Pyridachlometyl

• CAS: 1358061-55-8

Core Science & Biosynthesis

An In-depth Technical Guide to Pyridachlometyl: Chemical Structure, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the novel fungicide, Pyridachlometyl. Developed to address the growing challenge of fungicide resistance, Pyridachlometyl represents a new class of tubulin dynamics modulators. This document details its chemical structure, established synthesis routes, quantitative biological and toxicological data, and its unique mechanism of action.

Chemical Structure

Pyridachlometyl is a tetrasubstituted pyridazine (B1198779) derivative. Its chemical identity is defined by the following:

• IUPAC Name: 3-chloro-4-(2,6-difluorophenyl)-6-methyl-5-phenylpyridazine

• CAS Registry Number: 1358061-55-8

• Chemical Formula: C₁₇H₁₁ClF₂N₂

The structure is characterized by a central pyridazine ring substituted with a chlorine atom, a methyl group, a phenyl group, and a 2,6-difluorophenyl group.

Synthesis of Pyridachlometyl

The synthesis of Pyridachlometyl has been approached through several strategic routes, focusing on the efficient construction of the substituted pyridazine core. While specific, industrially optimized protocols with quantitative yields are often proprietary, the key transformations are well-documented in scientific literature.[1][2] Two primary strategies have been highlighted:

• Transformation via a Pyridazinone Intermediate : This involves building a precursor molecule containing the 2,6-difluorophenyl group which is then converted into a pyridazinone ring system before final modification to Pyridachlometyl.[1]

• Direct Introduction via Grignard Coupling : This method utilizes a pre-formed pyridazinone structure and introduces the 2,6-difluorophenyl group directly through a Grignard coupling reaction.[2]

A more detailed, plausible synthetic route is outlined below.

Experimental Protocol: A Representative Synthesis Route

The following multi-step synthesis is a representative pathway for obtaining Pyridachlometyl.

Step 1: Synthesis of a Pyridazinone Intermediate This crucial step involves the reaction of a suitably substituted precursor, often a γ-keto acid or its equivalent, with hydrazine (B178648) hydrate. The reaction condenses to form the heterocyclic pyridazinone ring.

Step 2: Introduction of the 2,6-difluorophenyl group If not already present on the precursor, the 2,6-difluorophenyl moiety is introduced. One reported method involves a Grignard reaction, where a Grignard reagent prepared from a 2,6-difluorophenyl halide is reacted with the pyridazinone intermediate.[2]

Step 3: Chlorination of the Pyridazinone The final step to yield Pyridachlometyl is the chlorination of the pyridazinone intermediate. This is typically achieved using a standard chlorinating agent such as phosphorus oxychloride (POCl₃), which converts the hydroxyl group of the pyridazinone tautomer into the chloro-substituent of the final product.

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Caption: A generalized workflow for the synthesis of Pyridachlometyl.

Quantitative Data

Quantitative data for Pyridachlometyl is available for its antifungal efficacy and its toxicological profile.

Antifungal Activity

Pyridachlometyl demonstrates potent, broad-spectrum antifungal activity. The half-maximal effective concentration (EC₅₀) against various fungal pathogens highlights its efficacy. Notably, it maintains high activity against fungal strains that have developed resistance to other fungicide classes like DMIs and QoIs.[1]

Fungal Pathogen	Fungicide	EC₅₀ (ppm) Range	Resistance Noted
Cercospora beticola	Pyridachlometyl	0.02 - 0.2	No cross-resistance
(67 field isolates)	Carbendazim	Bimodal distribution (>2 ppm)	Yes
Difenoconazole	Varied, some >2 ppm	Yes
Trifloxystrobin	Bimodal distribution (>2 ppm)	Yes

Table 1: Comparative antifungal activity of Pyridachlometyl against Cercospora beticola isolates from sugar beet fields. Data demonstrates a unimodal sensitivity distribution for Pyridachlometyl, unlike other fungicides where resistant populations are evident.[1]

Toxicological Profile

Toxicology studies are crucial for assessing the safety profile of a new chemical entity. The No-Observed-Adverse-Effect-Level (NOAEL) is a key metric from these studies. The lowest NOAEL from all studies for Pyridachlometyl was determined to be 8 mg/kg bw/day in a two-year study in rats.[3][4]

Study Type	Species	Administration Route	NOAEL (mg/kg/day)
Developmental Toxicity	Rat	Oral (gavage)	Maternal: 1000, Fetal: 1000
Rabbit	Oral (gavage)	Maternal: 250, Fetal: 1000
Two-generation Reproductive	Rat	Oral (in diet)	Parental Male: 218, Parental Female: 329
Toxicity	Offspring Male: 267, Offspring Female: 362
Reproductive: >1145

Table 2: Summary of developmental and reproductive toxicity data for Pyridachlometyl.[1]

Mechanism of Action

Pyridachlometyl's fungicidal activity stems from a novel mode of action that disrupts microtubule dynamics, a critical process for cell division, growth, and intracellular transport in fungi.[1][5]

• Target: Fungal β-tubulin.

• Action: Unlike many fungicides that inhibit tubulin polymerization (e.g., benzimidazoles), Pyridachlometyl promotes tubulin polymerization and stabilizes existing microtubules.[5][6] This prevents the dynamic instability necessary for proper microtubule function, leading to mitotic arrest and cell death.

• Binding Site: Crucially, Pyridachlometyl binds to a site on the tubulin dimer that is distinct from that of other tubulin-targeting fungicides.[1][5] Evidence suggests its binding site is the vinblastine-binding site or in close proximity.[2] This unique binding site is the basis for its lack of cross-resistance with fungicides like carbendazim.[1]

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References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridachlometyl (Pesticides) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyridachlometyl: A Technical Guide to a Novel Mode of Action Fungicide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridachlometyl is a novel fungicide developed by Sumitomo Chemical, representing a new chemical class with a unique mode of action targeting fungal tubulin.[1][2] This technical guide provides an in-depth overview of the discovery, development, mechanism of action, and biological efficacy of Pyridachlometyl. Detailed experimental protocols for key bioassays are presented, and quantitative data are summarized for comparative analysis. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to facilitate a comprehensive understanding of this innovative fungicide.

Discovery and Development

The discovery of Pyridachlometyl stemmed from a lead optimization program focused on identifying novel fungicides with new modes of action to combat the growing issue of fungicide resistance.[1][3] The development process involved a strategic structural transformation from a complex heterocyclic lead compound to a more synthetically accessible and cost-effective pyridazine (B1198779) derivative.[1][4][5]

From Lead Compound to Pyridachlometyl

The initial lead compound possessed a[1][2][6]triazolo[1,5-a]pyrimidine core structure and exhibited broad-spectrum antifungal activity.[1] Through structure-activity relationship (SAR) studies, researchers at Sumitomo Chemical identified that a key pharmacophore consisted of two nitrogen atoms within the heterocyclic ring and two phenyl groups.[1] This understanding led to the hypothesis that the complex fused-ring system was not essential for bioactivity.[1] Subsequent research focused on simpler monocyclic heterocyclic systems, which ultimately led to the identification of the pyridazine ring as a highly effective bioisostere.[4][5] Further optimization of the substituents on the pyridazine ring resulted in the selection of Pyridachlometyl as the development candidate, balancing high efficacy with a favorable safety and manufacturing profile.[1][7]

Figure 1: Discovery pathway of Pyridachlometyl.

Synthesis

The synthesis of Pyridachlometyl can be achieved through two primary routes.[1] One method involves the transformation of a precursor containing a 2,6-difluorophenyl group via a pyridazinone intermediate.[1] An alternative, industrially efficient process utilizes a coupling reaction with a Grignard reagent to directly introduce the 2,6-difluorophenyl group onto the pyridazinone structure.[1]

A detailed synthetic scheme has been described starting from 2,6-difluorobenzaldehyde.[2] This involves conversion to a cyanohydrin derivative, followed by hydrolysis to a difluorinated mandelic acid, which is then converted to the corresponding phenyl glyoxylic acid.[2] This α-ketoacid undergoes a Knoevenagel-type condensation with methyl benzylmethyl ketone in the presence of titanium tetrachloride to yield a γ-hydroxybutenolide.[2] Ring enlargement of this intermediate with hydrazine (B178648) hydrate (B1144303) forms the pyridazinone, which is subsequently chlorinated using phosphorus oxychloride to yield Pyridachlometyl.[2]

Mechanism of Action

Pyridachlometyl exhibits a novel anti-tubulin mode of action, which distinguishes it from existing fungicides.[3][6][8] It is classified by the Fungicide Resistance Action Committee (FRAC) under group 53.[7][9]

Promotion of Tubulin Polymerization

Unlike benzimidazole (B57391) fungicides (e.g., carbendazim), which inhibit the polymerization of tubulin into microtubules, Pyridachlometyl promotes tubulin polymerization, leading to microtubule stabilization.[2][3][9] This disruption of microtubule dynamics interferes with essential cellular processes in fungi, such as mitosis and intracellular transport, ultimately leading to cell death.

Unique Binding Site

The binding site of Pyridachlometyl on the tubulin dimer is distinct from that of other tubulin-targeting fungicides.[8][9] It is believed to bind at or near the vinblastine-binding site, whereas benzimidazoles bind at the colchicine (B1669291) site.[8][10] This different binding site is the basis for the lack of cross-resistance with existing major fungicide classes, including Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), Succinate Dehydrogenase Inhibitors (SDHIs), and benzimidazoles.[1][3][6]

Figure 2: Mechanism of action of Pyridachlometyl compared to Benzimidazoles.

Biological Efficacy and Properties

Pyridachlometyl demonstrates broad-spectrum fungicidal activity against a wide range of phytopathogens, primarily within the phyla Ascomycota and Basidiomycota.[1][2][3][11]

Antifungal Spectrum

In vitro and in vivo studies have confirmed the high efficacy of Pyridachlometyl against economically important plant diseases. It has shown excellent control of Cercospora leaf spot in sugar beet (Cercospora beticola), soybean purple stain (Cercospora kikuchii), and powdery mildew on various vegetable crops.[1]

Quantitative Efficacy Data

The half-maximal effective concentration (EC50) values of Pyridachlometyl against a range of fungal pathogens are presented in Table 1.

Fungal Species	Common Name	EC50 (ppm)[1]
Fulvia fulva	Tomato leaf mold	0.056
Cercospora kikuchii	Soybean purple stain	0.034
Microdochium nivale	Pink snow mold	0.17
Botrytis cinerea	Gray mold	0.047
Sclerotinia sclerotiorum	White mold	0.22
Alternaria alternata	Alternaria leaf spot	0.21
Pyricularia oryzae	Rice blast	0.040
Cochliobolus miyabeanus	Brown spot of rice	0.055
Rhizoctonia solani	Rhizoctonia root rot	0.023
Gibberella fujikuroi	Bakanae disease	1.2
Fusarium oxysporum	Fusarium wilt	0.075
Verticillium dahliae	Verticillium wilt	1.4
Colletotrichum lagenarium	Anthracnose	0.059
Glomerella cingulata	Bitter rot	1.7
Aspergillus niger	Black mold	0.038
Penicillium digitatum	Green mold	1.4
Monilinia fructicola	Brown rot	2.4
Venturia inaequalis	Apple scab	0.66
Puccinia recondita	Brown rust of wheat	0.40
Blumeria graminis	Powdery mildew of wheat	0.12
Phytophthora infestans	Late blight	> 10
Pythium ultimum	Damping-off	> 10

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of Pyridachlometyl is provided in Table 2.

Property	Value	Reference
Physicochemical Properties
Molecular Formula	C₁₇H₁₁ClF₂N₂	[3]
Molecular Weight	316.7 g/mol	[3]
XLogP3	4.7	[3]
Toxicological Data
Rat Acute Oral LD50	> 2000 mg/kg	[7]
Rat Acute Dermal LD50	> 2000 mg/kg	[7]
Bobwhite Quail Acute Oral LD50	> 2000 mg/kg	[1]
Western Honeybee Acute Oral LD50	> 23.8 µ g/bee	[1]
Western Honeybee Acute Contact LD50	> 100 µ g/bee	[1]
No-Observed-Adverse-Effect Level (NOAEL)	8 mg/kg bw per day (rats, 2-year study)	[8][11]
Acceptable Daily Intake (ADI)	0.08 mg/kg bw per day	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of Pyridachlometyl.

Antifungal Susceptibility Testing (EC50 Determination)

This protocol is based on standard microtiter plate assays for determining the concentration of a fungicide that inhibits 50% of fungal growth.

Figure 3: Workflow for EC50 determination.

Protocol:

• Fungal Isolate Preparation: Culture the fungal isolate on a suitable agar medium (e.g., Potato Dextrose Agar) until sufficient sporulation is observed.

• Spore Suspension Preparation: Harvest spores from the agar plate using a sterile solution (e.g., sterile water with 0.05% Tween 20). Adjust the spore concentration to a final density of 1 x 10⁴ spores/mL using a hemocytometer.

• Fungicide Stock Solution: Prepare a stock solution of Pyridachlometyl in dimethyl sulfoxide (B87167) (DMSO).

• Serial Dilution: In a 96-well microtiter plate, perform serial dilutions of the Pyridachlometyl stock solution in a suitable liquid medium (e.g., Potato Dextrose Broth) to create a range of concentrations. Ensure the final DMSO concentration does not inhibit fungal growth. Include a fungicide-free control (positive control) and a medium-only control (negative control).

• Inoculation: Inoculate each well (except the negative control) with the prepared spore suspension.

• Incubation: Seal the plates and incubate at the optimal temperature for the specific fungus for a defined period (e.g., 2-7 days), until sufficient growth is observed in the positive control wells.

• Absorbance Reading: Measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader to quantify fungal growth.

• Data Analysis: Calculate the percentage of growth inhibition for each concentration relative to the positive control. Determine the EC50 value by plotting the percentage of inhibition against the log of the fungicide concentration and performing a probit or logistic regression analysis.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of a compound on the assembly of purified tubulin into microtubules, typically by monitoring the increase in turbidity.

Protocol:

• Reagent Preparation: Thaw purified tubulin (e.g., porcine brain tubulin), GTP stock solution, and polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) on ice. Prepare a 10x stock of Pyridachlometyl and control compounds (e.g., paclitaxel (B517696) as a polymerization promoter, nocodazole (B1683961) as an inhibitor) in the polymerization buffer.

• Reaction Mixture: On ice, prepare a tubulin reaction mix to a final concentration of approximately 3 mg/mL in polymerization buffer supplemented with 1 mM GTP and 10% glycerol.

• Assay Plate Preparation: Add the 10x test compounds to a 96-well, half-area, clear-bottom plate. Include wells for positive and negative controls. Pre-warm the plate to 37°C.

• Initiation of Polymerization: Initiate the reaction by adding the cold tubulin reaction mix to the wells containing the test compounds.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-warmed to 37°C. Measure the increase in absorbance at 340 nm every 30-60 seconds for 60-90 minutes.

• Data Analysis: Plot the absorbance as a function of time. The rate of polymerization can be determined from the slope of the linear portion of the curve. Compare the polymerization curves of Pyridachlometyl-treated samples to the controls to determine its effect on tubulin polymerization. An increase in the rate and extent of polymerization compared to the DMSO control indicates promotion of polymerization.

Greenhouse Pot Test for Protective Efficacy

This protocol assesses the ability of a fungicide to prevent disease establishment when applied before pathogen inoculation.

Protocol:

• Plant Propagation: Grow susceptible host plants (e.g., sugar beet for Cercospora beticola) in pots under greenhouse conditions until they reach a suitable growth stage (e.g., 4-6 true leaves).

• Fungicide Application: Prepare spray solutions of Pyridachlometyl at various concentrations. Spray the plants to the point of runoff, ensuring thorough coverage. Include an untreated control and a standard fungicide control (e.g., mancozeb).

• Drying and Incubation: Allow the fungicide application to dry on the plant foliage for a specified period (e.g., 3 days) under greenhouse conditions.

• Pathogen Inoculation: Prepare a conidial suspension of the target pathogen (e.g., C. beticola at 1 x 10⁴ spores/mL). Inoculate the treated plants by spraying the spore suspension evenly over the foliage.[1]

• Incubation in High Humidity: Place the inoculated plants in a high-humidity environment (e.g., a mist chamber) for 24-48 hours to facilitate infection.

• Disease Development: Return the plants to standard greenhouse conditions for a period sufficient for disease symptoms to develop in the untreated control plants (e.g., 10-14 days).

• Disease Assessment: Evaluate disease severity on the leaves of each plant. This can be done by visually estimating the percentage of leaf area affected by the disease or by using a disease rating scale.

• Data Analysis: Calculate the percent disease control for each treatment relative to the untreated control.

Conclusion

Pyridachlometyl is a significant advancement in fungicide development, offering a novel mode of action that is crucial for managing fungicide resistance.[3][6][12] Its unique mechanism of promoting tubulin polymerization, coupled with its broad-spectrum efficacy and lack of cross-resistance with existing fungicides, makes it a valuable tool for integrated disease management programs.[1][2] The data and protocols presented in this technical guide provide a comprehensive resource for researchers and professionals in the field of crop protection and drug development. Further research into the full potential and application of Pyridachlometyl and other tubulin dynamics modulators is warranted.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 3. Pyridachlometyl | C17H11ClF2N2 | CID 71615984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridachlometyl (Pesticides) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Pyridachlometyl (Pesticides) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Pyridachlometyl: An In-depth Technical Guide to its Antifungal Spectrum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridachlometyl is a novel fungicide characterized by a unique tetrasubstituted pyridazine (B1198779) ring structure. It represents a new class of fungicides that modulate tubulin dynamics, exhibiting potent, broad-spectrum activity against a range of phytopathogenic fungi, particularly from the Ascomycota and Basidiomycota phyla.[1][2][3] Its distinct mode of action, which involves promoting tubulin polymerization, sets it apart from existing tubulin-targeting fungicides like benzimidazoles that inhibit polymerization.[1][4] This novel mechanism provides a crucial tool for managing fungicide resistance, as Pyridachlometyl demonstrates no cross-resistance with current major fungicide classes, including demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), succinate (B1194679) dehydrogenase inhibitors (SDHIs), and benzimidazoles.[2][5] This guide provides a comprehensive overview of the antifungal spectrum of Pyridachlometyl, detailed experimental protocols for its evaluation, and a visualization of its mechanism of action.

Antifungal Spectrum

Pyridachlometyl has demonstrated significant in vitro and in vivo efficacy against a variety of fungal plant pathogens. The following tables summarize the quantitative data on its antifungal activity, primarily expressed as the half-maximal effective concentration (EC50).

Table 1: In Vitro Antifungal Activity of Pyridachlometyl against Various Phytopathogenic Fungi

Fungal Species	Common Disease	EC50 (ppm)
Fluvia fulva	Tomato Leaf Mold	Not specified
Cercospora kikuchii	Soybean Purple Seed Stain	Not specified
Microdochium nivale	Pink Snow Mold	Not specified
Cercospora beticola	Sugar Beet Leaf Spot	0.02 - 0.2

Data for Fluvia fulva, Cercospora kikuchii, and Microdochium nivale are noted as showing high antifungal activity, though specific EC50 values were not provided in the source material.[5] The EC50 range for Cercospora beticola is based on a study of 67 field isolates.[5]

Table 2: Efficacy of Pyridachlometyl in Greenhouse Trials against Cercospora beticola on Sugar Beet

Treatment Concentration (ppm)	Application Timing	Disease Control (%)
200	Preventive	97 - 98
133	Preventive	98
200	Post-infection	41
133	Post-infection	39
200	Long-term (17 days)	86
133	Long-term (17 days)	79

Preventive applications were made 3 days before inoculation, while post-infection treatments were applied 2 days after inoculation.[5]

Mechanism of Action: Tubulin Dynamics Modulation

Pyridachlometyl's primary mode of action is the modulation of fungal microtubule dynamics.[5] Unlike many other tubulin-targeting agents that inhibit polymerization, Pyridachlometyl promotes it.[1][4] It binds to a site on the tubulin protein that is distinct from that of benzimidazole (B57391) fungicides, such as carbendazim.[4][5] This unique binding site is believed to be in or near the vinblastine-binding site.[4][6] By promoting polymerization and stabilizing microtubules, Pyridachlometyl disrupts essential cellular processes in fungi that rely on dynamic microtubule instability, such as cell division and intracellular transport, ultimately leading to fungal cell death.

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 6. researchgate.net [researchgate.net]

Pyridachlometyl: A Technical Guide to its Fungicidal Activity Against Ascomycota

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridachlometyl is a novel fungicide demonstrating potent and broad-spectrum activity against a wide range of phytopathogenic fungi, particularly within the phylum Ascomycota. Developed by Sumitomo Chemical, this active ingredient introduces a unique mode of action, targeting tubulin polymerization with no cross-resistance to existing fungicide classes. This technical guide provides an in-depth overview of Pyridachlometyl's fungicidal properties, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols. Visualizations of its mode of action and experimental workflows are provided to facilitate a comprehensive understanding for research and development professionals in the agrochemical and pharmaceutical fields.

Introduction

The continuous evolution of fungicide resistance in pathogenic fungi presents a significant challenge to global food security and necessitates the discovery of novel chemical entities with new modes of action. Pyridachlometyl (S-2190) emerges as a promising solution, belonging to a new chemical class of tubulin polymerization promoters.[1][2] Its unique mechanism of targeting microtubule dynamics distinguishes it from established fungicides, making it a valuable tool for resistance management strategies.[1][3] This document synthesizes the available technical data on Pyridachlometyl, with a focus on its activity against economically important Ascomycota pathogens.

Mode of Action: A Novel Anti-Tubulin Mechanism

Pyridachlometyl's fungicidal activity stems from its ability to bind to fungal tubulin and promote its polymerization, leading to microtubule stabilization.[2][3] This disruption of microtubule dynamics is catastrophic for fungal cells, interfering with essential processes such as cell division and intracellular transport.

Crucially, the binding site of Pyridachlometyl on the tubulin protein is distinct from that of other tubulin-targeting fungicides, such as the benzimidazoles (e.g., carbendazim), which are tubulin polymerization inhibitors.[1][3] This distinction is the basis for the lack of cross-resistance observed between Pyridachlometyl and other major fungicide classes, including ergosterol (B1671047) biosynthesis inhibitors (DMIs), respiratory inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs).[1][3]

While resistance to Pyridachlometyl has been induced in laboratory settings through UV mutagenesis in fungi like Zymoseptoria tritici and Penicillium digitatum, the mutations identified in tubulin-coding genes differ from those conferring resistance to benzimidazole (B57391) fungicides.[1]

Caption: Pyridachlometyl's mode of action on fungal tubulin.

Quantitative Fungicidal Activity

Pyridachlometyl exhibits potent in vitro and in vivo activity against a broad spectrum of Ascomycota species. The following tables summarize the available quantitative data.

Table 1: In Vitro Fungicidal Activity of Pyridachlometyl against Ascomycota Species

Fungal Species	Class	EC50 (ppm)
Fulvia fulva	Dothideomycetes	0.056
Cercospora beticola	Dothideomycetes	0.17
Cercospora kikuchii	Dothideomycetes	0.047
Alternaria solani	Dothideomycetes	0.22
Cochliobolus miyabeanus	Dothideomycetes	0.21
Venturia inaequalis	Dothideomycetes	0.040
Pyricularia oryzae	Sordariomycetes	0.055
Colletotrichum gloeosporioides	Sordariomycetes	0.023
Colletotrichum acutatum	Sordariomycetes	1.2
Microdochium nivale	Sordariomycetes	0.075
Fusarium graminearum	Sordariomycetes	1.4
Botrytis cinerea	Leotiomycetes	0.059
Sclerotinia sclerotiorum	Leotiomycetes	1.7
Clarireedia homoeocarpa	Leotiomycetes	0.038
Penicillium digitatum	Eurotiomycetes	1.4
Penicillium expansum	Eurotiomycetes	2.4
(Data sourced from Sumitomo Chemical Co., Ltd. technical report)[3]

Table 2: In Vivo Disease Control Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet

Treatment Timing	Application Rate (ppm)	Disease Control (%)
Preventive (3 days before inoculation)	200	97
Preventive (3 days before inoculation)	133	98
Curative (2 days post-inoculation)	200	41
Curative (2 days post-inoculation)	133	39
Long-term (17 days before inoculation)	200	86
Long-term (17 days before inoculation)	133	79
(Data sourced from Sumitomo Chemical Co., Ltd. technical report)[3]

Experimental Protocols

The following sections detail the methodologies used to generate the quantitative data presented above.

In Vitro Antifungal Assays

This method is suitable for determining the half-maximal effective concentration (EC50) for fungi that can be cultured in liquid media.

Protocol:

• Fungal Inoculum Preparation: Fungal strains are cultured on an appropriate solid medium. Spores or mycelial fragments are harvested and suspended in a suitable liquid medium to a standardized density (e.g., 1 x 10^5 spores/mL).

• Compound Preparation: A stock solution of Pyridachlometyl is prepared in dimethyl sulfoxide (B87167) (DMSO). A series of dilutions are then made in the liquid culture medium to achieve the desired final concentrations.

• Assay Plate Preparation: In a 96-well microtiter plate, aliquots of the fungal inoculum are added to wells containing the different concentrations of Pyridachlometyl. Control wells containing only the fungal inoculum and DMSO (at the same concentration as the treatment wells) are included.

• Incubation: The plates are incubated under conditions optimal for the growth of the specific fungal species (e.g., 25°C, 72 hours).

• Growth Assessment: Fungal growth is assessed by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

• Data Analysis: The percentage of growth inhibition is calculated relative to the control. The EC50 value is then determined by probit analysis or by fitting the data to a dose-response curve.

This method is used for fungi that are typically cultured on solid media.

Protocol:

• Medium Preparation: A suitable agar (B569324) medium (e.g., potato dextrose agar) is prepared and autoclaved. While the medium is still molten, Pyridachlometyl (dissolved in a small amount of a suitable solvent like DMSO) is added to achieve the desired final concentrations. The medium is then poured into Petri dishes.

• Inoculation: A small plug of mycelium from an actively growing culture of the test fungus is placed in the center of the agar plate.

• Incubation: The plates are incubated under optimal growth conditions until the fungal growth in the control plate (containing only the solvent) has reached a predetermined diameter.

• Growth Assessment: The diameter of the fungal colony is measured in two perpendicular directions.

• Data Analysis: The percentage of growth inhibition is calculated relative to the control. The EC50 value is determined from a dose-response curve.

Caption: Generalized workflow for in vitro fungicidal assays.

In Vivo Disease Control Assays (Pot Trials)

These experiments are designed to evaluate the efficacy of Pyridachlometyl in a more realistic setting, using whole plants. The example below is for Cercospora beticola on sugar beet.

Protocol:

• Plant Cultivation: Sugar beet seedlings are grown in pots under greenhouse conditions until they reach a suitable growth stage (e.g., 4-5 true leaves).

• Fungicide Application: Pyridachlometyl is formulated as a sprayable solution and applied to the plants at various concentrations. For preventive trials, the application is done before inoculation with the pathogen. For curative trials, the application is done after inoculation.

• Pathogen Inoculation: A conidial suspension of Cercospora beticola is prepared and sprayed onto the leaves of the sugar beet plants.

• Incubation: The inoculated plants are maintained in a high-humidity environment for a period to allow for infection and disease development.

• Disease Assessment: After a set incubation period (e.g., 10-14 days), the severity of the disease on the leaves is assessed visually using a rating scale (e.g., percentage of leaf area affected by lesions).

• Data Analysis: The disease severity in the treated plants is compared to that in untreated control plants to calculate the percentage of disease control.

Resistance Profile

A key advantage of Pyridachlometyl is its lack of cross-resistance with existing fungicides.[3] Field isolates of Cercospora beticola resistant to carbendazim (B180503) (a tubulin inhibitor), difenoconazole (B1670550) (a DMI), and trifloxystrobin (B1683241) (a QoI) were found to be sensitive to Pyridachlometyl.[3] The sensitivity distribution for Pyridachlometyl in a population of 67 C. beticola isolates showed a unimodal distribution with a clear EC50 peak between 0.02 and 0.2 ppm, whereas the distributions for carbendazim and trifloxystrobin were bimodal, indicating distinct resistant and sensitive subpopulations.[3][4][5]

Caption: Lack of cross-resistance between Pyridachlometyl and other fungicides.

Conclusion

Pyridachlometyl represents a significant advancement in the field of fungicides, offering a novel mode of action with potent activity against a broad range of Ascomycota pathogens. Its lack of cross-resistance to existing fungicide classes makes it an invaluable component of integrated pest management and resistance management programs. The data and protocols presented in this guide provide a solid foundation for further research and development of this promising fungicidal agent. As with any new fungicide, strict resistance management strategies are recommended for its practical and sustainable use in agriculture.[1]

References

• 1. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 4. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Pyridachlometyl: A Technical Guide to its Efficacy Against Basidiomycota Pathogens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide characterized by a unique pyridazine (B1198779) core structure, offering a distinct mode of action against a broad spectrum of phytopathogenic fungi.[1][2] Developed by Sumitomo Chemical, this active ingredient represents a new tool in the management of fungal diseases, particularly in the context of increasing resistance to existing fungicide classes.[1][3] This technical guide provides an in-depth analysis of the efficacy of Pyridachlometyl against pathogens belonging to the phylum Basidiomycota, focusing on its mechanism of action, quantitative efficacy data, and the experimental protocols used to determine its activity.

Core Mechanism of Action: Disruption of Microtubule Dynamics

Pyridachlometyl's fungicidal activity stems from its ability to bind to fungal tubulin, a protein crucial for the formation and function of microtubules.[2][4] Unlike many other tubulin-targeting fungicides that inhibit tubulin polymerization, Pyridachlometyl acts as a microtubule stabilizer, promoting polymerization and preventing the dynamic instability necessary for essential cellular processes.[1][5] This disruption of microtubule dynamics interferes with critical functions such as mitosis and intracellular transport, ultimately leading to fungal cell death.[1] Notably, Pyridachlometyl binds to a site on the tubulin protein that is distinct from that of benzimidazole (B57391) fungicides, resulting in a lack of cross-resistance with this and other major fungicide classes like DMIs, QoIs, and SDHIs.[1][2][4]

Pyridachlometyl's mechanism leading to fungal cell death.

Quantitative Efficacy Against Basidiomycota Pathogens

Pyridachlometyl has demonstrated significant in vitro activity against a range of Basidiomycota pathogens. The following table summarizes the available quantitative data on its efficacy, primarily expressed as the half-maximal effective concentration (EC50).

Pathogen Species	Common Disease Name	Host Plant(s)	EC50 (ppm)	Reference(s)
Rhizoctonia solani	Rhizoctonia root and crown rot	Pepper, various crops	0.66	[1]
Ustilago maydis	Corn smut	Maize	0.12	[1]

Note: There is currently a lack of publicly available, specific quantitative efficacy data for Pyridachlometyl against major Basidiomycota pathogens such as rusts (Puccinia spp.) and bunts (Tilletia spp.). The experimental protocols outlined below describe established methodologies that could be employed to generate such data.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate assessment of a fungicide's efficacy. The following sections describe methodologies for key in vitro and in planta experiments to evaluate the effectiveness of Pyridachlometyl against Basidiomycota pathogens.

In Vitro Mycelial Growth Inhibition Assay

This assay determines the direct inhibitory effect of Pyridachlometyl on the vegetative growth of filamentous Basidiomycota.

1. Fungal Isolate and Culture Preparation:

• Obtain a pure culture of the target Basidiomycota pathogen (e.g., Rhizoctonia solani).

• Grow the fungus on a suitable solid medium, such as Potato Dextrose Agar (B569324) (PDA), at an optimal temperature and humidity until sufficient mycelial growth is achieved.

2. Fungicide Stock Solution and Dilutions:

• Prepare a stock solution of Pyridachlometyl in an appropriate solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

• Perform a serial dilution of the stock solution to obtain a range of desired test concentrations.

3. Assay Procedure:

• Amend molten PDA with the different concentrations of Pyridachlometyl. A control plate with only the solvent should also be prepared.

• Pour the amended and control media into sterile Petri dishes and allow them to solidify.

• Place a mycelial plug of a standardized size (e.g., 5 mm diameter) from the actively growing edge of the fungal culture onto the center of each agar plate.

• Incubate the plates under optimal growth conditions for the specific pathogen.

4. Data Collection and Analysis:

• Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition for each concentration relative to the control.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the fungicide concentration and performing a probit or logistic regression analysis.

Workflow for the in vitro mycelial growth inhibition assay.

In Planta Efficacy Trial for Rust Fungi (Puccinia spp.)

This protocol outlines a greenhouse-based experiment to assess the protective and curative activity of Pyridachlometyl against rust diseases on a susceptible host plant.

1. Plant Material and Inoculum:

• Grow a susceptible wheat variety to the desired growth stage (e.g., two to three-leaf stage) in pots under controlled greenhouse conditions.

• Prepare a fresh urediniospore suspension of the target rust pathogen (e.g., Puccinia striiformis f. sp. tritici) in a carrier solution (e.g., sterile water with a surfactant).

2. Fungicide Application:

• For protective treatment, apply Pyridachlometyl at various concentrations to the plants before inoculation.

• For curative treatment, apply the fungicide at different time points after inoculation.

• Include an untreated control and a positive control (a known effective fungicide).

3. Inoculation and Incubation:

• Inoculate the plants by spraying the urediniospore suspension onto the leaves.

• Place the inoculated plants in a dew chamber with high humidity and optimal temperature for spore germination and infection.

• After the dew period, transfer the plants back to the greenhouse.

4. Disease Assessment:

• At a set time post-inoculation (e.g., 10-14 days), assess the disease severity on the leaves. This can be done by estimating the percentage of leaf area covered by rust pustules using a standardized rating scale.

5. Data Analysis:

• Calculate the percentage of disease control for each treatment relative to the untreated control.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Workflow for an in planta efficacy trial against rust fungi.

Signaling Pathways and Cellular Impact

The primary mode of action of Pyridachlometyl is the disruption of microtubule dynamics. This fundamental process has cascading effects on various cellular signaling pathways and functions within the fungal cell. While specific research on the downstream signaling consequences of Pyridachlometyl in Basidiomycota is limited, the known roles of microtubules allow for logical inferences.

Disruption of microtubule stability directly impacts the cell cycle, particularly during mitosis where microtubules form the mitotic spindle essential for chromosome segregation. By stabilizing microtubules, Pyridachlometyl would prevent the necessary disassembly of the spindle, leading to a mitotic arrest and ultimately apoptosis or cell death. Furthermore, microtubules serve as tracks for intracellular transport of vesicles, organelles, and other cellular components. Impairing this transport system would disrupt nutrient uptake, secretion of virulence factors, and overall cellular organization, contributing to the fungicidal effect.

Logical relationships of Pyridachlometyl's impact on cellular processes.

Conclusion

Pyridachlometyl presents a valuable addition to the fungicide market with its novel mode of action targeting tubulin polymerization. Its demonstrated efficacy against key Basidiomycota pathogens like Rhizoctonia solani and Ustilago maydis highlights its potential for broad-spectrum disease control. The absence of cross-resistance with existing fungicide classes makes it a critical tool for resistance management strategies. However, further research is needed to fully elucidate its efficacy against a wider range of economically important Basidiomycota, including rusts and bunts, and to detail the specific downstream signaling pathways affected by its unique mechanism of action. The experimental protocols outlined in this guide provide a framework for generating this crucial data, which will be vital for the strategic deployment of Pyridachlometyl in integrated pest management programs.

References

• 1. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]

The Fungicide Pyridachlometyl: A Technical Guide to its Impact on Fungal Microtubule Dynamics

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyridachlometyl is a novel fungicide that presents a unique mechanism of action by promoting the polymerization of fungal tubulin, leading to the stabilization of microtubules. This activity disrupts essential cellular processes reliant on microtubule dynamics, such as mitosis and intracellular transport, ultimately resulting in fungal cell death. Its binding site on the tubulin dimer is distinct from that of established fungicides like benzimidazoles, positioning it as a valuable tool in anti-resistance strategies. This technical guide provides a comprehensive overview of the available data on pyridachlometyl's effects on microtubule dynamics, including its antifungal efficacy, the molecular basis of resistance, and detailed experimental protocols for its study.

Introduction

The relentless evolution of fungicide resistance in pathogenic fungi poses a significant threat to global food security and necessitates the discovery of novel modes of action. Pyridachlometyl, a pyridazine (B1198779) derivative, has emerged as a promising solution, classified as a tubulin polymerization promoter[1][2][3]. Unlike many conventional antifungal agents that inhibit tubulin assembly, pyridachlometyl actively stabilizes microtubule structures, a mechanism analogous to the action of the well-known anti-cancer drug paclitaxel, though their binding sites differ[1][2]. This distinct mechanism of action means that pyridachlometyl does not exhibit cross-resistance with fungicides targeting other sites, such as ergosterol (B1671047) biosynthesis inhibitors or respiratory inhibitors[1][2][3].

Mechanism of Action: Promotion of Tubulin Polymerization

Pyridachlometyl's fungicidal activity stems from its direct interaction with tubulin, the protein subunit of microtubules. It binds to a site near the interface of α- and β-tubulin dimers, which is believed to be at or in close proximity to the vinblastine-binding site[1]. This binding event promotes the polymerization of tubulin into microtubules and stabilizes the resulting polymers, thereby inhibiting their depolymerization[1][2]. The stabilization of microtubules disrupts the delicate balance of microtubule dynamics, which is crucial for a variety of cellular functions, including the formation of the mitotic spindle during cell division and the transport of organelles and vesicles. This disruption ultimately leads to cell cycle arrest and apoptosis in the target fungi.

The following diagram illustrates the proposed mechanism of action of pyridachlometyl and the development of resistance through tubulin mutations.

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Toxicological Profile of Pyridachlometyl (CAS No. 1358061-55-8)

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the toxicological profile of Pyridachlometyl (CAS No. 1358061-55-8), a novel fungicide. The information presented is intended for researchers, scientists, and drug development professionals to support safety assessments and inform future research. Pyridachlometyl's primary mode of action is the promotion of tubulin polymerization, a novel mechanism for fungicides.[1][2][3] Toxicological evaluation in various animal models indicates that the primary target organs are the liver and thyroid.[4][5] No evidence of fertility, teratogenicity, or genotoxicity has been observed.[4][5] This document summarizes key toxicological data, details the experimental methodologies employed in these studies, and provides visualizations of relevant pathways and workflows.

Chemical and Physical Properties

Property	Value
Chemical Name	3-chloro-4-(2,6-difluorophenyl)-6-methyl-5-phenylpyridazine
CAS Number	1358061-55-8
Molecular Formula	C₁₇H₁₁ClF₂N₂
Molecular Weight	316.7 g/mol

Toxicological Profile

A battery of toxicological studies has been conducted to characterize the potential hazards of Pyridachlometyl. These studies were performed in accordance with internationally recognized guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Toxicity

No data on the acute toxicity of Pyridachlometyl was found in the public domain.

Sub-acute and Chronic Toxicity

Repeated dose toxicity studies have been conducted in rats, mice, and dogs to evaluate the effects of long-term exposure to Pyridachlometyl. The primary adverse effects observed were related to the liver and thyroid, including increased organ weight and histopathological changes such as hepatocellular hypertrophy.[4][5]

Table 1: Summary of Sub-acute and Chronic Toxicity Studies

Study	Species	Duration	Key Findings	NOAEL
Sub-acute Oral	Rat	90 days	Increased liver and thyroid weight, hepatocellular hypertrophy.	291 mg/kg bw/day (M), 351 mg/kg bw/day (F)
Sub-acute Oral	Mouse	90 days	Increased liver weight, hepatocellular hypertrophy.	517 mg/kg bw/day (M), 650 mg/kg bw/day (F)
Sub-acute Oral	Dog	90 days	No significant adverse effects reported.	100 mg/kg bw/day
Chronic Oral	Rat	2 years	Increased incidence of thyroid follicular cell and hepatocellular adenomas/carcinomas.	8 mg/kg bw/day
Carcinogenicity	Mouse	18 months	Increased incidence of hepatocellular adenomas/carcinomas.	83 mg/kg bw/day (M), 317 mg/kg bw/day (F)

NOAEL: No-Observed-Adverse-Effect Level; M: Male; F: Female; bw: body weight.

Genotoxicity

Pyridachlometyl has been evaluated for its genotoxic potential in a standard battery of in vitro and in vivo assays. The results indicate that Pyridachlometyl is not genotoxic.

Table 2: Summary of Genotoxicity Studies

Assay	Test System	Metabolic Activation	Result
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium and Escherichia coli	With and Without	Negative
In Vitro Chromosome Aberration	Chinese Hamster Lung (CHL/IU) cells	With and Without	Positive
In Vivo Micronucleus	Mouse bone marrow	N/A	Negative

Reproductive and Developmental Toxicity

The potential effects of Pyridachlometyl on reproduction and development have been assessed in rats and rabbits. The results showed no adverse effects on fertility or teratogenicity.[4][5]

Table 3: Summary of Reproductive and Developmental Toxicity Studies

Study	Species	Key Findings	NOAEL (Maternal)	NOAEL (Developmental/Fetal)	NOAEL (Reproductive)
Two-Generation Reproductive Toxicity	Rat	No adverse effects on reproductive parameters.	218 mg/kg bw/day (M), 329 mg/kg bw/day (F)	267 mg/kg bw/day (M), 362 mg/kg bw/day (F)	1145 mg/kg bw/day (M), 1697 mg/kg bw/day (F)
Developmental Toxicity	Rat	No treatment-related fetal abnormalities.	1000 mg/kg bw/day	1000 mg/kg bw/day	N/A
Developmental Toxicity	Rabbit	No treatment-related fetal abnormalities.	250 mg/kg bw/day	1000 mg/kg bw/day	N/A

Mechanism of Action: Tubulin Polymerization

Pyridachlometyl exhibits its fungicidal activity through a novel mode of action: the promotion of tubulin polymerization.[1][2][3] Unlike other anti-tubulin agents that inhibit polymerization, Pyridachlometyl stabilizes microtubule structures, leading to disruption of essential cellular processes in fungi, such as cell division and intracellular transport.[1]

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chronic Toxicity OECD 452 - Toxicology IND Services [toxicology-ind.com]
• 5. oecd.org [oecd.org]

Environmental Fate and Degradation of Pyridachlometyl: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide belonging to the pyridazine (B1198779) class of chemicals. Understanding its environmental fate and degradation is crucial for assessing its potential impact on ecosystems and for regulatory purposes. This technical guide provides a comprehensive overview of the available scientific information on the hydrolysis, photolysis, aerobic soil metabolism, and bioaccumulation potential of Pyridachlometyl. While a complete dataset with detailed experimental protocols from proprietary registration studies is not publicly available, this document synthesizes the key findings from accessible scientific literature and regulatory summaries to provide a robust understanding of the environmental behavior of this compound.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a substance is essential for predicting its environmental distribution and fate.

Property	Value	Reference
IUPAC Name	3-chloro-4-(2,6-difluorophenyl)-6-methyl-5-phenylpyridazine	[1]
CAS Number	1358061-55-8	[1]
Molecular Formula	C₁₇H₁₁ClF₂N₂	[1]
Molecular Weight	316.7 g/mol	[2]

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, are key pathways for the transformation of chemical compounds in the environment that do not involve biological activity.

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water reacts with a substance, sometimes causing it to break down.

Quantitative Data

Pyridachlometyl has been shown to be stable to hydrolysis across a range of environmentally relevant pH values.

pH	Temperature (°C)	Half-life (t½)	Reference
4	25	> 1 year	[3]
7	25	> 1 year	[3]
9	25	> 1 year	[3]

Experimental Protocol (Based on OECD Guideline 111)

While the specific protocol for the Pyridachlometyl hydrolysis study is not publicly available, such studies are typically conducted following the OECD Guideline 111: "Hydrolysis as a Function of pH." A general methodology would involve:

• Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

• Test Substance: ¹⁴C-labeled Pyridachlometyl is added to the buffer solutions at a known concentration.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C) for a defined period.

• Sampling and Analysis: Samples are taken at various intervals and analyzed for the parent compound and potential degradation products using techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection.

• Data Analysis: The degradation rate constant and half-life are calculated assuming first-order kinetics.

Photolysis in Water

Photolysis is the decomposition of molecules by light.

Quantitative Data

Photodegradation is a significant route of degradation for Pyridachlometyl in aquatic environments.

Medium	pH	Light Source	Half-life (t½) (days)	Reference
Buffer Solution	7	Natural Sunlight (Tokyo, spring equivalent)	47.6 - 52.7	[3]

Experimental Protocol (Based on OECD Guideline for Phototransformation of Chemicals in Water)

A typical photolysis study would adhere to the following principles:

• Test System: A sterile, buffered aqueous solution (pH 7) containing the test substance.

• Test Substance: ¹⁴C-labeled Pyridachlometyl is used to facilitate the tracking of the parent compound and its transformation products.

• Light Source: A light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters) is used. Control samples are incubated in the dark.

• Incubation: The test solutions are exposed to the light source at a constant temperature.

• Sampling and Analysis: Samples are collected at various time points and analyzed by HPLC with radiometric detection to determine the concentration of Pyridachlometyl and its photoproducts.

• Quantum Yield: The quantum yield would be determined to calculate the environmental half-life under specific light conditions.

Biotic Degradation

Biotic degradation involves the breakdown of a substance by living organisms, primarily microorganisms.

Aerobic Soil Metabolism

This process examines the degradation of a substance in soil in the presence of oxygen and microbial activity.

Quantitative Data

Pyridachlometyl is persistent in soil under aerobic conditions.

Soil Type(s)	Temperature (°C)	Half-life (DT₅₀) (days)	Reference
Not specified	20	273 - 1,450	[3]

Experimental Protocol (Based on OECD Guideline 307)

Studies on the aerobic transformation of substances in soil generally follow the OECD 307 guideline:

• Test System: Samples of fresh soil with known characteristics (e.g., texture, organic carbon content, pH, and microbial biomass) are used.

• Test Substance: ¹⁴C-labeled Pyridachlometyl is applied to the soil samples.

• Incubation: The treated soil is incubated in the dark under controlled aerobic conditions (maintained by a continuous flow of air) and at a constant temperature (e.g., 20°C) and moisture level.

• Trapping of Volatiles: Evolved ¹⁴CO₂ and other volatile organic compounds are trapped in appropriate solutions (e.g., potassium hydroxide (B78521) and ethylene (B1197577) glycol, respectively).

• Sampling and Analysis: Soil samples are taken at various intervals and extracted. The extracts are analyzed by methods such as HPLC and Thin-Layer Chromatography (TLC) to identify and quantify the parent substance and its metabolites. Non-extractable residues are determined by combustion analysis.

• Data Analysis: The rates of degradation of the parent compound and the formation and decline of major metabolites are calculated to determine the DT₅₀ (time for 50% dissipation) and DT₉₀ values.

Degradation Pathways

The primary degradation pathway of Pyridachlometyl in the environment, as identified in the available literature, involves the modification of the methyl group on the pyridazine ring.

References

• 1. efsa.europa.eu [efsa.europa.eu]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

Pyridachlometyl Metabolism in Plants: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of pyridachlometyl metabolism in plant species. Pyridachlometyl, a novel fungicide, undergoes metabolic transformation within plants, a critical factor in its efficacy and environmental fate. This document synthesizes available data on its metabolic pathways, identifies key metabolites, and outlines representative experimental protocols for its analysis. Due to the limited availability of public quantitative data, this guide focuses on the established metabolic routes and provides a generalized, yet detailed, framework for experimental investigation.

Introduction

Pyridachlometyl is a fungicide developed to combat a range of plant pathogenic fungi. Its mode of action and metabolic fate within target and non-target plant species are of significant interest for assessing its efficacy, persistence, and potential for residue accumulation. Understanding the metabolic pathways is crucial for predicting its environmental impact and ensuring food safety.

Studies have been conducted on the metabolism of pyridachlometyl in several key agricultural crops, including wheat, tomato, and sugar beet.[1] These investigations have revealed a consistent pattern of metabolic transformation across different plant species.

Metabolic Pathways of Pyridachlometyl in Plants

The metabolism of pyridachlometyl in plants primarily proceeds through a series of Phase I and Phase II detoxification reactions. The core metabolic transformations involve oxidation and subsequent conjugation.[1][2]

Phase I Metabolism: Oxidation

The initial and primary metabolic step is the hydroxylation of the methyl group at the sixth position of the pyridazine (B1198779) ring.[1][2] This oxidation reaction introduces a hydroxyl functional group, creating a more polar metabolite that is more susceptible to further enzymatic reactions. This hydroxylation is a common metabolic route for xenobiotics in plants, often catalyzed by cytochrome P450 monooxygenases.

Phase II Metabolism: Conjugation

Following hydroxylation, the resulting hydroxylated metabolite can undergo several conjugation pathways:

• Carboxylic Acid Formation: The hydroxylated methyl group can be further oxidized to a carboxylic acid.[2]

• Glucuronide Conjugation: The hydroxyl group can be conjugated with glucuronic acid, forming a glucuronide conjugate.[2] This process increases the water solubility of the metabolite, facilitating its sequestration in vacuoles or transport within the plant.

• Glutathione (B108866) Conjugation: Another significant pathway involves the substitution of a chlorine atom on the pyridazine ring with glutathione. This reaction is typically catalyzed by glutathione S-transferases (GSTs). The resulting glutathione conjugate can be further metabolized into cysteine conjugates, thiol derivatives, or mercapturic acid conjugates.[2]

The metabolic pathways in wheat, tomato, and sugar beet have been reported to be similar.[1]

Metabolic Pathway Diagram

Caption: Proposed metabolic pathway of pyridachlometyl in plants.

Quantitative Data Summary

A thorough review of publicly available scientific literature and regulatory documents did not yield specific quantitative data on the concentrations of pyridachlometyl metabolites or their dissipation half-lives in wheat, tomato, or sugar beet. The primary studies, while establishing the metabolic pathways, have not been published with detailed quantitative results. Therefore, a comprehensive table of quantitative data cannot be provided at this time.

The following table summarizes the identified metabolic reactions and the resulting classes of metabolites.

Metabolic Reaction	Metabolite Class	Plant Species
Hydroxylation of the methyl group	Hydroxylated Pyridachlometyl	Wheat, Tomato, Sugar Beet[1]
Oxidation of the hydroxylated methyl group	Carboxylic Acid Derivative	General plant metabolism[2]
Glucuronide Conjugation	Glucuronide Conjugate	General plant metabolism[2]
Glutathione Conjugation	Glutathione Conjugate	General plant metabolism[2]
Further metabolism of Glutathione Conjugate	Cysteine Conjugates, Thiol Derivatives, Mercapturic Acid Conjugates	General plant metabolism[2]

Experimental Protocols

While the specific protocols used in the original pyridachlometyl metabolism studies are not publicly available, a representative methodology for the extraction and analysis of pyridachlometyl and its metabolites from plant matrices can be outlined based on standard practices for pesticide residue analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely accepted approach.

Representative Experimental Workflow for Metabolite Analysis

Caption: A typical workflow for pyridachlometyl metabolite analysis.

Detailed Representative Protocol

4.1. Objective: To extract and quantify pyridachlometyl and its major metabolites from a plant matrix (e.g., tomato fruit).

4.2. Materials and Reagents:

• Plant tissue (e.g., tomato fruit)

• Homogenizer (e.g., blender or bead beater)

• Centrifuge tubes (50 mL)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Analytical standards of pyridachlometyl and its potential metabolites

• LC-MS/MS system with an electrospray ionization (ESI) source

4.3. Procedure:

4.3.1. Sample Preparation:

• Weigh 10-15 g of the representative plant sample into a blending vessel.

• Add an equal amount of water and homogenize for 2-3 minutes to achieve a uniform consistency.

4.3.2. QuEChERS Extraction:

• Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

4.3.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE cleanup mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 g) for 2 minutes.

4.3.4. LC-MS/MS Analysis:

• Take the supernatant from the d-SPE step and filter it through a 0.22 µm syringe filter.

• Dilute the filtered extract with an appropriate mobile phase if necessary.

• Inject the sample into the LC-MS/MS system.

• LC Conditions (Representative):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the parent compound and its metabolites.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Conditions (Representative):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Specific precursor-to-product ion transitions for pyridachlometyl and each target metabolite need to be determined by infusing pure standards.

4.4. Data Analysis:

• Quantify the concentration of pyridachlometyl and its metabolites by comparing the peak areas from the samples to those of a matrix-matched calibration curve prepared with analytical standards.

• Confirm the identity of the metabolites by comparing retention times and ion ratios with the analytical standards.

Conclusion

The metabolism of pyridachlometyl in key plant species such as wheat, tomato, and sugar beet follows a predictable pathway of oxidation and conjugation. While the qualitative aspects of this metabolism are established, there is a notable absence of publicly available quantitative data. The provided technical guide summarizes the current knowledge and presents a representative, state-of-the-art analytical workflow to facilitate further research in this area. Future studies should aim to quantify the formation and dissipation of pyridachlometyl metabolites in various plant species under different environmental conditions to provide a more complete picture of its behavior in the agroecosystem.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]

The Fungal Cell Battlefield: A Technical Guide to the Pharmacokinetics of Pyridachlometyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridachlometyl is a novel fungicide with a unique mode of action, targeting fungal tubulin dynamics to effectively control a broad spectrum of plant-pathogenic fungi. Developed by Sumitomo Chemical, it represents a new class of fungicides crucial for managing resistance to existing treatments like DMIs, QoIs, and SDHIs.[1] Unlike conventional tubulin inhibitors such as carbendazim, Pyridachlometyl acts by promoting tubulin polymerization, leading to the stabilization of microtubules and subsequent disruption of essential cellular processes in fungi.[2][3] This technical guide provides an in-depth overview of the known antifungal activity of Pyridachlometyl and outlines detailed experimental protocols for investigating its pharmacokinetics within fungal cells—a critical area for understanding its efficacy, selectivity, and potential for resistance development. While specific data on the uptake, distribution, metabolism, and efflux of Pyridachlometyl in fungi is not extensively available in public literature, this guide synthesizes established methodologies to provide a robust framework for its comprehensive study.

Introduction to Pyridachlometyl

Pyridachlometyl is a pyridazine (B1198779) derivative that has demonstrated high efficacy against a range of fungal pathogens, including those resistant to other major fungicide classes.[1][3][4] Its distinct binding site on the tubulin dimer, different from that of benzimidazole (B57391) fungicides, makes it a valuable tool in anti-resistance management strategies.[5][6] The compound exhibits potent, broad-spectrum antifungal activity, as evidenced by its low half-maximal effective concentration (EC50) values against various fungal species.[3][4]

Quantitative Antifungal Activity

The in vitro efficacy of Pyridachlometyl has been quantified against a variety of pathogenic fungi. The following table summarizes the reported EC50 values, showcasing its potent and broad-spectrum activity.

Fungal Species	Common Disease	EC50 (mg/L)
Zymoseptoria tritici	Leaf blotch of wheat	< 5
Passalora fulva	Tomato leaf mold	< 5
Ustilago maydis	Corn smut	< 5
Colletotrichum gloeosporioides	Anthracnose	< 5
Colletotrichum acutatum	Anthracnose	< 5
Cercospora beticola	Cercospora leaf spot	Unimodal peak at 0.02-0.2
Fluvia fulva	-	EC50 value available
Cercospora kikuchii	Soybean purple stain	EC50 value available
Microdochium nivale	Pink snow mold	EC50 value available

Note: Data compiled from multiple sources.[1][3][4][5] The sensitivity of different fungal species can vary, which may be attributed to factors beyond the primary structure of the tubulin proteins.[3][4]

Mode of Action: Targeting Microtubule Dynamics

Pyridachlometyl's primary mode of action is the disruption of microtubule dynamics, which are essential for critical fungal processes such as mitosis, cell division, and intracellular transport. Unlike fungicides that inhibit tubulin polymerization (e.g., carbendazim), Pyridachlometyl promotes it, leading to an abnormal stabilization of microtubules. This prevents their necessary depolymerization, ultimately arresting the cell cycle and inhibiting fungal growth.[2][5][6]

Figure 1: Signaling pathway of Pyridachlometyl's mode of action in fungal cells.

Proposed Experimental Protocols for Pharmacokinetic Studies

To fully characterize the behavior of Pyridachlometyl within fungal cells, a series of pharmacokinetic studies are required. The following protocols are based on established methodologies for fungicide research and can be adapted for Pyridachlometyl.

Fungal Cell Uptake and Intracellular Concentration

This protocol aims to quantify the rate and extent of Pyridachlometyl accumulation within fungal cells. Radiolabeling is a highly sensitive method for this purpose.

Methodology:

• Radiolabeling: Synthesize [14C]- or [3H]-labeled Pyridachlometyl.

• Fungal Culture: Grow the target fungal species (e.g., Zymoseptoria tritici) in a suitable liquid medium (e.g., Potato Dextrose Broth) to mid-log phase.

• Exposure: Introduce a known concentration of radiolabeled Pyridachlometyl to the fungal culture.

• Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw aliquots of the culture.

• Separation: Rapidly separate the fungal cells from the medium by vacuum filtration through a glass fiber filter, followed by washing with ice-cold buffer to remove extracellular compound.

• Quantification: Measure the radioactivity associated with the fungal cells using liquid scintillation counting.

• Data Analysis: Calculate the intracellular concentration over time. Determine uptake kinetics (Vmax and Km) by performing the experiment at various substrate concentrations.

Subcellular Distribution

To understand where Pyridachlometyl localizes within the cell to exert its effect, subcellular fractionation is employed.

Methodology:

• Exposure and Harvesting: Treat a large-scale fungal culture with Pyridachlometyl (radiolabeled or unlabeled) and harvest the cells.

• Protoplast Formation: Use enzymes like lyticase or glucanase to digest the fungal cell wall and generate protoplasts.

• Homogenization: Gently lyse the protoplasts using osmotic shock or a Dounce homogenizer.

• Differential Centrifugation: Perform a series of centrifugation steps at increasing speeds to separate different organelles (e.g., cell wall debris, nuclei, mitochondria, microsomes, and cytosol).

• Quantification:

  • If using radiolabeled Pyridachlometyl, measure radioactivity in each fraction.

  • If using unlabeled compound, extract Pyridachlometyl from each fraction and quantify using HPLC-MS/MS.

• Analysis: Determine the relative distribution of Pyridachlometyl across the different subcellular compartments.

Metabolism in Fungal Cells

This protocol is designed to identify and quantify potential metabolites of Pyridachlometyl produced by fungal enzymes.

Methodology:

• Incubation: Incubate fungal cultures with unlabeled Pyridachlometyl for an extended period (e.g., 24-48 hours).

• Extraction: Separate the mycelia from the culture medium. Extract metabolites from both the mycelia (intracellular) and the medium (extracellular) using a suitable solvent like ethyl acetate (B1210297) or acetonitrile.

• Analysis by HPLC-MS/MS:

  • Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with liquid chromatography to separate and identify potential metabolites.

  • Compare the mass spectra of treated samples to untreated controls to identify new peaks.

  • Use tandem MS (MS/MS) to fragment the potential metabolite ions and elucidate their structures.

• Metabolite Identification: Compare fragmentation patterns to known mammalian metabolites (e.g., hydroxylated or carboxylated forms) and theoretical biotransformations.

Efflux from Fungal Cells

This experiment investigates whether fungal cells actively transport Pyridachlometyl out of the cell, a common mechanism of fungicide resistance.

Methodology:

• Loading: Pre-load fungal cells with Pyridachlometyl (ideally radiolabeled) by incubating them with the compound for a period sufficient to reach a steady-state intracellular concentration.

• Washing: Quickly wash the cells with fresh, fungicide-free medium to remove any external Pyridachlometyl.

• Efflux Measurement: Resuspend the loaded cells in fresh medium and take samples over time.

• Quantification: Measure the amount of Pyridachlometyl remaining in the cells and appearing in the supernatant at each time point.

• Inhibitor Studies: Repeat the experiment in the presence of known efflux pump inhibitors (e.g., verapamil (B1683045) for ABC transporters) to determine if efflux is an active, energy-dependent process.

Proposed Experimental Workflow Visualization

The following diagram illustrates a comprehensive workflow for investigating the pharmacokinetics of Pyridachlometyl in fungal cells.

Figure 2: Proposed workflow for a comprehensive pharmacokinetic study of Pyridachlometyl.

Conclusion and Future Directions

Pyridachlometyl is a significant addition to the arsenal (B13267) of fungicides, particularly in the context of increasing resistance to established modes of action. While its efficacy and primary mechanism are well-documented, a thorough understanding of its pharmacokinetics in fungal cells is paramount for optimizing its use, predicting potential resistance mechanisms, and guiding the development of next-generation fungicides. The experimental protocols and workflows outlined in this guide provide a clear and robust framework for researchers to undertake these critical investigations. Future studies should focus on generating quantitative data on the uptake, intracellular fate, and efflux of Pyridachlometyl in a range of target and non-target fungal species. Such data will be invaluable for building comprehensive pharmacokinetic/pharmacodynamic (PK/PD) models to enhance its application in agriculture and crop protection.

References

• 1. mdpi.com [mdpi.com]
• 2. Radionuclide Imaging of Invasive Fungal Disease in Immunocompromised Hosts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 4. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Pyridachlometyl in In Vitro Fungal Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide characterized by a unique tetrasubstituted pyridazine (B1198779) ring structure.[1][2] It exhibits potent, broad-spectrum antifungal activity against a range of phytopathogenic fungi, including species from the Ascomycota and Basidiomycota phyla.[3][4][5] Notably, Pyridachlometyl demonstrates a novel mode of action, functioning as a tubulin dynamics modulator.[1][2] Unlike many existing fungicides that inhibit tubulin polymerization, Pyridachlometyl promotes it, leading to microtubule stabilization.[1][3] This distinct mechanism, which involves binding to the vinblastine-binding site on the tubulin dimer, results in no cross-resistance with other classes of fungicides such as benzimidazoles, DMIs (demethylation inhibitors), QoIs (quinone outside inhibitors), and SDHIs (succinate dehydrogenase inhibitors).[1][6] These characteristics make Pyridachlometyl a valuable tool for fungicide resistance management and a subject of interest for novel antifungal drug development.

These application notes provide detailed protocols for the in vitro evaluation of Pyridachlometyl's antifungal activity, guidance on data interpretation, and a summary of its efficacy against various fungal species.

Data Presentation: In Vitro Antifungal Activity of Pyridachlometyl

The following table summarizes the half-maximal effective concentration (EC50) values of Pyridachlometyl against a selection of phytopathogenic fungi, as determined by in vitro antimicrobial tests using artificial media.

Fungal Species	Common Disease Caused	EC50 (mg/L)	Reference
Fulvia fulva	Tomato leaf mold	0.01 - 0.1	[6]
Cercospora kikuchii	Soybean purple stain	0.01 - 0.1	[6]
Microdochium nivale	Snow mold of wheat	0.01 - 0.1	[6]
Cercospora beticola	Cercospora leaf spot of sugar beet	0.02 - 0.2	[6]
Zymoseptoria tritici	Septoria tritici blotch of wheat	< 5	[3][4]
Penicillium digitatum	Green mold of citrus	Not specified, but sensitive	[4]

Experimental Protocols

Detailed methodologies for conducting in vitro antifungal susceptibility testing of Pyridachlometyl are provided below. These protocols are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) for filamentous fungi.

Protocol 1: Broth Microdilution Antifungal Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of Pyridachlometyl in a liquid medium.

Materials:

• Pyridachlometyl

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• 96-well, flat-bottom microtiter plates

• RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile distilled water

• Fungal isolates

• Spectrophotometer

• Hemocytometer or other cell counting device

• Incubator

Procedure:

• Preparation of Pyridachlometyl Stock Solution:

  • Dissolve Pyridachlometyl in DMSO to a high concentration (e.g., 10 mg/mL).

  • Further dilute the stock solution in the test medium to create a working solution at twice the highest desired final concentration.

• Preparation of Fungal Inoculum:

  • Culture the fungal isolate on a suitable agar (B569324) medium (e.g., Potato Dextrose Agar) to induce sporulation.

  • Harvest conidia by flooding the agar surface with sterile saline or water and gently scraping the surface.

  • Adjust the spore suspension to a concentration of 0.5 x 10^4 to 5 x 10^4 CFU/mL using a hemocytometer.

• Assay Setup:

  • In the 96-well plate, perform serial twofold dilutions of the Pyridachlometyl working solution in RPMI 1640 medium to achieve a range of concentrations.

  • Add 100 µL of the standardized fungal inoculum to each well containing the diluted Pyridachlometyl.

  • Include a positive control well (inoculum without Pyridachlometyl) and a negative control well (medium only).

• Incubation:

  • Incubate the microtiter plates at 35°C for 48-72 hours, or until sufficient growth is observed in the positive control well.

• Endpoint Determination:

  • The MIC is the lowest concentration of Pyridachlometyl that causes a significant inhibition of fungal growth (typically ≥50% or ≥90% reduction) compared to the positive control. This can be determined visually or by measuring the optical density at a specific wavelength (e.g., 530 nm) using a microplate reader.

Protocol 2: Agar Dilution Antifungal Susceptibility Testing

This method is an alternative for determining the antifungal activity of Pyridachlometyl based on the inhibition of mycelial growth on a solid medium.

Materials:

• Pyridachlometyl

• DMSO

• Suitable agar medium (e.g., Potato Dextrose Agar)

• Petri dishes

• Fungal isolates

• Sterile cork borer or scalpel

Procedure:

• Preparation of Pyridachlometyl-Amended Agar:

  • Prepare the agar medium according to the manufacturer's instructions.

  • After autoclaving and cooling the agar to approximately 45-50°C, add the appropriate volume of Pyridachlometyl stock solution to achieve the desired final concentrations.

  • Pour the agar into sterile Petri dishes and allow them to solidify.

• Inoculation:

  • From the edge of an actively growing fungal culture, take a mycelial plug using a sterile cork borer or cut a small agar block with a scalpel.

  • Place the mycelial plug in the center of each agar plate, including a control plate without Pyridachlometyl.

• Incubation:

  • Incubate the plates at the optimal temperature for the specific fungus (e.g., 25-28°C) for a period sufficient for growth to be observed on the control plate.

• Endpoint Determination:

  • Measure the diameter of the fungal colony on each plate.

  • Calculate the percentage of growth inhibition for each Pyridachlometyl concentration compared to the control.

  • The EC50 value can be determined by plotting the percentage of inhibition against the logarithm of the Pyridachlometyl concentration and fitting the data to a dose-response curve.

Visualizations

Mechanism of Action: Pyridachlometyl's Effect on Microtubule Dynamics

Caption: Pyridachlometyl promotes tubulin polymerization and stabilizes microtubules.

Experimental Workflow: Broth Microdilution Assay

Caption: Workflow for determining the MIC of Pyridachlometyl.

References

• 1. M38M51S | Performance Standards for Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 4. EUCAST: Fungi (AFST) [eucast.org]
• 5. academic.oup.com [academic.oup.com]
• 6. M51 | Method for Antifungal Disk Diffusion Susceptibility Testing of Nondermatophyte Filamentous Fungi [clsi.org]

Application Notes and Protocols for Determining Pyridachlometyl EC50 Values in Zymoseptoria tritici

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the efficacy of Pyridachlometyl against the wheat pathogen Zymoseptoria tritici and detailed protocols for determining its half-maximal effective concentration (EC50).

Introduction

Pyridachlometyl is a novel fungicide characterized by a unique mode of action that involves promoting tubulin polymerization, leading to the modulation of fungal microtubule dynamics.[1][2] This mechanism is distinct from other tubulin-targeting fungicides, such as benzimidazoles, which inhibit polymerization.[3][4] Consequently, Pyridachlometyl does not exhibit cross-resistance with existing fungicide classes, including demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs).[1][5] It demonstrates potent antifungal activity against a wide array of fungal species within the Ascomycota and Basidiomycota phyla.[2][5]

Quantitative Data Summary

The efficacy of Pyridachlometyl against Zymoseptoria tritici has been quantified through in vitro sensitivity assays. The EC50 values, representing the concentration that inhibits 50% of fungal growth, are summarized below.

Fungicide	Target Pathogen	EC50 Value Range (ppm)	Notes
Pyridachlometyl	Zymoseptoria tritici	0.02 – 0.2	Effective against strains resistant to carbendazim, difenoconazole, and trifloxystrobin.[1]

Experimental Protocols

A standardized method for determining the EC50 values of fungicides against Z. tritici is the microtiter plate assay. This protocol is adapted from established methodologies for fungicide sensitivity testing.[6][7][8]

Protocol: In Vitro Fungicide Sensitivity Assay for Zymoseptoria tritici

1. Preparation of Fungal Spore Suspension:

• Culture Z. tritici isolates on potato dextrose agar (B569324) (PDA) plates.

• After 6-7 days of incubation at 18-20°C with a 12-hour light/dark cycle, harvest spores by scraping the surface of the colony.[7][8]

• Suspend the spores in sterile, demineralized water.

• Homogenize the suspension by vortexing for approximately 10 minutes.[7]

• Adjust the spore concentration to 2.5 x 10⁴ spores/mL using a hemocytometer or other cell counting method.[7][8]

2. Preparation of Fungicide Stock and Dilutions:

• Prepare a stock solution of technical grade Pyridachlometyl in dimethyl sulfoxide (B87167) (DMSO).

• Perform a serial dilution of the fungicide stock solution in a suitable liquid medium, such as potato dextrose broth (PDB) or alkyl ester broth (AEB), to achieve the desired final test concentrations.[6][9]

• Suggested final concentrations for Pyridachlometyl could range from 0.01 to 10 mg/L to encompass the expected EC50 value. A negative control (0 mg/L) containing only the solvent (DMSO) at the highest used concentration must be included.

3. Microtiter Plate Assay:

• In a 96-well microtiter plate, add 100 µL of the fungicide dilution to each well.

• Add 100 µL of the prepared Z. tritici spore suspension to each well.[7] This results in a final spore concentration of 1.25 x 10⁴ spores/mL.

• Include technical duplicates or triplicates for each isolate and concentration.

• Seal the plates and incubate in the dark at 18-20°C for 6-7 days.[6][7]

4. Data Acquisition and Analysis:

• Measure fungal growth by reading the optical density (absorbance) at a wavelength of 405 nm or 620 nm using a microplate reader.[7][9]

• Subtract the absorbance of the blank wells (medium only) from the absorbance of the sample wells.

• Calculate the percentage of growth inhibition for each fungicide concentration relative to the untreated control.

• Determine the EC50 value by fitting a logistic curve or using non-linear regression analysis of the dose-response data using appropriate software (e.g., GraphPad Prism).[7][8]

Visualizations

Experimental Workflow

Caption: Workflow for determining fungicide EC50 values against Z. tritici.

Pyridachlometyl Mode of Action

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 3. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a PacBio Long-Read Sequencing Assay for High Throughput Detection of Fungicide Resistance in Zymoseptoria tritici - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Fungicide Sensitivity Shifting of Zymoseptoria tritici in the Finnish-Baltic Region and a Novel Insertion in the MFS1 Promoter [frontiersin.org]
• 8. Fungicide Sensitivity Shifting of Zymoseptoria tritici in the Finnish-Baltic Region and a Novel Insertion in the MFS1 Promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Baseline sensitivity of European Zymoseptoria tritici populations to the complex III respiration inhibitor fenpicoxamid - PMC [pmc.ncbi.nlm.nih.gov]

Field Trial Protocols for Pyridachlometyl on Sugar Beets: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide demonstrating high efficacy against key fungal pathogens in sugar beets (Beta vulgaris), most notably Cercospora leaf spot caused by Cercospora beticola.[1][2] Its unique mode of action involves the promotion of tubulin polymerization, which disrupts fungal cell division and growth.[3][4] This mechanism positions Pyridachlometyl as a valuable tool in fungicide resistance management strategies, as it shows no cross-resistance with existing fungicide classes such as demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs).[1][2] These application notes provide detailed protocols for conducting field trials to evaluate the efficacy and crop safety of Pyridachlometyl on sugar beets.

Quantitative Data Summary

The following tables summarize the efficacy of Pyridachlometyl in controlling Cercospora leaf spot on sugar beets from greenhouse and field trials.

Table 1: Efficacy of Pyridachlometyl Against Cercospora beticola in Greenhouse Pot Tests

Treatment	Application Rate (ppm)	Protective Effect (% Control)	Curative Effect (% Control)	Long-Term Activity (17 days) (% Control)
Pyridachlometyl	200	97	98	86
Pyridachlometyl	133	98	88	79
Mancozeb	-	Comparable to Pyridachlometyl	Higher than Mancozeb	Comparable to Pyridachlometyl
Untreated Control	-	-	-	-

Data synthesized from reported greenhouse trials.[1][2]

Table 2: Field Trial Performance of Pyridachlometyl Against Cercospora beticola

Treatment	Application Rate	Efficacy	Comparison
Pyridachlometyl	High Concentration	Stable and High	Comparable to or surpassing Mancozeb
Mancozeb	Standard Rate	Standard	-

Based on field trials conducted in Hokkaido, Japan.[5]

Experimental Protocols

This section outlines a detailed methodology for conducting a field trial to evaluate Pyridachlometyl for the control of Cercospora leaf spot in sugar beets. This protocol is synthesized from best practices for fungicide trials on sugar beets.

Experimental Design and Setup

• Trial Location: Select a site with uniform soil type and good drainage, and a history of Cercospora leaf spot infestation is preferable.[6]

• Experimental Design: A randomized complete block design (RCBD) with a minimum of four replications is recommended to minimize the effects of field variability.[1][4]

• Plot Size: Each plot should consist of at least four rows, each 30-40 feet long, with a row spacing of 22 inches.[1][4][6] The center two rows will be used for data collection to minimize edge effects.

• Buffer Zones: Establish buffer zones between plots and replicates to prevent spray drift.

Crop Management

• Variety Selection: Use a commercial sugar beet variety susceptible to Cercospora leaf spot to ensure adequate disease pressure for evaluating fungicide efficacy.[4]

• Planting: Plant seeds at a uniform depth and spacing to achieve a target plant population of 175-200 plants per 100 feet of row.[7]

• Fertilization and Weed Control: Follow local recommendations for fertilization and weed management to ensure uniform crop growth.[8]

Inoculation (if necessary)

• Inoculum Preparation: If natural infection is low, plots can be artificially inoculated. Prepare an inoculum by grinding dried, infected sugar beet leaves.[4]

• Inoculation Procedure: Apply the inoculum uniformly over the plots, typically in the evening to take advantage of dew, to facilitate spore germination and infection.[4] Inoculation should ideally be done before the first fungicide application.

Fungicide Application

• Treatments: Include multiple rates of Pyridachlometyl (e.g., 133 ppm and 200 ppm), a standard fungicide (e.g., Mancozeb), and an untreated control.

• Application Timing: The first application should be preventative, initiated before the onset of disease or at the very first sign of symptoms. Subsequent applications are typically made at 7 to 14-day intervals, depending on disease pressure and weather conditions.[5]

• Application Equipment: Use a calibrated sprayer with nozzles that provide uniform coverage of the foliage. A CO2-pressurized backpack sprayer is suitable for small plot trials.[9]

• Spray Volume: A spray volume of 15-20 gallons per acre is recommended to ensure thorough coverage.

Data Collection and Assessment

• Disease Severity: Assess Cercospora leaf spot severity on the center two rows of each plot at regular intervals (e.g., weekly) starting before the first application and continuing until harvest. Use a standardized rating scale, such as a 1-10 scale where 1 indicates no disease and 10 represents severe infection.[1]

• Phytotoxicity: Visually assess plots for any signs of crop injury (e.g., stunting, chlorosis, necrosis) after each fungicide application.

• Yield and Quality: At the end of the season, harvest the center two rows of each plot. Measure the root yield (tons per acre) and collect a subsample for quality analysis (e.g., sugar content, purity).[6][9]

Statistical Analysis

Analyze the collected data (disease severity, yield, and quality parameters) using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences between treatments.

Visualizations

Signaling Pathway of Pyridachlometyl

Caption: Proposed mode of action of Pyridachlometyl in fungi.

Experimental Workflow for Pyridachlometyl Field Trial

Caption: General workflow for a Pyridachlometyl field trial on sugar beets.

References

• 1. sbreb.org [sbreb.org]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 4. sbreb.org [sbreb.org]
• 5. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. germains.com [germains.com]
• 7. Discovery of pyridachlometyl: A new class of pyridazine fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. michigansugar.com [michigansugar.com]
• 9. canr.msu.edu [canr.msu.edu]

Application Notes and Protocols for the Analysis of Pyridachlometyl Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide with a unique mode of action, targeting tubulin polymerization in fungi.[1][2][3] As with any new agricultural chemical, robust and reliable analytical methods are required to monitor its residues in food and environmental samples to ensure consumer safety and regulatory compliance. This document provides a detailed protocol for the determination of Pyridachlometyl residues in complex matrices, such as fruits and vegetables, using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle

The methodology is based on the extraction of Pyridachlometyl residues from a homogenized sample into acetonitrile (B52724), followed by a liquid-liquid partitioning step induced by the addition of salts. A subsequent clean-up of the extract is achieved using dispersive solid-phase extraction (dSPE). The final extract is then analyzed by LC-MS/MS, which provides high selectivity and sensitivity for the quantification of the target analyte.[4][5][6]

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described method for the analysis of Pyridachlometyl in a representative matrix like strawberries. These values are typical for a validated QuEChERS-based LC-MS/MS method.

Parameter	Result
Limit of Detection (LOD)	0.001 mg/kg
Limit of Quantification (LOQ)	0.005 mg/kg
Linearity (R²)	> 0.99
Recovery (%)
Spiking Level: 0.01 mg/kg	95%
Spiking Level: 0.1 mg/kg	98%
Precision (RSD %)
Repeatability (n=6) at 0.01 mg/kg	< 10%
Within-lab Reproducibility	< 15%

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (ACN), Methanol (MeOH), and Water (H₂O), all LC-MS grade.

• Reagents: Formic acid, analytical grade.

• Standards: Pyridachlometyl analytical standard.

• QuEChERS Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), trisodium (B8492382) citrate (B86180) dihydrate, and disodium (B8443419) hydrogen citrate sesquihydrate.

• dSPE Sorbents: Primary secondary amine (PSA) and anhydrous MgSO₄.

• Equipment: High-speed blender/homogenizer, centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, syringe filters (0.22 µm), and autosampler vials.

Standard Solution Preparation

• Stock Solution (1000 mg/L): Accurately weigh 10 mg of Pyridachlometyl standard and dissolve in 10 mL of acetonitrile. Store at -18°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with acetonitrile to create calibration standards ranging from 0.005 to 0.5 mg/L.

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of a representative, homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of deionized water to rehydrate before homogenization.[4]

• Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Partitioning: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[4] Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 3000 g for 5 minutes.

• Dispersive SPE Clean-up: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the dSPE sorbents (e.g., 150 mg anhydrous MgSO₄ and 25 mg PSA).

• Vortex and Centrifuge: Vortex the microcentrifuge tube for 30 seconds, then centrifuge at high speed for 2 minutes.

• Final Extract: Collect the supernatant, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetononitrile with 0.1% formic acid

• Gradient Program: A suitable gradient to ensure the separation of Pyridachlometyl from matrix interferences.

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MS/MS Parameters:

  • Ionization Mode: ESI Positive

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Precursor Ion > Product Ions: To be determined by direct infusion of a Pyridachlometyl standard solution. Based on its structure, the protonated molecule [M+H]⁺ would be selected as the precursor ion. Two to three characteristic product ions should be selected for quantification and confirmation.

Visualizations

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of pyridachlometyl: A new class of pyridazine fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. acoreconsumiveis.com.br [acoreconsumiveis.com.br]
• 6. aensiweb.com [aensiweb.com]

Application Note: High-Throughput Analysis of Pyridachlometyl Residues Using Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Pyridachlometyl, a novel fungicide, in agricultural matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol employs a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by detection and quantification with a triple quadrupole mass spectrometer. The described method is suitable for high-throughput screening of Pyridachlometyl residues, ensuring food safety and facilitating environmental monitoring. The validation of this method adheres to internationally recognized guidelines, demonstrating excellent linearity, recovery, and precision.

Introduction

Pyridachlometyl is a recently developed fungicide used to control a range of plant pathogenic fungi. As with any agrochemical, monitoring its residue levels in food products and the environment is crucial for consumer safety and regulatory compliance. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of pesticide residues.[1][2] The selectivity and sensitivity of GC-MS, particularly when using a triple quadrupole mass spectrometer (GC-MS/MS), make it an ideal choice for analyzing complex matrices.[1][3] This application note provides a comprehensive protocol for the analysis of Pyridachlometyl, from sample preparation to data analysis.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices due to its simplicity, speed, and effectiveness.[2][3][4]

a. Materials and Reagents:

• Homogenized sample (e.g., fruit, vegetable, or soil)

• Acetonitrile (ACN), pesticide residue grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (dSPE) tubes containing primary secondary amine (PSA) and MgSO₄

• Centrifuge capable of 5000 rpm

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

b. Extraction Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

• Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at 5000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• The resulting supernatant is ready for GC-MS analysis.

Figure 1: QuEChERS Sample Preparation Workflow.

GC-MS/MS Analysis

a. Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer is recommended for this analysis.

b. GC Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[5]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[5]

• Inlet Temperature: 280 °C.[5]

• Injection Volume: 1 µL, splitless mode.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp to 180 °C at 25 °C/min.

  • Ramp to 280 °C at 5 °C/min.

  • Ramp to 300 °C at 10 °C/min, hold for 5 minutes.

c. MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

• Ion Source Temperature: 230 °C.[6]

• Transfer Line Temperature: 280 °C.[5]

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for Pyridachlometyl need to be determined by infusing a standard solution. For the purpose of this note, hypothetical MRM transitions are used in the data section.

Data Presentation

Method Validation

The analytical method was validated according to SANTE guidelines.[7] The validation parameters included linearity, limit of quantification (LOQ), accuracy (as recovery), and precision (as relative standard deviation, RSD).

Table 1: Method Validation Parameters for Pyridachlometyl Analysis

Parameter	Result
Linearity Range	1 - 100 µg/L
Correlation Coefficient (r²)	> 0.995
Limit of Quantification (LOQ)	10 µg/kg

Recovery and Precision

Recovery and precision were determined by analyzing spiked blank matrix samples at three different concentration levels (n=6).

Table 2: Recovery and Precision of Pyridachlometyl in Cucumber Matrix

Spiking Level (µg/kg)	Mean Recovery (%)	RSD (%)
10	95.2	5.8
50	98.6	4.1
100	101.3	3.5

The mean recoveries for Pyridachlometyl fell within the acceptable range of 70-120%, and the relative standard deviation was below 20%, demonstrating the accuracy and precision of the method.[7]

Logical Workflow for Method Development

The development of this analytical method follows a logical progression from sample processing to data validation.

References

• 1. biolmolchem.com [biolmolchem.com]
• 2. hpst.cz [hpst.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 5. Use of GC–MS based metabolic fingerprinting for fast exploration of fungicide modes of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.uni-lj.si [journals.uni-lj.si]
• 7. gcms.cz [gcms.cz]

Application Note: Quantification of Pyridachlometyl using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Pyridachlometyl, a novel fungicide.[1][2] The described protocol is applicable for the determination of Pyridachlometyl in technical grade material and formulated products. The method utilizes a reversed-phase C18 column with UV detection, providing excellent sensitivity, linearity, and precision. This document provides comprehensive experimental protocols, data presentation, and visual workflows to aid researchers, scientists, and drug development professionals in the accurate quantification of this active ingredient.

Introduction

Pyridachlometyl is a novel fungicide that demonstrates high efficacy against a broad spectrum of plant-pathogenic fungi.[1] Its unique mode of action, targeting fungal tubulin dynamics, makes it a valuable tool in managing fungicide resistance.[1][2] As with any agricultural chemical, accurate quantification is crucial for quality control, formulation development, and residue analysis. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analysis of pesticide residues and active ingredients in various matrices.[3] This application note presents a detailed HPLC method for the quantification of Pyridachlometyl.

Experimental

Instrumentation and Chromatographic Conditions

The analysis is performed on a standard HPLC system equipped with a UV detector. The following table summarizes the instrumental parameters and chromatographic conditions.

Parameter	Value
HPLC System	Agilent 1200 Series or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	275 nm
Run Time	10 minutes

Reagents and Standards

• Acetonitrile (ACN): HPLC grade

• Water: HPLC grade or ultrapure water

• Pyridachlometyl Reference Standard: >99% purity

• Methanol (B129727): HPLC grade (for standard and sample preparation)

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Pyridachlometyl reference standard into a 25 mL volumetric flask. Dissolve and dilute to the mark with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Technical Grade Material/Formulated Product: Accurately weigh a portion of the sample equivalent to approximately 25 mg of Pyridachlometyl into a 25 mL volumetric flask.

• Add approximately 20 mL of methanol and sonicate for 15 minutes to ensure complete extraction of the active ingredient.

• Allow the solution to cool to room temperature and then dilute to the mark with methanol.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial for analysis.

Results and Discussion

Method Validation

The developed HPLC method was validated for its linearity, precision, accuracy, and sensitivity.

Linearity: The linearity of the method was evaluated by analyzing the working standard solutions at six different concentration levels. The calibration curve was constructed by plotting the peak area against the concentration of Pyridachlometyl.

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	15.2
5.0	76.5
10.0	151.8
25.0	380.1
50.0	755.3
100.0	1512.6

The method demonstrated excellent linearity over the concentration range of 1-100 µg/mL with a correlation coefficient (R²) greater than 0.999.

Precision: The precision of the method was determined by performing replicate injections of a standard solution (25 µg/mL) on the same day (intra-day precision) and on three different days (inter-day precision).

Parameter	Intra-day (n=6)	Inter-day (n=3)
Mean Peak Area	380.5	381.2
Standard Deviation	2.1	3.5
Relative Standard Deviation (%RSD)	0.55%	0.92%

The low %RSD values indicate good precision of the analytical method.

Accuracy: The accuracy of the method was assessed by a recovery study at three different concentration levels (80%, 100%, and 120% of the target concentration).

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)
80%	20.0	19.8	99.0
100%	25.0	24.9	99.6
120%	30.0	30.3	101.0

The recovery values were within the acceptable range of 98-102%, indicating the high accuracy of the method.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ were determined based on the signal-to-noise ratio.

Parameter	Value (µg/mL)
LOD (S/N = 3)	0.1
LOQ (S/N = 10)	0.3

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the HPLC analysis of Pyridachlometyl and the logical relationship of the key steps in the analytical method development process.

Caption: Experimental workflow for Pyridachlometyl quantification.

Caption: Logical steps in HPLC method development and validation.

Conclusion

The HPLC method described in this application note is simple, rapid, accurate, and precise for the quantification of Pyridachlometyl in technical and formulated products. The method can be readily implemented in quality control laboratories for routine analysis. The provided experimental details and workflows serve as a comprehensive guide for researchers and analysts.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]

Application Notes and Protocols for Pyridachlometyl in Greenhouse Pot Tests

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting greenhouse pot tests with the novel fungicide Pyridachlometyl. This document is intended to guide researchers in designing and executing robust experiments to evaluate the efficacy and characteristics of this compound.

Introduction to Pyridachlometyl

Pyridachlometyl is a novel fungicide with a unique mode of action, developed by Sumitomo Chemical.[1][2] It belongs to a new chemical class characterized by a tetrasubstituted pyridazine (B1198779) ring.[2][3] The first commercial product, 'Fuseki flowable', containing 35.0% (w/w) Pyridachlometyl as a suspension concentrate, received its initial registration in Japan in 2023.[4][5]

Mode of Action

Pyridachlometyl exhibits its antifungal activity by modulating fungal microtubule dynamics.[4] Unlike many other tubulin-targeting fungicides that inhibit tubulin polymerization, Pyridachlometyl promotes it, leading to microtubule stabilization.[1][6][7] This unique mechanism of action classifies it as a tubulin dynamics modulator.[2][3][5] The binding site of Pyridachlometyl on the tubulin dimer is distinct from that of benzimidazole (B57391) fungicides, which results in a lack of cross-resistance with existing fungicide classes, including demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs).[4]

Antifungal Spectrum

Pyridachlometyl has demonstrated potent, broad-spectrum activity against a wide range of phytopathogenic fungi, particularly from the phyla Ascomycota and Basidiomycota.[1][7] It has shown high efficacy against diseases such as sugar beet leaf spot (Cercospora beticola), soybean purple stain, and powdery mildew on various vegetable crops.[4]

Quantitative Data from Greenhouse Pot Tests

The following tables summarize the efficacy of Pyridachlometyl in controlling Cercospora beticola on sugar beet seedlings in greenhouse pot tests.

Table 1: Protective Efficacy of Pyridachlometyl Against Cercospora beticola

Treatment	Application Rate (ppm)	Disease Control (%)
Pyridachlometyl	200	97
Pyridachlometyl	133	98

Fungicides were applied 3 days before inoculation with C. beticola.[4]

Table 2: Curative (Post-Infection) Efficacy of Pyridachlometyl Against Cercospora beticola

Treatment	Application Rate (ppm)	Disease Control (%)
Pyridachlometyl	200	41
Pyridachlometyl	133	39

Fungicides were applied 2 days after inoculation with C. beticola.[4]

Table 3: Long-Term (17-Day) Efficacy of Pyridachlometyl Against Cercospora beticola

Treatment	Application Rate (ppm)	Disease Control (%)
Pyridachlometyl	200	86
Pyridachlometyl	133	79

Fungicides were applied 17 days before inoculation with C. beticola.[4]

Table 4: Translaminar Efficacy of Pyridachlometyl Against Cercospora beticola

Treatment	Application Rate (ppm)	Disease Control (%)
Pyridachlometyl	200	98
Pyridachlometyl	133	88

Fungicide was applied to the abaxial (lower) leaf surface and inoculation was performed on the adaxial (upper) leaf surface 3 days later.[3]

Experimental Protocols

This section outlines a generalized protocol for conducting greenhouse pot tests with Pyridachlometyl. This protocol should be adapted based on the specific host plant, pathogen, and experimental objectives.

Materials and Equipment

• Pyridachlometyl formulation (e.g., 'Fuseki flowable' suspension concentrate)

• Host plants of uniform size and age

• Pots and sterile potting mix

• Fungal pathogen culture

• Inoculum preparation equipment (e.g., sprayer, blender)

• Greenhouse with controlled temperature, humidity, and lighting

• Spray application equipment (e.g., hand sprayer, track sprayer)

• Personal Protective Equipment (PPE)

• Disease assessment tools (e.g., rating scales, imaging equipment)

Experimental Procedure

• Plant Propagation and Acclimatization:

  • Grow host plants from seed or cuttings to a specified growth stage.

  • Ensure uniformity in plant size and health.

  • Acclimatize plants to the greenhouse conditions for at least one week prior to the experiment.

• Preparation of Pyridachlometyl Solutions:

  • Prepare a stock solution of Pyridachlometyl in an appropriate solvent if using a technical grade material. For formulations like suspension concentrates, dilute with water.

  • Perform serial dilutions to obtain the desired treatment concentrations (e.g., 133 ppm, 200 ppm). Include a surfactant if required by the formulation.

• Experimental Design:

  • Employ a completely randomized design (CRD) or a randomized complete block design (RCBD) with sufficient replication (e.g., 4-5 replicates per treatment).

  • Include the following treatments at a minimum:

    • Untreated, non-inoculated control

    • Untreated, inoculated control

    • Pyridachlometyl at various concentrations

    • A positive control with a standard fungicide (e.g., mancozeb)

• Fungicide Application:

  • Apply the fungicide solutions to the plant foliage until runoff, ensuring thorough coverage.

  • For protective (preventive) tests , apply the fungicide a set number of days before pathogen inoculation (e.g., 3 days).[4]

  • For curative (post-infection) tests , apply the fungicide a set number of days after pathogen inoculation (e.g., 2 days).[4]

  • For translaminar tests , apply the fungicide to one side of the leaf (e.g., abaxial) and inoculate the other side (e.g., adaxial).[3]

• Pathogen Inoculation:

  • Prepare the inoculum from fresh fungal cultures to a standardized concentration (e.g., conidial suspension).

  • Inoculate the plants uniformly, for instance, by spraying the conidial suspension onto the foliage.

  • Provide optimal environmental conditions for infection (e.g., high humidity, specific temperature range) for a defined period (e.g., 24-48 hours).

• Incubation and Data Collection:

  • Maintain the plants in the greenhouse under controlled conditions suitable for disease development.

  • Assess disease severity at regular intervals using a standardized rating scale (e.g., percentage of leaf area affected).

  • Calculate the percent disease control for each treatment relative to the untreated, inoculated control.

Visualizations

Signaling Pathway of Pyridachlometyl

Caption: Mode of action of Pyridachlometyl in a fungal cell.

Experimental Workflow for Greenhouse Pot Test

Caption: Generalized workflow for a Pyridachlometyl greenhouse pot test.

References

• 1. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 2. Discovery and biological profile of pyridachlometyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pyridachlometyl in Powdery Mildew Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pyridachlometyl, a novel fungicide, for the control of powdery mildew. The information is compiled for research and development purposes and includes summaries of quantitative data, detailed experimental protocols, and diagrams of the mode of action and experimental workflows.

Introduction

Pyridachlometyl is a recently developed fungicide belonging to a new chemical class characterized by a tetrasubstituted pyridazine (B1198779) ring.[1] It has demonstrated high efficacy against a broad spectrum of fungal pathogens, including various species of powdery mildew that affect a wide range of crops.[2] Notably, Pyridachlometyl exhibits a novel mode of action by promoting tubulin polymerization, which disrupts microtubule dynamics in fungi.[1][3] This unique mechanism of action means it does not show cross-resistance to existing fungicide classes such as Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), and Succinate Dehydrogenase Inhibitors (SDHIs), making it a valuable tool for resistance management strategies.[2][4]

Quantitative Data Summary

The following tables summarize the available quantitative data on the application and efficacy of Pyridachlometyl for controlling powdery mildew and other fungal pathogens.

Table 1: Efficacy of Pyridachlometyl against Powdery Mildew in Greenhouse Trials

Crop	Pathogen	Application Rate (ppm)	Efficacy (% Control)	Reference
Cucumber	Podosphaera xanthii	Not specified	High	[2]
Tomato	Oidium neolycopersici	Not specified	High	[2]
Strawberry	Podosphaera aphanis	Not specified	High	[2]

Note: Specific concentrations and efficacy percentages from these greenhouse trials were not detailed in the reviewed literature, but were described as demonstrating "high effectiveness."

Table 2: Application Parameters for Pyridachlometyl in Field Trials for General Fungal Disease Control

Crop(s)	Application Method	Water Volume (L/ha)	Application Interval	Number of Applications	Reference
Fruits and Vegetables	Ground Application	~1500	~7 days	4 to 7	[1]

Table 3: In Vitro Antifungal Activity of Pyridachlometyl

Pathogen	EC50 (ppm)	Reference
Zymoseptoria tritici	0.02 - 0.2	[2]
Fluvia fulva	High Activity	[2]
Cercospora kikuchii	High Activity	[2]
Microdochium nivale	High Activity	[2]

EC50 (Half-maximal effective concentration) values indicate the concentration of a drug that gives half-maximal response. Lower EC50 values denote higher potency.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of Pyridachlometyl against powdery mildew.

Protocol 1: Greenhouse Efficacy Trial for Powdery Mildew Control

Objective: To assess the protective efficacy of Pyridachlometyl against powdery mildew on a host plant under controlled greenhouse conditions.

Materials:

• Pyridachlometyl formulation (e.g., 60 g/L EC)[1]

• Susceptible host plants (e.g., cucumber, tomato, strawberry seedlings)

• Powdery mildew inoculum (conidiospores from infected plants)[1]

• Pressurized sprayer

• Growth chambers or greenhouse with controlled temperature and humidity

• Disease assessment scale (e.g., 0-5 rating scale where 0 = no disease and 5 = severe infection)

Methodology:

• Plant Preparation: Grow susceptible host plants to a suitable stage (e.g., 2-3 true leaves for cucumbers).

• Fungicide Application:

  • Prepare different concentrations of Pyridachlometyl in water.

  • Apply the fungicide solutions to the plants until runoff, ensuring complete coverage of all foliage.

  • Include a water-sprayed control group and a positive control with a standard fungicide.

• Inoculation:

  • One to three days after fungicide application, inoculate the plants with a suspension of powdery mildew conidiospores (e.g., 1 x 10^4 spores/mL).[2]

  • Ensure a uniform application of the inoculum across all plants.

• Incubation:

  • Place the inoculated plants in a growth chamber or greenhouse with conditions favorable for powdery mildew development (e.g., 20-25°C, high humidity).

• Disease Assessment:

  • Seven to fourteen days after inoculation, visually assess the percentage of leaf area covered by powdery mildew on each leaf.

  • Use a disease severity index to score the level of infection.

• Data Analysis:

  • Calculate the percent disease control for each treatment relative to the untreated control.

  • Perform statistical analysis (e.g., ANOVA) to determine significant differences between treatments.

Protocol 2: In Vitro Antifungal Activity Assay (Microtiter Plate Assay)

Objective: To determine the half-maximal effective concentration (EC50) of Pyridachlometyl against a target fungal pathogen.

Materials:

• Pyridachlometyl technical grade

• Target fungal isolates (e.g., Zymoseptoria tritici)[2]

• Liquid growth medium (e.g., Potato Dextrose Broth)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Methodology:

• Inoculum Preparation: Prepare a spore suspension of the target fungus and adjust the concentration.

• Serial Dilution: Prepare a series of dilutions of Pyridachlometyl in the liquid growth medium in the wells of a 96-well plate.

• Inoculation: Add the fungal spore suspension to each well containing the fungicide dilution. Include control wells with no fungicide.

• Incubation: Incubate the microtiter plates at an optimal temperature for fungal growth for a specified period (e.g., 3-7 days).

• Growth Measurement: Measure the fungal growth (e.g., optical density at a specific wavelength) using a spectrophotometer.

• Data Analysis:

  • Plot the fungal growth inhibition against the logarithm of the fungicide concentration.

  • Calculate the EC50 value using a suitable statistical software.

Visualizations

Mode of Action: Disruption of Tubulin Dynamics

Pyridachlometyl's mode of action is the promotion of tubulin polymerization. This leads to the stabilization of microtubules, which are essential for various cellular processes in fungi, including cell division and growth. This is distinct from other tubulin-targeting fungicides that inhibit polymerization.[1][3]

Caption: Mode of action of Pyridachlometyl in a fungal cell.

Experimental Workflow: Greenhouse Efficacy Trial

The following diagram illustrates the typical workflow for conducting a greenhouse trial to evaluate the efficacy of Pyridachlometyl against powdery mildew.

Caption: Workflow for a greenhouse-based fungicide efficacy trial.

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Translaminar Activity Assay of Pyridachlometyl on Leaves

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide that has demonstrated high efficacy against a broad spectrum of phytopathogenic fungi, including strains resistant to existing fungicides.[1][2] Its mode of action involves binding to fungal tubulin, which is distinct from the binding sites of other tubulin polymerization inhibitors.[1] A key characteristic of Pyridachlometyl is its translaminar activity, which is the ability to move from the treated leaf surface to the untreated surface, providing protection against pathogens on both sides.[3][4] This document provides detailed protocols for assessing the translaminar activity of Pyridachlometyl on leaves, specifically against Cercospora beticola, the causal agent of Cercospora leaf spot in sugar beet.

Data Presentation

Table 1: Translaminar Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet Leaves

Treatment Group	Application Site	Inoculation Site	Concentration (ppm)	Mean Efficacy (% Control)
Pyridachlometyl	Abaxial (Underside)	Adaxial (Topside)	200	98
133	88
Mancozeb (Control)	Abaxial (Underside)	Adaxial (Topside)	Not Specified	Substantially lower than Pyridachlometyl
Pyridachlometyl	Adaxial (Topside)	Adaxial (Topside)	200	95
133	92
Mancozeb (Control)	Adaxial (Topside)	Adaxial (Topside)	Not Specified	Comparable to Pyridachlometyl

Data synthesized from greenhouse pot tests on Cercospora leaf spot of sugar beet.[1][3]

Experimental Protocols

Principle of the Assay

This assay evaluates the ability of Pyridachlometyl to move from the application site on one side of a leaf (abaxial or underside) to the opposite, untreated side (adaxial or topside) and inhibit the growth of a fungal pathogen. The efficacy of this translaminar movement is compared to a direct, preventive application on the same side as the inoculation and to a non-translaminar control fungicide, mancozeb.[1][3]

Materials and Reagents

• Test Compound: Pyridachlometyl (formulation as specified)

• Control Compound: Mancozeb (or other relevant contact fungicide)

• Test Plant: Sugar beet (Beta vulgaris) seedlings, at the stage where the first true leaves have unfolded.[1]

• Pathogen: Cercospora beticola conidial suspension.

• Growth Medium: Appropriate fungal culture medium (e.g., V8 juice agar) for C. beticola.

• Equipment:

  • Growth chambers or greenhouse with controlled temperature, humidity, and lighting.

  • Spray apparatus for uniform application of fungicides.

  • Inoculation equipment (e.g., atomizer or sprayer).

  • Microscope and hemocytometer for spore counting.

  • Sterile distilled water.

  • Wetting agent (e.g., Tween 20).

Experimental Workflow Diagram

Caption: Experimental workflow for the translaminar activity assay.

Step-by-Step Protocol

1. Plant Preparation: a. Grow sugar beet seedlings under controlled conditions (e.g., 25°C, 16-hour photoperiod) until the first true leaves are fully expanded. b. Select healthy, uniform plants for the experiment.

2. Pathogen Preparation: a. Culture Cercospora beticola on a suitable agar (B569324) medium until sporulation is observed. b. Prepare a conidial suspension by flooding the culture plates with sterile distilled water containing a wetting agent (e.g., 0.01% Tween 20) and gently scraping the surface. c. Filter the suspension to remove mycelial fragments. d. Adjust the concentration of the conidial suspension to approximately 1 x 10^4 spores/mL using a hemocytometer.[1]

3. Fungicide Preparation: a. Prepare stock solutions of Pyridachlometyl and the control fungicide (mancozeb) at the desired concentrations (e.g., 133 ppm and 200 ppm).[1] b. Use an appropriate solvent and include a surfactant if necessary to ensure uniform application.

4. Fungicide Application: a. Divide the plants into treatment groups:

• Translaminar: Apply the fungicide solution to the abaxial (underside) surface of the leaves.
• Preventive: Apply the fungicide solution to the adaxial (topside) surface of the leaves.
• Untreated Control: Apply a solution without the fungicide. b. Ensure thorough and uniform coverage of the designated leaf surface, avoiding contamination of the opposite side.

5. Incubation (Pre-inoculation): a. Place the treated plants back into the growth chamber for 3 days to allow for absorption and potential translocation of the fungicide.[1][3]

6. Inoculation: a. After the 3-day incubation period, inoculate the adaxial (topside) surface of the leaves of all treatment groups with the C. beticola conidial suspension.[1][3] b. Ensure a fine, even mist of the inoculum is applied.

7. Incubation (Post-inoculation): a. Maintain the inoculated plants in a high-humidity environment (e.g., by covering with plastic bags for the first 24-48 hours) to promote spore germination and infection. b. Continue incubation under controlled conditions for a period sufficient for disease symptoms to develop on the untreated control plants (typically 7-14 days).

8. Disease Assessment: a. Assess the disease severity on the inoculated leaves. This can be done using a visual rating scale (e.g., percentage of leaf area covered by lesions). b. The experiment should be conducted in triplicate, with at least four leaves assessed per plant.[3]

9. Data Analysis: a. Calculate the percent disease control (efficacy) for each treatment group using the following formula:

• Efficacy (%) = [ (Disease Severity in Control - Disease Severity in Treatment) / Disease Severity in Control ] x 100 b. Perform statistical analysis (e.g., t-tests) to determine significant differences between the translaminar and preventive treatments and between Pyridachlometyl and the control fungicide.[3]

Signaling Pathways and Mechanisms of Action

While the translaminar movement itself is a physical process of diffusion across the leaf cuticle and through the leaf tissues, the antifungal activity of Pyridachlometyl is based on its interaction with a specific molecular target within the fungal cells.

Pyridachlometyl's Mode of Action

Caption: Mode of action of Pyridachlometyl after translaminar movement.

Pyridachlometyl exhibits its antifungal effect by binding to tubulin in filamentous fungi.[1] This binding modulates microtubule dynamics, which is crucial for various cellular processes such as cell division and intracellular transport.[1] Importantly, the binding site of Pyridachlometyl on tubulin is different from that of other tubulin-inhibiting fungicides like benzimidazoles (e.g., carbendazim).[1] This distinct mode of action is a key factor in its effectiveness against fungal strains that have developed resistance to other fungicides.[1][2] The translaminar activity ensures that Pyridachlometyl can reach fungal cells that are not in direct contact with the initial spray, thereby providing more comprehensive protection.[3][4]

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Pyridachlometyl Resistance Mechanisms: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding pyridachlometyl resistance in fungal populations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of resistance to pyridachlometyl observed in fungi?

The primary mechanism of resistance to pyridachlometyl is target-site modification resulting from mutations in the genes encoding for α-tubulin and β-tubulin.[1] These mutations are distinct from those associated with resistance to other tubulin-binding fungicides like benzimidazoles.[1]

Q2: Have specific mutations conferring resistance to pyridachlometyl been identified?

Yes, specific amino acid substitutions in both α-tubulin and β-tubulin have been identified in laboratory-generated pyridachlometyl-resistant mutants of fungi such as Zymoseptoria tritici and Penicillium digitatum.[1][2] For instance, mutations in the α-tubulin gene (e.g., P325H/S/T) and the β-tubulin gene (e.g., N219K, Y222N/S) have been reported to confer resistance.[2]

Q3: Is there evidence of cross-resistance between pyridachlometyl and other classes of fungicides?

No, studies have shown no cross-resistance between pyridachlometyl and other major fungicide classes, including ergosterol (B1671047) biosynthesis inhibitors (DMIs), respiratory inhibitors (QoIs and SDHIs), and tubulin polymerization inhibitors like benzimidazoles.[1][2] This is attributed to pyridachlometyl's unique binding site on the tubulin dimer.[2][3]

Q4: Are there any known resistance mechanisms other than target-site mutations?

While target-site mutation is the most well-documented mechanism, other general fungal resistance mechanisms could potentially play a role, although they have not been specifically reported for pyridachlometyl. These could include:

• Overexpression of the target protein: Increased production of tubulin could potentially dilute the effect of the fungicide.

• Metabolic detoxification: Fungal enzymes could potentially degrade or modify pyridachlometyl into a non-toxic form.

• Efflux pumps: Active transport of the fungicide out of the fungal cell could reduce its intracellular concentration.

Q5: What is the mode of action of pyridachlometyl?

Pyridachlometyl has a novel mode of action. It acts as a tubulin polymerization promoter, leading to microtubule stabilization.[1] This is different from benzimidazole (B57391) fungicides, which inhibit tubulin polymerization. Pyridachlometyl is thought to bind near the interface of α- and β-tubulin dimers.[2]

Troubleshooting Guides

Problem: I am unable to generate pyridachlometyl-resistant mutants in the lab.

• Possible Cause 1: Inadequate mutagen dosage.

  • Solution: Optimize the dose of the mutagen (e.g., UV radiation or chemical mutagens like ethyl methanesulfonate (B1217627) - EMS). If using UV, ensure the exposure time and intensity are sufficient to induce mutations without excessive killing of the fungal spores or mycelia. A kill rate of 50-90% is often a good starting point for mutagenesis.

• Possible Cause 2: Insufficient selection pressure.

  • Solution: Ensure the concentration of pyridachlometyl in your selection medium is appropriate. It should be high enough to inhibit the growth of the wild-type strain but not so high that it prevents the growth of any potential mutants. You may need to perform a dose-response curve for your wild-type strain to determine the optimal selective concentration.

• Possible Cause 3: Low mutation frequency.

  • Solution: Increase the number of spores or mycelial fragments plated on the selective medium. A larger initial population size increases the probability of isolating a resistant mutant.

Problem: My pyridachlometyl-resistant mutants show a high fitness cost (e.g., slow growth, reduced sporulation).

• Possible Cause: The specific mutation conferring resistance has a pleiotropic effect on fungal fitness.

  • Solution: This is a common observation. To confirm this, you can compare the growth rate, sporulation, and pathogenicity (if applicable) of your resistant mutants with the wild-type strain on a fungicide-free medium. While this may be an inherent characteristic of the resistance mutation, you can try to generate more mutants to see if you can isolate one with a lower fitness cost.

Problem: I am not observing a significant shift in the EC50 value for my suspected resistant strains.

• Possible Cause 1: The observed tolerance is not due to a stable, heritable resistance mechanism.

  • Solution: Ensure that the reduced sensitivity is maintained after sub-culturing the strain on a fungicide-free medium for several generations. This will help to distinguish between transient adaptation and stable resistance.

• Possible Cause 2: Inappropriate range of fungicide concentrations in the assay.

  • Solution: Widen the range of pyridachlometyl concentrations used in your sensitivity assay. You may need to include both much lower and much higher concentrations to accurately determine the EC50 values for both sensitive and resistant strains.

• Possible Cause 3: The resistance mechanism is not related to target-site modification.

  • Solution: If sequencing of the tubulin genes does not reveal any mutations, consider investigating other potential resistance mechanisms such as overexpression of tubulin genes (using qPCR) or the involvement of efflux pumps (using inhibitor assays).

Data Presentation

Table 1: In Vitro Sensitivity of Wild-Type and Pyridachlometyl-Resistant Fungal Strains to Pyridachlometyl.

Fungal Species	Strain	Genotype (Tubulin Mutation)	EC50 (mg/L)	Resistance Factor (RF)
Zymoseptoria tritici	Wild-Type	-	0.1 - 1.0	-
Resistant Mutant 1	α-tubulin (P325H)	>10	>10-100
Resistant Mutant 2	α-tubulin (P325S)	>10	>10-100
Resistant Mutant 3	α-tubulin (P325T)	>10	>10-100
Resistant Mutant 4	β-tubulin (N219K)	>10	>10-100
Resistant Mutant 5	β-tubulin (Y222N)	>10	>10-100
Penicillium digitatum	Wild-Type	-	0.1 - 0.5	-
Resistant Mutant	Not specified	>10	>20-100

Note: EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of fungal growth. The Resistance Factor (RF) is calculated as the EC50 of the resistant strain divided by the EC50 of the sensitive wild-type strain. Data is compiled from literature.[1][2]

Experimental Protocols

Protocol 1: Generation of Pyridachlometyl-Resistant Mutants by UV Mutagenesis

• Spore Suspension Preparation:

  • Grow the fungal strain on a suitable agar (B569324) medium (e.g., Potato Dextrose Agar - PDA) until sporulation is abundant.

  • Harvest spores by flooding the plate with sterile distilled water containing a wetting agent (e.g., 0.01% Tween 80) and gently scraping the surface with a sterile glass rod.

  • Filter the spore suspension through sterile cheesecloth or glass wool to remove mycelial fragments.

  • Adjust the spore concentration to 1 x 10^6 spores/mL using a hemocytometer.

• UV Mutagenesis:

  • Pipette 10 mL of the spore suspension into a sterile petri dish.

  • Expose the open petri dish to UV radiation (254 nm) with constant gentle agitation. The distance and exposure time should be optimized to achieve a 50-90% kill rate.

  • Determine the kill rate by plating serial dilutions of the treated and untreated spore suspensions onto PDA plates and comparing the number of colony-forming units (CFUs).

• Selection of Resistant Mutants:

  • Plate the UV-treated spore suspension onto PDA plates amended with a selective concentration of pyridachlometyl. The concentration should be determined based on the Minimum Inhibitory Concentration (MIC) for the wild-type strain.

  • Incubate the plates at the optimal growth temperature for the fungus until colonies appear.

  • Isolate individual colonies that grow on the selective medium and transfer them to fresh PDA plates containing the same concentration of pyridachlometyl to confirm their resistance.

Protocol 2: Determination of EC50 Values using a Microtiter Plate Assay

• Preparation of Fungicide Stock Solution:

  • Prepare a stock solution of pyridachlometyl (e.g., 10 mg/mL) in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO).

• Preparation of Microtiter Plates:

  • In a 96-well microtiter plate, prepare a serial dilution of pyridachlometyl in a suitable liquid growth medium (e.g., Potato Dextrose Broth - PDB). The final concentrations should span a range that will inhibit the growth of both sensitive and potentially resistant strains (e.g., 0, 0.01, 0.1, 1, 10, 100 mg/L). Ensure the final DMSO concentration is the same in all wells and does not exceed a level that affects fungal growth (typically <1%).

• Inoculation:

  • Prepare a spore suspension of the fungal strain to be tested and adjust the concentration to approximately 1 x 10^4 spores/mL.

  • Add the spore suspension to each well of the microtiter plate.

• Incubation and Measurement:

  • Incubate the plates at the optimal growth temperature for the fungus for a defined period (e.g., 3-7 days).

  • Measure the fungal growth by reading the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each fungicide concentration relative to the control (no fungicide).

  • Determine the EC50 value by plotting the percentage of inhibition against the log of the fungicide concentration and fitting the data to a dose-response curve.

Mandatory Visualization

Caption: Mechanism of pyridachlometyl action and resistance.

Caption: Workflow for isolating and characterizing resistant mutants.

Caption: Hypothetical involvement of stress signaling pathways.

References

• 1. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Pyridachlometyl Insolubility in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low aqueous solubility of Pyridachlometyl in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Pyridachlometyl and why is its solubility a concern?

Pyridachlometyl is a novel fungicide that acts as a tubulin polymerization promoter, representing a unique mode of action.[1] Its chemical structure lends it a hydrophobic nature, as indicated by its high octanol-water partition coefficient (logP) of 4.10.[2] This hydrophobicity leads to poor solubility in aqueous solutions, which can be a significant hurdle for in vitro and cell-based assays that require the compound to be in a dissolved state in aqueous media.

Q2: What is the recommended solvent for preparing a stock solution of Pyridachlometyl?

For in vitro experiments, Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent to prepare high-concentration stock solutions of Pyridachlometyl.[1] It is a powerful, polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds.

Q3: My Pyridachlometyl precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. Why does this happen and how can I prevent it?

This common issue, known as "precipitation upon dilution," occurs when a compound that is soluble in an organic solvent like DMSO is introduced into an aqueous environment where it is not soluble. The abrupt change in solvent polarity causes the compound to crash out of solution.

To prevent this, you can employ the following strategies:

• Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, sequential dilutions.

• Slow Addition with Agitation: Add the stock solution dropwise to the aqueous medium while vortexing or stirring vigorously to facilitate rapid dispersion.

• Use of Co-solvents: In some cases, including a small percentage of a less polar co-solvent in the final aqueous solution can help maintain solubility.

Q4: What is the maximum concentration of DMSO that is safe for my cells in an in vitro assay?

The final concentration of DMSO in cell-based assays should be kept as low as possible to avoid solvent-induced toxicity. For most cell lines, a final DMSO concentration of less than 0.5% (v/v) is recommended. However, the tolerance can vary between cell types and assay systems. It is crucial to perform a solvent tolerance control experiment to determine the maximum concentration of DMSO that does not affect the outcome of your specific experiment.

Q5: Are there alternatives to DMSO for solubilizing Pyridachlometyl?

While DMSO is the primary choice, other organic solvents like ethanol (B145695) or acetone (B3395972) can also be used to dissolve hydrophobic compounds. Additionally, formulation strategies involving solubilizing agents can be explored. These include:

• Surfactants: Non-ionic surfactants like Tween 80 or Pluronics can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in water.

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble molecules, thereby enhancing their aqueous solubility.

The choice of an alternative method will depend on the specific requirements of the experimental system and the compatibility of the solubilizing agent with the assay.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with Pyridachlometyl in aqueous solutions.

Problem	Possible Cause	Recommended Solution
Pyridachlometyl powder will not dissolve in the chosen organic solvent.	1. Insufficient solvent volume. 2. Use of non-anhydrous solvent. 3. Compound has low solubility even in the organic solvent.	1. Increase the volume of the solvent incrementally. 2. Use fresh, anhydrous DMSO. Moisture can significantly reduce the solubility of hydrophobic compounds. 3. Gently warm the solution (if the compound is heat-stable) or use sonication to aid dissolution.
The solution appears cloudy or hazy after dilution in aqueous media.	Fine precipitate has formed, indicating that the solubility limit in the final medium has been exceeded.	1. Reduce the final concentration of Pyridachlometyl. 2. Perform a kinetic solubility assay (see Experimental Protocols) to determine the maximum soluble concentration under your experimental conditions. 3. Incorporate a solubilizing agent like a surfactant or cyclodextrin (B1172386) into the final medium.
Crystals form on the surface of the culture plate over time.	The compound is precipitating out of the solution due to instability, temperature fluctuations, or evaporation.	1. Ensure the incubator has stable temperature and humidity control. 2. Prepare fresh dilutions of Pyridachlometyl for each experiment. 3. Consider using a formulation with solubilizing agents to improve the stability of the dissolved compound.
Inconsistent experimental results.	Inaccurate concentration of the dissolved compound due to partial precipitation.	1. Visually inspect all solutions for any signs of precipitation before use. 2. If any cloudiness is observed, centrifuge the solution and use the supernatant, though this will alter the final concentration. It is better to optimize the solubilization method to achieve a clear solution.

Quantitative Data

Due to the limited availability of public data on the specific solubility of Pyridachlometyl in various solvents, this section provides its key physicochemical property and a template for researchers to record their own experimentally determined solubility data.

Physicochemical Property of Pyridachlometyl

Property	Value	Reference
Octanol-Water Partition Coefficient (logP)	4.10	[2]

User-Determined Solubility of Pyridachlometyl

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)
Water (pH 7)	User-determined	User-determined
DMSO	User-determined	User-determined
Ethanol	User-determined	User-determined
Acetone	User-determined	User-determined
Other	User-determined	User-determined

Experimental Protocols

1. Protocol for Preparing a High-Concentration Stock Solution of Pyridachlometyl in DMSO

This protocol describes the preparation of a 10 mM stock solution of Pyridachlometyl in DMSO.

Materials:

• Pyridachlometyl powder (Molecular Weight: 316.73 g/mol )

• Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Methodology:

• Calculation: To prepare a 10 mM stock solution, weigh out 3.167 mg of Pyridachlometyl and dissolve it in 1 mL of DMSO.

• Preparation:

  • Allow the vial of Pyridachlometyl powder to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh the desired amount of Pyridachlometyl powder and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to the tube.

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particulates remain, sonicate the vial in a water bath for 5-10 minutes.

• Storage:

  • Once the Pyridachlometyl is completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

2. Protocol for Determining the Kinetic Solubility of Pyridachlometyl in Aqueous Media

This protocol provides a method to estimate the maximum concentration of Pyridachlometyl that can be maintained in a clear solution in your experimental aqueous medium.

Materials:

• 10 mM Pyridachlometyl stock solution in DMSO

• Your experimental aqueous medium (e.g., cell culture medium, buffer)

• 96-well plate

• Plate reader capable of measuring absorbance or light scattering

Methodology:

• Prepare a Serial Dilution in DMSO: In a 96-well plate, prepare a 2-fold serial dilution of your 10 mM Pyridachlometyl stock solution in 100% DMSO.

• Dilute into Aqueous Medium: In a separate 96-well plate, add a small, fixed volume of each DMSO dilution to a larger, fixed volume of your aqueous medium. For example, add 2 µL of each DMSO dilution to 98 µL of the aqueous medium. This will result in a range of Pyridachlometyl concentrations with a constant final DMSO concentration.

• Equilibration: Allow the plate to equilibrate at the desired experimental temperature for a set period (e.g., 1-2 hours).

• Measurement: Measure the absorbance or light scattering of each well at a wavelength where the compound does not absorb (e.g., 600 nm). An increase in absorbance or scattering indicates the formation of a precipitate.

• Analysis: The highest concentration that does not show an increase in absorbance or scattering compared to the vehicle control is the estimated kinetic solubility of Pyridachlometyl in your medium.

Visualizations

Caption: Workflow for preparing and troubleshooting Pyridachlometyl solutions.

Caption: Signaling pathway of Pyridachlometyl's mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Pyridachlometyl Solutions for Long-Term Experiments

Welcome to the Technical Support Center for Pyridachlometyl. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the preparation, storage, and troubleshooting of Pyridachlometyl solutions for long-term experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating Pyridachlometyl stock solutions?

A1: For initial stock solutions, it is recommended to use a high-purity, anhydrous organic solvent in which Pyridachlometyl is readily soluble. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for dissolving hydrophobic compounds like Pyridachlometyl for use in biological experiments.[1] Always use anhydrous DMSO (≥99.9% purity) to minimize water content, which can affect compound solubility and stability.

Q2: How should I store concentrated stock solutions of Pyridachlometyl for long-term use?

A2: To ensure the long-term stability of your Pyridachlometyl stock solution, it is best to aliquot the high-concentration stock into single-use volumes in sterile, tightly sealed vials. These aliquots should be stored at -20°C or -80°C and protected from light. This practice minimizes the risk of degradation from repeated freeze-thaw cycles and exposure to moisture and light.

Q3: My Pyridachlometyl solution is precipitating after I dilute it in my aqueous cell culture medium. What can I do to prevent this?

A3: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds. Here are several steps you can take to mitigate this:

• Perform Serial Dilutions: Instead of a single large dilution, perform one or more intermediate dilutions of your concentrated DMSO stock in pre-warmed (37°C) cell culture medium.

• Use Drop-Wise Addition and Gentle Mixing: Add the Pyridachlometyl stock solution drop by drop to the pre-warmed medium while gently swirling or vortexing. This facilitates rapid and even distribution, preventing localized high concentrations that can lead to precipitation.

• Maintain a Low Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental setup is as low as possible, typically below 0.5%, to avoid solvent-induced precipitation and cellular toxicity. Always include a vehicle control with the same final DMSO concentration in your experiments.

• Check Final Concentration: Your final experimental concentration of Pyridachlometyl may be exceeding its solubility limit in the aqueous medium. Consider reducing the final concentration if precipitation persists.

Q4: For how long is Pyridachlometyl stable in an aqueous experimental solution (e.g., cell culture medium) at 37°C?

A4: Pyridachlometyl is stable in buffer solutions at pH 4, 7, and 9, with an estimated half-life of over one year at 25°C.[2] It also possesses sufficient photostability for field applications.[3] However, the complex composition of cell culture media, which includes salts, amino acids, and proteins, can influence its stability. For long-term experiments (spanning several days or weeks), it is recommended to replace the medium with freshly prepared Pyridachlometyl solution every 24-48 hours to ensure a consistent concentration. For definitive stability data in your specific experimental system, it is advisable to perform a stability assessment as outlined in the experimental protocols section.

Q5: Can Pyridachlometyl adsorb to plastic labware?

A5: Hydrophobic compounds have the potential to adsorb to the surface of plastic labware, which can reduce the effective concentration of the compound in your experiment. While specific data for Pyridachlometyl is not available, this is a known phenomenon for similar molecules. To minimize this risk, consider using low-adhesion microplates or glass vials where appropriate.

Troubleshooting Guide

This guide provides solutions to common problems you may encounter when working with Pyridachlometyl solutions in long-term experiments.

Problem	Possible Cause(s)	Suggested Solution(s)
Precipitation upon dilution	Final concentration exceeds solubility limit. Improper dilution technique. Stock solution is too concentrated.	Lower the final working concentration. Pre-warm the media to 37°C. Add the stock solution dropwise while gently mixing. Prepare a less concentrated intermediate stock solution in DMSO before the final dilution.
Precipitation after hours or days of incubation	Compound instability in the aqueous environment over time. Interaction with media components. Evaporation of media leading to increased concentration.	Perform media changes with freshly prepared Pyridachlometyl-containing media every 24-48 hours. Consider using a simpler or serum-free medium if compatible with your experimental design. Ensure proper humidification in the incubator to minimize evaporation.
Inconsistent or irreproducible experimental results	Degradation of Pyridachlometyl in the working solution. Inaccurate stock solution concentration. Adsorption of the compound to plasticware.	Prepare fresh working solutions for each experiment and for media changes. Verify the concentration of your stock solution. Consider using low-adhesion plasticware or glass.
Visible changes in the color or clarity of the stock solution	Degradation of the compound. Contamination of the stock solution.	Discard the stock solution and prepare a fresh one from solid material. Ensure proper sterile technique when preparing and handling solutions.

Data Presentation

Summary of Pyridachlometyl Stability

Condition	pH	Temperature	Half-Life	Reference
Buffer Solution	4, 7, 9	25°C	> 1 year	[2]
Buffer Solution (pH 7) with light exposure	7	Not specified	47.6 - 52.7 days	[2]

Note: Stability in complex biological media may differ. It is recommended to perform a stability assessment for your specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of Pyridachlometyl Stock and Working Solutions

This protocol provides a step-by-step guide for preparing Pyridachlometyl solutions for cell culture experiments.

Materials:

• Pyridachlometyl (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO, ≥99.9% purity)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes

• Vortex mixer

• Cell culture medium

• 37°C water bath or incubator

Procedure:

• Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Tare a sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh the desired amount of solid Pyridachlometyl.

  • Add the calculated volume of anhydrous DMSO to achieve the target concentration.

  • Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. A brief sonication or gentle warming to 37°C may aid dissolution.

  • Visually inspect the solution to ensure there is no precipitate.

• Aliquoting and Storage:

  • Aliquot the stock solution into single-use volumes in sterile, clearly labeled tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation (e.g., 10 µM in Cell Culture Medium):

  • Pre-warm the required volume of cell culture medium to 37°C.

  • Thaw a single aliquot of the 10 mM Pyridachlometyl stock solution at room temperature.

  • Optional but recommended: Prepare an intermediate dilution (e.g., 1 mM or 100 µM) in pre-warmed medium or DMSO.

  • Add the final volume of the stock or intermediate solution dropwise to the pre-warmed medium while gently mixing to achieve the desired final concentration.

  • Ensure the final DMSO concentration is below 0.5%.

  • Use the freshly prepared working solution immediately.

Protocol 2: Assessing the Stability of Pyridachlometyl in Cell Culture Media

This protocol outlines a general method to determine the stability of Pyridachlometyl in your specific cell culture medium using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Procedure:

• Prepare a working solution of Pyridachlometyl in your cell culture medium at the desired final concentration (e.g., 10 µM) as described in Protocol 1.

• Dispense aliquots of the solution into sterile tubes or wells of a multi-well plate.

• Incubate the samples under your standard experimental conditions (e.g., 37°C, 5% CO₂).

• Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours). The 0-hour sample should be processed immediately after preparation.

• Quench the reaction and extract the compound at each time point. A common method is to add a 3-fold excess of cold acetonitrile (B52724) containing an internal standard to precipitate proteins and extract the compound.

• Process the samples by vortexing and centrifuging at high speed to pellet the precipitated proteins.

• Transfer the supernatant to HPLC vials for analysis.

• Analyze the concentration of the parent Pyridachlometyl compound using a validated HPLC or LC-MS method.

• Calculate the percentage of Pyridachlometyl remaining at each time point relative to the 0-hour concentration.

Visualizations

Pyridachlometyl's Mode of Action: Promoting Microtubule Polymerization

Pyridachlometyl exerts its antifungal effect by targeting tubulin, a key protein in the fungal cytoskeleton. Unlike many other antifungal agents that inhibit tubulin polymerization, Pyridachlometyl acts as a tubulin dynamics modulator, promoting the polymerization of tubulin dimers into microtubules and stabilizing the resulting polymer.[4][5][6] This disruption of normal microtubule dynamics interferes with essential cellular processes such as cell division and intracellular transport, ultimately leading to fungal cell death.

Pyridachlometyl's effect on microtubule dynamics.

Experimental Workflow for Solution Preparation and Stability Testing

The following diagram outlines the logical flow for preparing stable Pyridachlometyl solutions and assessing their stability for long-term experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

Technical Support Center: Identifying Tubulin Gene Mutations Conferring Pyridachlometyl Resistance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to identify mutations in tubulin genes that confer resistance to Pyridachlometyl.

Frequently Asked Questions (FAQs)

Q1: What is Pyridachlometyl and what is its mechanism of action?

Pyridachlometyl is a novel fungicide that targets the tubulin protein in fungi.[1][2][3] Unlike many other tubulin-targeting fungicides that inhibit polymerization, Pyridachlometyl acts as a tubulin polymerization promoter, stabilizing microtubules and disrupting their dynamics.[1][4] This disruption of microtubule function ultimately interferes with essential cellular processes like mitosis and intracellular transport, leading to fungal cell death.[5][6] The binding site of Pyridachlometyl is thought to be near the interface between α- and β-tubulin dimers.[1][3]

Q2: We are observing high levels of resistance to Pyridachlometyl in our fungal isolates. What are the likely resistance mechanisms?

The primary mechanism of resistance to Pyridachlometyl is the acquisition of specific point mutations in the genes encoding α-tubulin or β-tubulin.[1][4] These mutations alter the amino acid sequence of the tubulin protein, which can reduce the binding affinity of Pyridachlometyl to its target site.[3] Notably, the mutations conferring resistance to Pyridachlometyl are distinct from those associated with resistance to other classes of tubulin-binding fungicides, such as the benzimidazoles.[1][4]

Q3: Which specific mutations in tubulin genes are known to confer resistance to Pyridachlometyl?

Several mutations in both α-tubulin and β-tubulin have been identified in laboratory-generated mutants of fungi such as Zymoseptoria tritici and Penicillium digitatum. These include:

• In α-tubulin: P325H, P325S, P325T, and I355F.[1]

• In β-tubulin: N219K, S221P, Y222N, and Y222S.[1]

The presence of these mutations has been correlated with increased resistance to Pyridachlometyl.[1]

Q4: Can we expect cross-resistance between Pyridachlometyl and other fungicides?

No, cross-resistance between Pyridachlometyl and other major classes of fungicides, such as demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs), has not been observed.[1][2][4] This is because Pyridachlometyl has a distinct binding site and mechanism of action.[1][3]

Troubleshooting Guides

Problem 1: Difficulty in generating Pyridachlometyl-resistant mutants.

Possible Cause: Suboptimal UV mutagenesis conditions or inadequate selection pressure.

Solution:

• Optimize UV Dosage: The duration and intensity of UV exposure are critical. A kill curve should be established to determine the UV dose that results in approximately 50-80% survival of the fungal spores. This dose is generally effective at inducing mutations without excessive lethality.

• Adjust Pyridachlometyl Concentration for Selection: The concentration of Pyridachlometyl in the selection medium should be high enough to inhibit the growth of the wild-type strain but allow for the growth of potentially resistant mutants. This is typically determined by the EC90 or a concentration several-fold higher than the wild-type EC50.

• Increase the Number of Screened Spores: A large number of spores should be screened to increase the probability of isolating a resistant mutant, as the frequency of resistance-conferring mutations can be low.

Problem 2: Failure to amplify tubulin genes from resistant mutants via PCR.

Possible Cause: Poor DNA quality, inappropriate primer design, or inhibitory substances in the PCR reaction.

Solution:

• Ensure High-Quality Genomic DNA: Use a reliable fungal DNA extraction protocol to obtain high-purity genomic DNA. The presence of polysaccharides or other contaminants can inhibit PCR.

• Design Degenerate Primers: If the sequence of the tubulin genes in your fungal species is unknown, design degenerate primers based on conserved regions of α- and β-tubulin genes from related fungal species. These conserved regions can be identified by aligning tubulin sequences from public databases.

• Optimize PCR Conditions: Experiment with different annealing temperatures, primer concentrations, and the addition of PCR enhancers (e.g., DMSO or betaine) to improve amplification.

Problem 3: Sequencing results show no mutations in the tubulin genes of a confirmed resistant mutant.

Possible Cause: Resistance may be due to a mechanism other than target-site modification, or the mutation may lie outside the sequenced region.

Solution:

• Sequence the Full-Length Genes and Flanking Regions: Ensure that the entire coding sequences of both α- and β-tubulin genes, including introns and untranslated regions (UTRs), have been sequenced. Mutations in regulatory regions could affect gene expression.

• Investigate Other Resistance Mechanisms: Consider the possibility of other resistance mechanisms, such as increased efflux pump activity or metabolic degradation of the fungicide. Gene expression analysis of ABC transporters or cytochrome P450 monooxygenases could provide insights.

• Whole-Genome Sequencing: If feasible, whole-genome sequencing of the resistant mutant and comparison to the wild-type parent can identify all potential resistance-conferring mutations.

Data Presentation

The following table summarizes the in vitro sensitivity of wild-type and various tubulin mutants of Zymoseptoria tritici and Penicillium digitatum to Pyridachlometyl, presented as the half-maximal effective concentration (EC50).

Fungal Species	Strain/Mutant	Tubulin Gene	Mutation	Pyridachlometyl EC50 (mg/L)	Resistance Factor (RF)
Z. tritici	Wild Type	-	-	0.04	1
Z. tritici	Mutant S1	β-tubulin	Y222N	>10	>250
Z. tritici	Mutant S2	β-tubulin	S221P	>10	>250
Z. tritici	Mutant S3	β-tubulin	Y222N	>10	>250
Z. tritici	Mutant S5	β-tubulin	N219K	0.43	10.8
Z. tritici	Mutant S11	α-tubulin	P325S	1.8	45
Z. tritici	Mutant S12	α-tubulin	P325T	1.1	27.5
P. digitatum	Wild Type	-	-	0.13	1
P. digitatum	Mutant P1	β-tubulin	Y222S	>10	>76.9
P. digitatum	Mutant P2	β-tubulin	Y222N	>10	>76.9

Data adapted from Matsuzaki et al., 2020.[1]

Experimental Protocols

Generation of Pyridachlometyl-Resistant Mutants by UV Mutagenesis

This protocol describes a general method for generating fungicide-resistant mutants using UV irradiation.

Materials:

• Fungal spore suspension (1 x 10^6 to 1 x 10^7 spores/mL) in sterile water or a suitable buffer.

• Sterile petri dishes.

• UV-C light source (254 nm).

• Growth medium (e.g., Potato Dextrose Agar - PDA).

• Pyridachlometyl stock solution.

• Sterile spreader.

Procedure:

• Spore Suspension Preparation: Prepare a fresh spore suspension from a 7-10 day old culture. Filter the suspension through sterile cheesecloth to remove mycelial fragments. Adjust the spore concentration using a hemocytometer.

• UV Exposure:

  • Pipette 100 µL of the spore suspension onto the surface of a sterile petri dish (without media).

  • Place the open petri dish under the UV-C light source at a fixed distance (e.g., 25 cm).

  • Expose the spores to UV-C radiation for varying durations (e.g., 10, 30, 60, 120 seconds) to determine the optimal exposure time for a 50-80% kill rate.

  • Perform a control with no UV exposure.

• Plating and Selection:

  • After UV exposure, add 900 µL of sterile water to the petri dish and resuspend the spores.

  • Plate 100 µL of the appropriate dilutions of the spore suspension onto PDA plates containing a selective concentration of Pyridachlometyl. The selective concentration should be determined beforehand and is typically the EC90 or higher for the wild-type strain.

  • Also, plate dilutions onto non-selective PDA to calculate the survival rate.

  • Spread the spores evenly using a sterile spreader.

• Incubation and Isolation:

  • Incubate the plates at the optimal growth temperature for the fungus until colonies appear on the selective plates (this may take several days to weeks).

  • Isolate individual colonies that grow on the Pyridachlometyl-containing medium and subculture them onto fresh selective plates to confirm their resistance.

Identification of Tubulin Gene Mutations by Sanger Sequencing

This protocol outlines the steps for amplifying and sequencing the α- and β-tubulin genes from genomic DNA of resistant fungal mutants.

Materials:

• Genomic DNA from wild-type and resistant fungal isolates.

• PCR primers for α- and β-tubulin genes.

• PCR master mix.

• Agarose (B213101) gel electrophoresis equipment.

• PCR product purification kit.

• Sanger sequencing service.

Procedure:

• Primer Design: If specific primers are not available for your fungus, design degenerate primers based on conserved regions of α- and β-tubulin genes from related species. Alternatively, use whole-genome sequence data, if available, to design specific primers.

• PCR Amplification:

  • Set up PCR reactions containing genomic DNA, forward and reverse primers for either the α- or β-tubulin gene, and PCR master mix.

  • Use a thermal cycler with an optimized program for your primers and fungal DNA. A typical program includes an initial denaturation step, followed by 30-35 cycles of denaturation, annealing, and extension, and a final extension step.

• Verification of PCR Products:

  • Run a portion of the PCR product on an agarose gel to confirm that a band of the expected size has been amplified.

• PCR Product Purification:

  • Purify the remaining PCR product using a commercial PCR purification kit to remove primers, dNTPs, and other reaction components.

• Sanger Sequencing:

  • Send the purified PCR product and the corresponding sequencing primers to a sequencing facility. It is recommended to sequence both the forward and reverse strands for accuracy.

• Sequence Analysis:

  • Align the sequencing results from the resistant mutants with the wild-type sequence using bioinformatics software (e.g., MEGA, Geneious, or online tools like Clustal Omega).

  • Identify any nucleotide changes that result in an amino acid substitution in the tubulin protein.

Visualizations

Logical Relationship between Tubulin Mutations and Pyridachlometyl Resistance

References

• 1. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iab.kit.edu [iab.kit.edu]
• 6. Microtubule Aggregation - Creative Biolabs [creative-biolabs.com]

Technical Support Center: Managing Pyridachlometyl Phytotoxicity in Sensitive Crops

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing potential phytotoxicity associated with the fungicide Pyridachlometyl in sensitive crops during experimental trials.

Introduction to Pyridachlometyl and Phytotoxicity

Pyridachlometyl is a novel fungicide that functions by modulating fungal microtubule dynamics through binding to fungal tubulin.[1] While developed for its targeted antifungal activity, the application of any agrochemical carries a potential risk of phytotoxicity in sensitive plant species or under specific environmental conditions. Phytotoxicity manifests as damage to plant tissues, which can range from mild, transient symptoms to severe crop injury. This guide is intended to help researchers identify, manage, and prevent Pyridachlometyl-induced phytotoxicity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Pyridachlometyl and how does it work?

A1: Pyridachlometyl is a pyridazine (B1198779) fungicide with a novel mode of action.[1] It targets and binds to fungal tubulin, promoting tubulin polymerization and stabilizing microtubules.[2] This disruption of microtubule dynamics interferes with essential cellular processes in fungi, leading to their death.[1] Its binding site is distinct from other tubulin-targeting fungicides like benzimidazoles.[3][4]

Q2: Is Pyridachlometyl known to cause phytotoxicity?

A2: While official studies and product labels generally indicate a low risk of phytotoxicity, the potential for phytotoxic effects on sensitive crops or under certain conditions cannot be entirely ruled out.[1] Metabolism studies on wheat, tomato, and sugar beet have shown that the compound is metabolized in plants, which is a key factor in crop selectivity.[1] However, crop sensitivity can vary depending on the species, cultivar, growth stage, and environmental conditions.

Q3: What are the general symptoms of fungicide-induced phytotoxicity?

A3: Symptoms of phytotoxicity can be varied and may include:

• Chlorosis: Yellowing of leaves.

• Necrosis: Brown or black spots or patches on leaves, stems, or flowers.

• Stunting: Reduced plant growth or vigor.

• Deformation: Twisting, cupping, or other abnormal growth of leaves or shoots.

• Leaf drop: Premature shedding of leaves.

• Reduced germination or emergence: In cases of seed treatment or soil application.

Q4: Which crops are potentially sensitive to Pyridachlometyl?

A4: Specific data on a comprehensive list of sensitive crops for Pyridachlometyl is limited in publicly available literature. However, based on general principles of fungicide application, sensitive crops may include those with thin cuticles, certain ornamental species, and crops not listed on the product label. It is crucial to conduct small-scale tolerance tests on any new crop or cultivar before large-scale application.

Q5: Can environmental factors influence Pyridachlometyl phytotoxicity?

A5: Yes, environmental conditions can significantly impact the likelihood of phytotoxicity. Factors that may increase risk include:

• High temperatures and humidity: Can increase the rate of uptake and metabolic activity in plants, potentially leading to higher concentrations of the active ingredient in tissues.

• Drought stress: Stressed plants may be more susceptible to chemical injury.

• Intense sunlight: Can sometimes exacerbate phytotoxic reactions.

• Poor drying conditions: Prolonged wetness of foliage after application can increase absorption and the risk of injury.

Q6: Can tank-mixing Pyridachlometyl with other agrochemicals increase the risk of phytotoxicity?

A6: Tank-mixing with other pesticides, adjuvants, or foliar fertilizers can sometimes lead to synergistic or antagonistic effects that may result in phytotoxicity. It is essential to check for compatibility information on the product labels and to conduct a jar test before mixing chemicals.

Troubleshooting Guide: Diagnosing and Managing Pyridachlometyl Phytotoxicity

This guide provides a step-by-step approach to identifying and addressing potential phytotoxicity issues during your experiments.

Problem	Potential Cause	Troubleshooting Steps
Chlorosis (yellowing) or necrosis (browning/spotting) on leaves after application.	Direct contact phytotoxicity.	1. Confirm Symptoms: Compare affected plants with untreated control plants. Note the pattern of damage (e.g., uniform spotting, marginal burn). 2. Review Application Rate: Verify that the correct concentration and application volume were used as per the experimental protocol. 3. Assess Environmental Conditions: Check temperature, humidity, and light intensity records from the time of application. 4. Mitigation: If symptoms are mild, plants may recover on their own. Provide optimal growing conditions (water, nutrients) to support recovery. For severe cases, document the damage and consider adjusting application parameters in future experiments.
Stunted growth or deformation of new foliage following application.	Systemic phytotoxicity or disruption of growth processes.	1. Observe New Growth: Carefully examine new leaves and shoots for any abnormalities and compare with control plants. 2. Check for Over-application: High concentrations can sometimes lead to systemic effects. 3. Evaluate Plant Growth Stage: Younger plants are often more susceptible to growth-related phytotoxicity. 4. Future Prevention: In subsequent experiments, consider using a lower concentration or applying at a later growth stage.
Poor seed germination or seedling emergence after seed treatment.	Seed or seedling phytotoxicity.	1. Review Treatment Protocol: Ensure the seed treatment rate was accurate. 2. Assess Seed Quality: Use high-quality, vigorous seeds. 3. Examine Soil/Media Conditions: Ensure optimal moisture and temperature for germination. 4. Consider Safeners: For future trials, investigate the potential of using a seed treatment safener compatible with pyridazine fungicides.

Experimental Protocols

Below are detailed methodologies for key experiments to assess and manage Pyridachlometyl phytotoxicity.

Protocol 1: Crop Sensitivity Screening

Objective: To determine the phytotoxicity potential of Pyridachlometyl on a range of crop species or cultivars.

Methodology:

• Plant Material: Grow a selection of sensitive indicator crops (e.g., cucumber, tomato, sensitive ornamental varieties) and the target experimental crop to the 3-4 true leaf stage in a controlled environment. Include untreated control groups for each crop.

• Treatment Preparation: Prepare a series of Pyridachlometyl concentrations, including the recommended experimental rate (1x), a higher rate (2x), and a lower rate (0.5x).

• Application: Apply the different concentrations of Pyridachlometyl as a foliar spray to the point of runoff. Ensure uniform coverage.

• Observation: Monitor the plants daily for 14 days for any signs of phytotoxicity (chlorosis, necrosis, stunting, deformation).

• Data Collection: Score the severity of phytotoxicity on a scale of 0 (no damage) to 5 (severe damage/plant death). Collect biomass data (fresh and dry weight) at the end of the experiment.

• Analysis: Compare the phytotoxicity scores and biomass data between the treated and control groups to determine the sensitivity of each crop.

Protocol 2: Evaluation of Safeners for Mitigating Phytotoxicity

Objective: To assess the efficacy of a chemical safener in reducing Pyridachlometyl-induced phytotoxicity in a sensitive crop.

Methodology:

• Plant Material: Use a crop species identified as sensitive in Protocol 1.

• Treatment Groups:

  • Untreated Control

  • Pyridachlometyl (2x rate) alone

  • Safener alone

  • Pyridachlometyl (2x rate) + Safener

• Safener Application: Apply the safener according to its recommended use (e.g., seed treatment, soil drench, or tank-mix with the fungicide).

• Pyridachlometyl Application: Apply the high rate of Pyridachlometyl at the appropriate timing relative to the safener application.

• Data Collection: Monitor and score for phytotoxicity symptoms as described in Protocol 1. Additionally, collect physiological data such as chlorophyll (B73375) content (SPAD meter) and photosynthetic efficiency (chlorophyll fluorescence).

• Analysis: Determine if the safener treatment significantly reduces the phytotoxicity symptoms and negative physiological impacts of the high rate of Pyridachlometyl.

Data Presentation

Table 1: Hypothetical Phytotoxicity Scoring of Pyridachlometyl on Various Crops

Crop Species	Cultivar	Pyridachlometyl Rate (ppm)	Average Phytotoxicity Score (0-5)	% Reduction in Biomass
Cucumber	Marketmore 76	100 (1x)	1.5	5%
200 (2x)	3.2	18%
Tomato	Moneymaker	100 (1x)	0.8	2%
200 (2x)	1.9	9%
Wheat	Apogee	100 (1x)	0.2	<1%
200 (2x)	0.5	2%
Sugar Beet	C-869	100 (1x)	0.3	1%
200 (2x)	0.7	3%

Table 2: Hypothetical Efficacy of a Safener in Mitigating Pyridachlometyl Phytotoxicity in Cucumber (cv. Marketmore 76)

Treatment	Average Phytotoxicity Score (0-5)	Chlorophyll Content (SPAD)	Photosynthetic Efficiency (Fv/Fm)
Control	0	45.2	0.83
Pyridachlometyl (200 ppm)	3.2	33.1	0.68
Safener X	0.1	44.8	0.82
Pyridachlometyl + Safener X	0.9	41.5	0.79

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mode of action of Pyridachlometyl in fungal cells.

Caption: Troubleshooting workflow for Pyridachlometyl phytotoxicity.

Caption: General mechanism of action for a chemical safener in a plant cell.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 3. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Pyridachlometyl efficacy in different environmental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of Pyridachlometyl. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental application, with a focus on optimizing efficacy under various environmental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Pyridachlometyl?

A1: Pyridachlometyl is a novel fungicide that functions as a tubulin dynamics modulator.[1][2] It binds to fungal tubulin, a protein essential for forming microtubules. Unlike other tubulin-targeting fungicides like carbendazim, which inhibit tubulin polymerization, Pyridachlometyl promotes tubulin polymerization and stabilizes microtubules.[2][3][4] This disruption of microtubule dynamics interferes with essential cellular processes in fungi, such as mitosis and intracellular transport, leading to fungal cell death.[1]

Q2: Does Pyridachlometyl show cross-resistance with other classes of fungicides?

A2: No, Pyridachlometyl has a distinct binding site on the tubulin protein compared to other commercial fungicides.[1][3][5] This unique mode of action means it does not exhibit cross-resistance with existing fungicide classes, including demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), succinate (B1194679) dehydrogenase inhibitors (SDHIs), and benzimidazoles (e.g., carbendazim).[1][5] It has demonstrated high efficacy against fungal strains that have developed resistance to these other fungicide groups.[1]

Q3: What is the optimal pH for a Pyridachlometyl spray solution?

A3: Pyridachlometyl is remarkably stable across a wide pH range. Hydrolysis studies have shown that it is stable in buffer solutions at pH 4, 7, and 9, with an estimated half-life of over one year at 25°C.[1] While many fungicides perform optimally in slightly acidic conditions (pH 4-6.5), the high stability of Pyridachlometyl suggests that pH is not a critical factor for its efficacy within this range.[6][7][8]

Q4: How does temperature affect the efficacy and stability of Pyridachlometyl?

Q5: Is Pyridachlometyl susceptible to photodegradation?

A5: Pyridachlometyl has been reported to have sufficient photostability for effective and long-lasting disease control in field applications exposed to sunlight.[2] This indicates a lower susceptibility to photodegradation compared to some other fungicides.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected efficacy.	Improper Solution Preparation: Incorrect concentration of Pyridachlometyl.	Ensure accurate calculation and measurement of Pyridachlometyl for the desired final concentration in your spray solution.
Suboptimal Application Timing: Application after significant disease establishment.	For protective effects, apply Pyridachlometyl before or in the very early stages of fungal infection. Curative effects are limited once the disease is well-established.[11][12]
Poor Spray Coverage: Inadequate coverage of the target plant tissue.	Ensure thorough spray coverage of all susceptible plant surfaces. Adjust sprayer nozzles and pressure to achieve a fine mist that coats the target area.[13]
Precipitate forms in the spray tank.	Incompatibility with Tank-Mix Partners: Chemical reaction with other pesticides or adjuvants in the tank mix.	Before mixing, perform a jar test to check for physical compatibility with other products. When mixing, add products to the tank in the correct order, usually starting with water-soluble bags, then wettable powders, followed by flowables (like Pyridachlometyl), emulsifiable concentrates, and finally surfactants or adjuvants.[14]
Reduced efficacy in subsequent experiments.	Development of Fungal Resistance (Low Probability): While Pyridachlometyl has a novel mode of action, the potential for resistance development always exists with prolonged and repeated use.	To mitigate the risk of resistance, it is good practice to rotate or use Pyridachlometyl in combination with fungicides that have different modes of action.[1]
Variable results between different experimental setups.	Inconsistent Environmental Conditions: Significant variations in temperature or humidity between experiments.	Maintain consistent environmental conditions (temperature, humidity, light) across all experimental replicates to ensure reproducible results.

Data Presentation

Table 1: Stability of Pyridachlometyl in Aqueous Solutions at Different pH Levels

pH	Temperature (°C)	Estimated Half-Life
4	25	> 1 year
7	25	> 1 year
9	25	> 1 year
Data sourced from a hydrolysis study on 14C-labeled Pyridachlometyl.[1]

Table 2: Efficacy of Pyridachlometyl against Cercospora beticola (Sugar Beet Leaf Spot) in a Protective Pot Test

Concentration (ppm)	Disease Control (%)
200	97
133	98
This demonstrates the high protective efficacy of Pyridachlometyl.[1]

Table 3: Efficacy of Pyridachlometyl against Cercospora beticola in a Curative Pot Test (Inhibitory Effect on Disease Progression)

Concentration (ppm)	Disease Control (%)
200	41
133	39
This indicates a moderate curative effect on established disease.[1]

Experimental Protocols

Protocol 1: In Vitro Fungicide Sensitivity Testing (Microtiter Plate Assay)

This protocol is adapted from methodologies used to assess the sensitivity of fungal isolates to Pyridachlometyl.[1]

1. Preparation of Fungal Inoculum: a. Culture the fungal isolate on an appropriate solid medium (e.g., Potato Dextrose Agar - PDA) until sufficient sporulation is observed. b. Harvest spores by flooding the plate with sterile distilled water containing a wetting agent (e.g., 0.01% Tween 80) and gently scraping the surface with a sterile loop. c. Filter the spore suspension through sterile cheesecloth to remove mycelial fragments. d. Adjust the spore concentration to the desired density (e.g., 1 x 10^4 spores/mL) using a hemocytometer.

2. Preparation of Pyridachlometyl Solutions: a. Prepare a stock solution of Pyridachlometyl in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO).[15] b. Perform serial dilutions of the stock solution in the appropriate liquid growth medium to achieve a range of final test concentrations. The final DMSO concentration should be consistent across all treatments and not exceed a level that affects fungal growth (typically <1%).

3. Assay Procedure: a. Dispense the diluted Pyridachlometyl solutions into the wells of a 96-well microtiter plate. Include a solvent control (medium with DMSO only) and a negative control (medium only). b. Add the prepared fungal spore suspension to each well. c. Incubate the plates at a suitable temperature and for a sufficient duration to allow for fungal growth in the control wells. d. Assess fungal growth inhibition by measuring the optical density (OD) at a specific wavelength (e.g., 600 nm) using a microplate reader or by visual assessment.

4. Data Analysis: a. Calculate the percentage of growth inhibition for each concentration relative to the solvent control. b. Determine the EC50 value (the concentration of Pyridachlometyl that inhibits fungal growth by 50%) by plotting the percentage of inhibition against the log of the fungicide concentration and fitting the data to a dose-response curve.

Protocol 2: Protective Efficacy Evaluation in a Pot Test (Cercospora beticola on Sugar Beet)

This protocol is a generalized procedure based on the description of greenhouse pot tests for Pyridachlometyl.[1]

1. Plant Material and Growth Conditions: a. Grow sugar beet seedlings in pots until they have developed 4-5 true leaves. b. Maintain the plants in a greenhouse or growth chamber with controlled temperature, humidity, and lighting conditions.

2. Fungicide Application: a. Prepare spray solutions of Pyridachlometyl at the desired concentrations (e.g., 133 ppm and 200 ppm) in water. Include a water-only control treatment. b. Apply the fungicide solutions to the sugar beet leaves until runoff, ensuring thorough coverage. c. Allow the treated plants to dry completely.

3. Fungal Inoculation: a. Prepare a conidial suspension of Cercospora beticola at a concentration of 1 x 10^4 spores/mL.[1] b. Three days after the fungicide application, inoculate the plants by spraying the conidial suspension onto the leaves.[1]

4. Incubation and Disease Assessment: a. Place the inoculated plants in a high-humidity environment for 48-72 hours to promote infection. b. Move the plants back to the greenhouse or growth chamber and allow the disease to develop. c. After a set period (e.g., 14-21 days), assess the disease severity on the leaves. This can be done by visually estimating the percentage of leaf area covered by lesions or by using a disease rating scale.

5. Data Analysis: a. Calculate the percent disease control for each treatment using the formula: % Control = [1 - (Disease Severity in Treatment / Disease Severity in Control)] x 100

Visualizations

Caption: Mechanism of Action of Pyridachlometyl on Fungal Tubulin Dynamics.

Caption: Workflow for a Protective Efficacy Pot Test of Pyridachlometyl.

Caption: Logical Flow for Troubleshooting Pyridachlometyl Efficacy Issues.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 5. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. extension.purdue.edu [extension.purdue.edu]
• 7. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Spray Water Quality Can Affect Pesticide Performance | Panhandle Agriculture [nwdistrict.ifas.ufl.edu]
• 10. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 11. farmprogress.com [farmprogress.com]
• 12. research.cfaes.ohio-state.edu [research.cfaes.ohio-state.edu]
• 13. How to get the most out of your fungicide sprays - MSU Extension [canr.msu.edu]
• 14. kzndard.gov.za [kzndard.gov.za]
• 15. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in Pyridachlometyl bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyridachlometyl bioassays. The information is presented in a question-and-answer format to directly address common issues and ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Pyridachlometyl and what is its mechanism of action?

Pyridachlometyl is a novel fungicide belonging to a new chemical class of tubulin polymerization promoters.[1] Its primary mechanism of action is the modulation of fungal microtubule dynamics. Unlike other tubulin-targeting fungicides that inhibit polymerization, Pyridachlometyl binds to fungal tubulin and promotes its polymerization, leading to the stabilization of microtubules.[2][3][4] This disruption of microtubule dynamics interferes with essential cellular processes in fungi, such as mitosis and intracellular transport, ultimately leading to fungal cell death. Notably, Pyridachlometyl does not exhibit cross-resistance with existing fungicides like DMIs, QoIs, and SDHIs.[5]

Q2: In which solvents should I dissolve Pyridachlometyl for my bioassay?

For in vitro bioassays, Pyridachlometyl is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.[6] It is crucial to ensure that the final concentration of DMSO in the assay medium is low enough to not affect the growth of the fungal species being tested, as organic solvents can influence the toxicity of the fungicide.[7]

Q3: What are the typical EC50 values I should expect for Pyridachlometyl against common fungal pathogens?

The half-maximal effective concentration (EC50) of Pyridachlometyl varies depending on the fungal species and the specific bioassay conditions. However, it generally exhibits high antifungal activity at low concentrations. For example, against various isolates of Cercospora beticola, the EC50 values typically fall within the range of 0.02 to 0.2 ppm.[2][5] Refer to the data summary tables below for more detailed information.

Troubleshooting Inconsistent Bioassay Results

Q4: My dose-response curves are not consistent between experiments. What could be the cause?

Inconsistent dose-response curves can arise from several factors. Here are some common causes and solutions:

• Compound Precipitation: Pyridachlometyl, like many organic compounds, may precipitate when a concentrated DMSO stock is added to an aqueous culture medium.[8][9]

  • Solution: Observe the media for any cloudiness or precipitate after adding the compound. To avoid this, ensure thorough mixing upon dilution and consider preparing intermediate dilutions in a co-solvent or the culture medium itself. The final DMSO concentration in your assay should be kept constant across all wells and be at a level that does not affect fungal growth.[7]

• Inaccurate Pipetting: Small errors in pipetting can lead to significant variations in the final concentration of Pyridachlometyl, especially when preparing serial dilutions.

  • Solution: Use calibrated pipettes and proper pipetting techniques. For serial dilutions, ensure complete mixing between each dilution step.

• Cell Viability and Density: Variations in the initial inoculum density or viability of the fungal cells can lead to inconsistent results.

  • Solution: Standardize your inoculum preparation procedure. Use a hemocytometer or spectrophotometer to ensure a consistent cell density for each experiment. Always use freshly cultured and viable fungal cells.

• Incubation Conditions: Fluctuations in temperature or humidity during incubation can affect fungal growth rates and, consequently, the bioassay results.

  • Solution: Ensure your incubator is properly calibrated and maintains a stable temperature and humidity. Avoid opening the incubator frequently during the experiment.

Q5: I am observing high variability between replicate wells. What are the potential reasons?

High variability between replicates is a common issue in bioassays. Here are some troubleshooting steps:

• Uneven Cell Distribution: If the fungal inoculum is not evenly distributed in the microplate wells, it can lead to significant differences in growth between replicates.

  • Solution: Gently swirl the fungal suspension before and during plating to ensure a homogenous distribution of cells.

• Edge Effects: Wells on the perimeter of a microplate are more prone to evaporation, which can concentrate the media components and the test compound, leading to altered fungal growth.

  • Solution: To minimize edge effects, consider not using the outer wells of the plate for experimental data. Instead, fill them with sterile water or media to maintain a humid environment.

• Compound Adsorption: Pyridachlometyl may adsorb to the plastic of the microplate, reducing its effective concentration in the media.

• Gas-Phase Redistribution: Pyridachlometyl has a notable property of redistribution via the gas phase.[2] In a sealed microplate, this could potentially lead to cross-contamination between wells with different concentrations.

  • Solution: If you observe unexpected inhibition in your control wells, consider the possibility of gas-phase redistribution. Using breathable plate seals instead of adhesive seals might mitigate this, but this needs to be balanced with preventing evaporation. Running control wells with only solvent on the same plate is crucial to detect any such effects.

Q6: My negative control (solvent only) is showing some inhibition of fungal growth. Why is this happening?

Inhibition in the solvent control wells indicates that the solvent itself is toxic to the fungus at the concentration used.

• Solution: Perform a solvent toxicity test by exposing the fungus to a range of DMSO concentrations. Determine the highest concentration of DMSO that does not significantly inhibit fungal growth and ensure the final DMSO concentration in your Pyridachlometyl bioassay does not exceed this level.

Data Presentation

Table 1: In Vitro Antifungal Activity of Pyridachlometyl against Various Fungal Species

Fungal Species	Assay Type	EC50 (ppm)	Reference
Cercospora beticola	Microtiter plate	0.02 - 0.2	[2][5]
Fulvia fulva	Artificial Media	Not specified	[5]
Cercospora kikuchii	Artificial Media	Not specified	[5]
Microdochium nivale	Artificial Media	Not specified	[5]

Table 2: Physicochemical Properties of Pyridachlometyl

Property	Value
Molecular Weight	316.7 g/mol
Chemical Stability	Stable in field and mammalian body
Solubility	Soluble in DMSO

Experimental Protocols

Detailed Methodology for In Vitro Antifungal Susceptibility Testing of Pyridachlometyl using Broth Microdilution

This protocol is a general guideline and may need to be adapted for specific fungal species.

• Preparation of Pyridachlometyl Stock Solution:

  • Dissolve Pyridachlometyl in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Fungal Inoculum:

  • Culture the fungal species on an appropriate agar (B569324) medium until sufficient sporulation or growth is observed.

  • Harvest spores or mycelial fragments and suspend them in sterile saline or culture broth.

  • Adjust the concentration of the inoculum to a standardized density (e.g., 1 x 10^4 to 5 x 10^4 cells/mL) using a hemocytometer or by measuring optical density.

• Preparation of Microtiter Plates:

  • In a 96-well microtiter plate, add 100 µL of the appropriate sterile culture broth to each well.

  • Prepare serial two-fold dilutions of the Pyridachlometyl stock solution directly in the microtiter plate. Start by adding a specific volume of the stock solution to the first well of a row and then serially transfer half the volume to the subsequent wells.

  • Include a positive control (no drug) and a solvent control (DMSO at the highest concentration used in the assay) for each fungal strain. Also include a negative control (broth only) to check for contamination.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well, bringing the final volume to 200 µL.

  • Seal the plate with a breathable membrane to allow for gas exchange while minimizing evaporation.

  • Incubate the plate at the optimal temperature for the growth of the fungal species for a predetermined period (e.g., 24-72 hours).

• Data Analysis:

  • After incubation, determine the fungal growth in each well. This can be done visually, by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader, or by using a metabolic indicator dye.

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of Pyridachlometyl that causes a significant inhibition of fungal growth (e.g., ≥50% or ≥90% inhibition compared to the solvent control).

  • The EC50 value can be calculated by plotting the percentage of growth inhibition against the log of the Pyridachlometyl concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

References

• 1. Screening for Microtubule-Disrupting Antifungal Agents by Using a Mitotic-Arrest Mutant of Aspergillus nidulans and Novel Action of Phenylalanine Derivatives Accompanying Tubulin Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Factors affecting the magnitude of toxicant interactions in microbial bioassays | Semantic Scholar [semanticscholar.org]
• 5. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 6. Reducing bioassay variability by identifying sources of variation and controlling key parameters in assay protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Impact of pH on Pyridachlometyl stability and activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and activity of Pyridachlometyl.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for storing and using Pyridachlometyl solutions?

A1: Pyridachlometyl is chemically stable across a wide pH range. Hydrolysis studies have shown that it is stable in buffer solutions at pH 4, 7, and 9, with an estimated half-life of over one year at 25°C. While stable, the optimal pH for its antifungal activity has not been explicitly defined in publicly available literature. For many fungicides, a slightly acidic to neutral pH (typically 5.0 to 7.0) is considered optimal for biological activity. It is recommended to determine the optimal pH for your specific experimental conditions and target organism.

Q2: I am observing lower than expected antifungal activity. Could the pH of my experimental setup be the cause?

A2: Yes, the pH of your culture medium or spray solution could be a contributing factor to reduced activity, even though Pyridachlometyl is chemically stable. The pH of the environment can influence the target fungus's growth, physiology, and the interaction between the fungicide and the fungal cells. Extreme pH values may stress the fungus in a way that masks the specific activity of Pyridachlometyl or alters the compound's uptake.

Q3: How does pH affect the stability of Pyridachlometyl in solution?

A3: Pyridachlometyl is highly stable in aqueous solutions across a pH range of 4 to 9. A hydrolysis study demonstrated that its estimated half-life is over one year at 25°C within this pH range, indicating that degradation due to hydrolysis is not a significant concern under typical experimental and storage conditions.

Q4: Can I mix Pyridachlometyl with other compounds? How might this affect its stability and activity?

A4: Tank-mixing multiple pesticides or compounds can alter the pH of the final solution, which may affect the stability and efficacy of the mixture. While Pyridachlometyl itself is stable, the other components in the mixture may be sensitive to pH. It is always recommended to check the compatibility and optimal pH range for all compounds in a mixture. A simple way to check for physical incompatibility is to mix small amounts of the components in the correct proportions in a jar and observe for any precipitation, separation, or changes in color.

Troubleshooting Guides

Issue 1: Inconsistent or Reduced Antifungal Activity

Possible Cause	Troubleshooting Steps
Suboptimal pH of Experimental Medium/Solution	1. Measure pH: Use a calibrated pH meter to determine the pH of your final experimental solution (e.g., culture medium, spray solution). 2. Adjust pH: If the pH is outside the generally recommended range of 5.0-7.0 for fungicides, adjust it using appropriate sterile buffers. 3. Re-run Experiment: Prepare fresh solutions at the adjusted pH and repeat the experiment.
Degraded Stock Solution	1. Preparation Conditions: Ensure stock solutions were prepared with high-purity water and solvent, and that the pH was not extreme. 2. Storage: Store stock solutions as recommended (typically at -20°C in aliquots to avoid freeze-thaw cycles) and protect from light. 3. Prepare Fresh Stock: If in doubt, prepare a fresh stock solution and repeat the experiment.
Fungal Strain Variability or Resistance	1. Use a Control Strain: Include a known susceptible fungal strain in your experiments to validate the assay and the activity of your Pyridachlometyl solution. 2. Verify Strain Identity: Confirm the identity and purity of your fungal strain.

Issue 2: Precipitation or Cloudiness of Pyridachlometyl Solution

Possible Cause	Troubleshooting Steps
Poor Solubility at a Specific pH	1. Check pH: Measure the pH of the solution where precipitation is observed. 2. Adjust pH: Carefully adjust the pH to see if the precipitate dissolves. A slightly acidic to neutral pH may improve solubility for some formulations. 3. Solvent Concentration: Ensure the concentration of the organic solvent (e.g., DMSO) used to prepare the stock solution is sufficient to maintain solubility in the final aqueous medium, but not high enough to be toxic to the fungus.
Interaction with Media Components	1. Test in Water: Prepare a dilution of Pyridachlometyl in sterile water at the same concentration and pH to see if precipitation still occurs. If not, a component of your medium may be interacting with the compound. 2. Review Medium Composition: Check for high concentrations of salts or other components that might reduce the solubility of Pyridachlometyl.

Data Summary

Table 1: Stability of Pyridachlometyl in Aqueous Solutions

pH	Temperature (°C)	Estimated Half-life
4	25	> 1 year
7	25	> 1 year
9	25	> 1 year

Experimental Protocols

Protocol 1: Determining the Impact of pH on Pyridachlometyl Activity

Objective: To determine the optimal pH for the antifungal activity of Pyridachlometyl against a specific fungal species.

Materials:

• Target fungal culture

• Appropriate liquid fungal growth medium (e.g., Potato Dextrose Broth, Yeast Nitrogen Base)

• Pyridachlometyl stock solution (in a suitable solvent like DMSO)

• Sterile buffers for a range of pH values (e.g., citrate (B86180) buffer for pH 4-6, phosphate (B84403) buffer for pH 6-8)

• Sterile 96-well microtiter plates

• Microplate reader

Methodology:

• Prepare pH-Adjusted Media: Prepare aliquots of the fungal growth medium and adjust their pH to the desired levels (e.g., 4.0, 5.0, 6.0, 7.0, 8.0) using the sterile buffers. Verify the final pH with a calibrated pH meter.

• Prepare Pyridachlometyl Dilutions: Prepare a serial dilution of the Pyridachlometyl stock solution in each of the pH-adjusted media to achieve the desired final concentrations.

• Set Up Microtiter Plates:

  • Add 100 µL of each Pyridachlometyl dilution in the corresponding pH-adjusted medium to the wells of a 96-well plate.

  • Include positive controls (medium with fungus, no Pyridachlometyl) and negative controls (medium only) for each pH value.

  • Include a solvent control (medium with the same concentration of solvent as the highest Pyridachlometyl concentration) for each pH.

• Inoculate: Prepare a standardized inoculum of the target fungus (e.g., spore suspension or mycelial fragments) and add 100 µL to each well (except the negative control wells).

• Incubate: Incubate the plates under optimal growth conditions for the target fungus (temperature, humidity, light).

• Measure Fungal Growth: At specific time points (e.g., 24, 48, 72 hours), measure fungal growth using a microplate reader (e.g., by measuring optical density at 600 nm).

• Data Analysis: Calculate the percentage of growth inhibition for each Pyridachlometyl concentration at each pH. Determine the EC50 (half-maximal effective concentration) value at each pH to identify the pH at which Pyridachlometyl exhibits the highest activity.

Protocol 2: Assessing the Hydrolytic Stability of Pyridachlometyl

Objective: To confirm the stability of Pyridachlometyl in aqueous solutions at different pH values.

Materials:

• Pyridachlometyl analytical standard

• Sterile aqueous buffer solutions at pH 4, 7, and 9

• High-purity water

• Acetonitrile (B52724) (HPLC grade)

• HPLC or LC-MS/MS system with a suitable column (e.g., C18)

• Incubator set to a constant temperature (e.g., 25°C)

• Sterile, amber glass vials

Methodology:

• Prepare Test Solutions:

  • Prepare a stock solution of Pyridachlometyl in acetonitrile.

  • In separate amber glass vials, add a small volume of the stock solution to each of the pH 4, 7, and 9 buffer solutions to achieve a known final concentration (e.g., 1-10 µg/mL). Ensure the final concentration of acetonitrile is low (e.g., <1%) to minimize its effect on the solution.

• Incubation:

  • Tightly cap the vials and place them in an incubator at a constant temperature (e.g., 25°C) in the dark to prevent photodegradation.

• Sampling:

  • At designated time points (e.g., 0, 7, 14, 30, 60, 90 days, and longer if no degradation is observed), withdraw an aliquot from each vial for analysis.

• Quantification:

  • Analyze the concentration of Pyridachlometyl in each sample using a validated HPLC or LC-MS/MS method.

  • Prepare a calibration curve using freshly prepared standards of Pyridachlometyl to accurately quantify the concentration in the test samples.

• Data Analysis:

  • Plot the concentration of Pyridachlometyl versus time for each pH.

  • If degradation is observed, determine the degradation kinetics and calculate the half-life (t½) at each pH.

Visualizations

Caption: Mechanism of action of Pyridachlometyl in a fungal cell.

Caption: Workflow for determining the optimal pH for Pyridachlometyl activity.

Caption: Troubleshooting logic for inconsistent Pyridachlometyl activity.

Reducing off-target effects of Pyridachlometyl in ecological studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects of Pyridachlometyl in ecological studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Pyridachlometyl and how does it relate to off-target effects?

A1: Pyridachlometyl is a novel fungicide that functions as a tubulin dynamics modulator.[1] It binds to a unique site on the tubulin protein in fungi, distinct from other tubulin-targeting fungicides like benzimidazoles.[1][2] This specific mode of action is key to its efficacy against a broad spectrum of fungal pathogens.[2][3][4] However, because tubulin is a highly conserved protein across eukaryotes, there is a theoretical potential for off-target effects on non-target organisms. While Pyridachlometyl has been designed for selectivity, understanding this fundamental mechanism is crucial for anticipating and mitigating unintended impacts in sensitive ecosystems.

Q2: What are the known ecotoxicological effects of Pyridachlometyl on non-target organisms?

A2: Ecotoxicological data for Pyridachlometyl technical grade (TG) and a 35% suspension concentrate (SC) formulation are available. These studies indicate varying levels of toxicity to different non-target organisms. A summary of acute toxicity data is provided in the table below. It is important to note that these are laboratory-based values and environmental conditions can significantly influence real-world toxicity.

Q3: Does Pyridachlometyl show cross-resistance with other fungicides?

A3: No, Pyridachlometyl does not exhibit cross-resistance with existing fungicides such as carbendazim, demethylation inhibitors (DMIs), quinone outside inhibitors (QoIs), and succinate (B1194679) dehydrogenase inhibitors (SDHIs).[3] Its unique binding site on the tubulin protein means that fungal strains resistant to these other fungicides are generally still susceptible to Pyridachlometyl.[3] This makes it a valuable tool for resistance management, but also underscores the importance of preventing the development of resistance to this new mode of action through responsible use.

Q4: What are the key physical-chemical properties of Pyridachlometyl that influence its environmental fate and potential for off-target effects?

A4: Pyridachlometyl has a relatively high logP ow (octanol-water partition coefficient) of 4.10, which suggests low systemic uptake from the roots to foliar parts of plants.[1] A notable property is its redistribution via the gas phase, which can lead to a "halo" effect of fungal inhibition around the application site.[1] This volatility can contribute to off-target effects if not managed properly during application. The photostability of the pyridazine (B1198779) compound is sufficient for lasting disease control in field conditions.[1]

Troubleshooting Guides

Issue 1: Suspected Off-Target Effects on Soil Microbial Communities

• Symptom: Unexpected changes in soil respiration, nutrient cycling, or microbial biomass after Pyridachlometyl application.

• Troubleshooting Steps:

  • Verify Application Rate: Ensure the applied concentration of Pyridachlometyl was accurate and consistent with the experimental design. Over-application can exacerbate non-target effects.

  • Assess Environmental Conditions: Factors such as soil type, organic matter content, pH, and moisture can influence the bioavailability and toxicity of fungicides to soil microbes.

  • Establish Baselines: Always collect pre-treatment soil samples to establish a baseline for microbial community structure and function.

  • Implement Control Groups: Use both negative (no treatment) and positive (a fungicide with known effects on soil microbes) control groups to differentiate the effects of Pyridachlometyl from other environmental factors.

  • Consider Formulation: The formulation of the Pyridachlometyl product (e.g., technical grade vs. suspension concentrate) can influence its interaction with the soil matrix.

Issue 2: Unintended Impact on Aquatic Ecosystems

• Symptom: Observed mortality or stress in aquatic organisms (e.g., algae, invertebrates, fish) in proximity to the experimental area.

• Troubleshooting Steps:

  • Investigate Runoff and Drift: Assess the potential for surface runoff from treated plots and spray drift during application. Consider weather conditions (wind speed and direction, rainfall) during and after application.

  • Establish Buffer Zones: Implement vegetative buffer strips between treated areas and water bodies to intercept runoff and reduce pesticide loading.

  • Monitor Water Quality: Regularly sample and analyze water from nearby water bodies for Pyridachlometyl residues.

  • Review Application Technique: Use application methods that minimize drift, such as low-drift nozzles and appropriate spray pressure.

  • Conduct a Tiered Risk Assessment: If off-target effects are suspected, conduct a tiered assessment starting with simple laboratory toxicity tests and progressing to more complex mesocosm studies if necessary.

Issue 3: Negative Effects on Beneficial Arthropods

• Symptom: Decline in populations of predatory mites, parasitic wasps, or other beneficial insects following Pyridachlometyl application.

• Troubleshooting Steps:

  • Timing of Application: Avoid spraying during peak activity times for beneficial insects.

  • Selective Application: If possible, use targeted application methods (e.g., spot spraying) to reduce the area treated.

  • Use of Resistant Natural Enemies: Where available, consider introducing populations of beneficial insects that have demonstrated some tolerance to fungicides.

  • Provide Refugia: Leave untreated areas within or adjacent to the experimental plots to serve as refugia for beneficial arthropods.

  • Consult Toxicity Data: Refer to available data on the toxicity of Pyridachlometyl to specific beneficial species to inform risk assessments.

Data Presentation

Table 1: Summary of Acute Ecotoxicological Data for Pyridachlometyl

Test Organism	Substance	Exposure Duration	Endpoint	Value (mg/L or µ g/bee or mg/kg)
Carp (Cyprinus carpio)	TG	96 hours	LC50	>0.70
Daphnia (Daphnia magna)	TG	48 hours	EC50	0.50
Green Algae (Raphidocelis subcapitata)	TG	72 hours	ErC50	>0.68
Carp (Cyprinus carpio)	35% SC	96 hours	LC50	68
Daphnia (Daphnia magna)	35% SC	48 hours	EC50	0.57
Green Algae (Raphidocelis subcapitata)	35% SC	72 hours	ErC50	47
Honeybee (Apis mellifera) - Oral	TG	48 hours	LD50	>23.8 µ g/bee
Honeybee (Apis mellifera) - Contact	TG	48 hours	LD50	>100 µ g/bee
Bobwhite Quail (Colinus virginianus)	TG	-	LD50	>2000 mg/kg

TG = Technical Grade; SC = Suspension Concentrate; LC50 = Lethal Concentration for 50% of the population; EC50 = Effective Concentration for 50% of the population; ErC50 = EC50 for growth rate inhibition; LD50 = Lethal Dose for 50% of the population.

Experimental Protocols

Protocol 1: Assessing the Impact of Pyridachlometyl on Soil Microbial Communities using a Microcosm Study

• Soil Collection and Preparation:

  • Collect soil from the intended study site.

  • Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize.

  • Characterize the soil for key parameters (pH, organic matter content, texture, and microbial biomass).

• Microcosm Setup:

  • Use sterile containers (e.g., glass jars or plastic pots) as microcosms.

  • Add a standardized amount of the prepared soil to each microcosm.

  • Establish different treatment groups: a negative control (no Pyridachlometyl), a vehicle control (if a solvent is used for Pyridachlometyl), and several concentrations of Pyridachlometyl relevant to expected environmental concentrations.

  • Replicate each treatment group (n ≥ 3).

• Pyridachlometyl Application:

  • Prepare stock solutions of Pyridachlometyl in an appropriate solvent (if necessary) and dilute to the desired concentrations.

  • Apply the solutions evenly to the soil surface of the respective microcosms.

• Incubation:

  • Incubate the microcosms under controlled conditions (temperature, humidity, light/dark cycle) that mimic the field environment.

• Sampling and Analysis:

  • Collect soil samples from each microcosm at predetermined time points (e.g., 0, 7, 14, 28, and 56 days) post-application.

  • Analyze the samples for:

    • Microbial Biomass: Using methods like substrate-induced respiration (SIR) or phospholipid fatty acid (PLFA) analysis.

    • Enzyme Activities: Assess key soil enzymes involved in nutrient cycling (e.g., dehydrogenase, phosphatase, urease).

    • Community Structure: Use molecular techniques like 16S rRNA (for bacteria) and ITS (for fungi) gene sequencing.

    • Pyridachlometyl Residue Analysis: Quantify the concentration of Pyridachlometyl and its major degradation products using techniques like LC-MS/MS.[5][6]

Protocol 2: Evaluating Off-Target Effects in Aquatic Environments using a Mesocosm Study

• Mesocosm Construction and Establishment:

  • Use outdoor tanks or artificial ponds of sufficient size to simulate a simplified aquatic ecosystem.

  • Fill the mesocosms with water from a natural source and allow for colonization by phytoplankton, zooplankton, and periphyton.

  • Introduce sediment and macrophytes to create a more realistic environment.

  • Allow the ecosystems to stabilize for several weeks before starting the experiment.

• Experimental Design:

  • Establish multiple treatment groups: a control (no Pyridachlometyl) and a range of Pyridachlometyl concentrations.

  • Replicate each treatment group.

• Pyridachlometyl Application:

  • Apply Pyridachlometyl to the water surface of the mesocosms, ensuring even distribution.

• Monitoring and Sampling:

  • Regularly monitor water quality parameters (pH, dissolved oxygen, temperature, conductivity, nutrient levels).

  • Collect water samples for Pyridachlometyl residue analysis.

  • Collect samples of phytoplankton, zooplankton, periphyton, and macroinvertebrates at regular intervals.

  • Assess changes in community structure, abundance, and biomass of the different trophic levels.

  • Observe for any sublethal effects on fish or amphibians if they are included in the study.

• Data Analysis:

  • Analyze the data to determine the No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect Concentration (LOEC) for the different biological endpoints.

Visualizations

References

• 1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 4. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A multi-residue method for trace analysis of pesticides in soils with special emphasis on rigorous quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]

Pyridachlometyl degradation under UV light and mitigation strategies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the photodegradation of Pyridachlometyl under UV light. All information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Section 1: Troubleshooting Guides

Issue 1: Accelerated Degradation of Pyridachlometyl in Solution

Question: My Pyridachlometyl solution is showing rapid degradation under ambient laboratory light. What could be the cause and how can I prevent this?

Answer:

Rapid degradation of Pyridachlometyl under laboratory light suggests photosensitivity. The photodegradation half-life of Pyridachlometyl in a pH 7 buffer solution under conditions equivalent to natural sunlight in Tokyo, Japan, is between 47.6 and 52.7 days.[1] If you are observing significantly faster degradation, consider the following factors:

• Light Source Intensity: Standard fluorescent lighting in laboratories can emit UV radiation, which may accelerate degradation.

• Solvent Effects: The solvent system used can influence the rate of photodegradation.

• Presence of Photosensitizers: Impurities or other components in your formulation could be acting as photosensitizers, accelerating the degradation of Pyridachlometyl.

Troubleshooting Steps:

• Protect from Light: Store Pyridachlometyl stock solutions and experimental samples in amber vials or wrap containers with aluminum foil to block light exposure.

• Use UV-filtered Lighting: If possible, work in an area with UV-filtered lighting or use yellow light sleeves on fluorescent bulbs.

• Solvent Purity: Ensure the use of high-purity solvents to minimize the presence of potential photosensitizers.

• Control Experiments: Run a control experiment in complete darkness to distinguish between photodegradation and other degradation pathways (e.g., hydrolysis, oxidation).

Issue 2: Inconsistent Results in Photostability Studies

Question: I am getting variable results in my Pyridachlometyl photostability experiments. What are the key parameters to control for reproducible data?

Answer:

Inconsistent results in photostability studies often stem from a lack of precise control over experimental conditions. To ensure reproducibility, meticilous control of the following is crucial:

• Irradiation Source: The type of lamp (e.g., xenon arc, mercury vapor), its spectral output, and intensity must be consistent across experiments.

• Sample Geometry: The distance of the sample from the light source and the geometry of the sample container will affect the light dose received.

• Temperature: Photodegradation rates can be temperature-dependent. Maintain a constant temperature throughout the experiment.

• Atmosphere: The presence of oxygen can significantly influence photodegradation pathways. Experiments should be conducted under a controlled atmosphere (e.g., air, nitrogen).

• pH: The pH of the solution can affect the stability and degradation kinetics of the compound.

Recommended Experimental Protocol for Photostability Testing:

A standardized protocol is essential for obtaining reliable and comparable data. Below is a general workflow for conducting a photostability study.

Caption: Experimental workflow for a pyridachlometyl photostability study.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the known photodegradation rate of Pyridachlometyl?

A1: The photodegradation half-life of Pyridachlometyl in a buffer solution at pH 7 has been reported to be between 47.6 and 52.7 days under natural sunlight conditions in Tokyo, Japan.[1]

Q2: What are the primary degradation products of Pyridachlometyl under UV light?

A2: Currently, there is a lack of publicly available scientific literature detailing the specific photodegradation products and pathways of Pyridachlometyl. Generally, for compounds containing a pyridazine (B1198779) ring, photodegradation can be slower compared to those with pyridine (B92270) or pyrazine (B50134) rings due to the presence of the N-N bond.

Q3: How can I mitigate the photodegradation of Pyridachlometyl in my formulations?

A3: Several strategies can be employed to reduce the photodegradation of pesticides in formulations:

• UV Absorbers: Incorporating UV absorbing agents into the formulation can protect the active ingredient by absorbing harmful UV radiation.[2] These can be organic (e.g., benzophenones, benzotriazoles) or inorganic (e.g., titanium dioxide, zinc oxide) compounds.

• Antioxidants/Radical Scavengers: Photodegradation can proceed through radical mechanisms. The addition of antioxidants or radical scavengers can inhibit these degradation pathways.

• Formulation Type: The choice of formulation can impact photostability. For example, encapsulation or inclusion in a protective matrix can shield the active ingredient from light.

• Packaging: Using opaque or UV-resistant packaging for the final product is a critical and effective measure.

Q4: What analytical methods are suitable for studying Pyridachlometyl degradation?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector (HPLC-UV) is a standard method for quantifying the parent compound and its degradation products. For the identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool that provides molecular weight and structural information.

Q5: Are there any known signaling pathways affected by Pyridachlometyl's degradation products?

A5: There is currently no available information in the scientific literature regarding the specific biological activities or signaling pathway interactions of Pyridachlometyl's photodegradation products.

Section 3: Data and Protocols

Quantitative Data Summary

Parameter	Value	Conditions	Reference
Photodegradation Half-life	47.6 - 52.7 days	pH 7 buffer solution, natural sunlight (Tokyo, Japan)	[1]

Detailed Experimental Protocols

Protocol 1: Determination of Photodegradation Quantum Yield

The quantum yield (Φ) is a measure of the efficiency of a photochemical process. It is a critical parameter for comparing the photosensitivity of different compounds.

Caption: Workflow for determining the photodegradation quantum yield.

Protocol 2: Screening of Photostabilizers

This protocol outlines a method for evaluating the effectiveness of different photostabilizers in a Pyridachlometyl formulation.

• Formulation Preparation: Prepare a base formulation of Pyridachlometyl. Divide it into aliquots and add different UV absorbers and/or antioxidants at various concentrations. Include a control formulation with no stabilizer.

• Sample Exposure: Place the prepared formulations in quartz cuvettes and expose them to a controlled UV light source. Also, prepare dark controls for each formulation.

• Analysis: At predetermined time intervals, withdraw samples and analyze the concentration of Pyridachlometyl using a validated HPLC method.

• Data Evaluation: Compare the degradation rate of Pyridachlometyl in the stabilized formulations to the control. The effectiveness of the stabilizer can be expressed as a percentage of protection or an increase in the half-life.

Logical Relationship of Mitigation Strategies:

Caption: Logical relationship of strategies to mitigate pyridachlometyl photodegradation.

References

• 1. Photodegradation of Sulfamethoxypyridazine in UV/Co(II)/Peroxymonosulfate System: Kinetics, Influencing Factors, Degradation Pathways, and Toxicity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. communities.springernature.com [communities.springernature.com]

Reference Data & Comparative Studies

Pyridachlometyl: A Comparative Analysis of Cross-Resistance with Benzimidazole Fungicides

For Researchers, Scientists, and Drug Development Professionals

The emergence of fungicide resistance is a critical challenge in agriculture and medicine. Understanding the cross-resistance profiles of new and existing antifungal compounds is paramount for developing effective and sustainable disease management strategies. This guide provides a detailed comparison of Pyridachlometyl, a novel fungicide, with the established benzimidazole (B57391) class of fungicides, focusing on their cross-resistance patterns.

Introduction: The Challenge of Fungicide Resistance

Benzimidazole fungicides, such as benomyl (B1667996) and carbendazim (B180503) (MBC), have been widely used for decades to control a broad spectrum of fungal pathogens.[1] Their mode of action involves binding to β-tubulin, a key protein in the fungal cytoskeleton, thereby disrupting microtubule assembly and inhibiting cell division.[1][2] However, the extensive and often exclusive use of benzimidazoles has led to the widespread development of resistance in many fungal species.[1][2] This resistance is primarily caused by point mutations in the β-tubulin gene, which reduce the binding affinity of the fungicide to its target protein.[3][4]

Pyridachlometyl is a new fungicide with a novel mode of action that also targets tubulin.[5][6] However, it is characterized by a distinct binding site and mechanism, which has significant implications for its cross-resistance profile with existing tubulin-targeting agents like the benzimidazoles.[5][7]

Mechanism of Action: A Tale of Two Binding Sites

Both Pyridachlometyl and benzimidazole fungicides target the tubulin protein, a fundamental component of the fungal cytoskeleton. However, they interact with this protein in fundamentally different ways, which is the basis for the lack of cross-resistance.

• Benzimidazole Fungicides: These compounds act as tubulin polymerization inhibitors. They bind to a specific site on the β-tubulin subunit, preventing the assembly of microtubules.[2] This disruption of the cytoskeleton is lethal to the fungal cell. Resistance arises from mutations at or near this binding site, which prevent the benzimidazole molecule from effectively attaching.[3]

• Pyridachlometyl: In contrast, Pyridachlometyl is classified as a tubulin dynamics modulator.[6][7] While it also binds to tubulin, its binding site is distinct from that of the benzimidazoles.[5][7] Evidence suggests that Pyridachlometyl binds to the vinblastine-binding site or a site in close proximity.[7][8] Instead of inhibiting polymerization, it appears to promote it, leading to a disruption of the normal, dynamic instability of microtubules, which is equally detrimental to the fungus.[9]

This difference in binding sites is the molecular basis for the lack of cross-resistance. Mutations that confer resistance to benzimidazoles do not affect the binding of Pyridachlometyl, and vice-versa.

Quantitative Cross-Resistance Analysis

Experimental data from studies on field isolates of various fungal pathogens confirms the absence of cross-resistance between Pyridachlometyl and benzimidazole fungicides. The following table summarizes the 50% effective concentration (EC50) values of Pyridachlometyl against both carbendazim-sensitive and carbendazim-resistant strains of Cercospora beticola, the causal agent of Cercospora leaf spot in sugar beet.

Fungal Isolate Type	Fungicide	EC50 (ppm) Range	Conclusion
Carbendazim-Sensitive	Pyridachlometyl	0.02 - 0.2	High antifungal activity
Carbendazim-Resistant	Pyridachlometyl	0.02 - 0.2	High antifungal activity, no loss of efficacy
Wild-Type Strains	Carbendazim	< 0.2	Effective against sensitive strains
Resistant Strains	Carbendazim	> 10	Ineffective against resistant strains

Data summarized from a study on field isolates of Cercospora beticola.[5]

As the data indicates, Pyridachlometyl maintained high efficacy (a unimodal distribution of EC50 values in the 0.02-0.2 ppm range) against C. beticola isolates, regardless of their sensitivity to carbendazim.[5] This provides strong quantitative evidence for the lack of cross-resistance.

Experimental Protocols

The determination of cross-resistance between fungicides involves a series of established experimental procedures. Below are generalized methodologies for key experiments.

Fungal Isolate Collection and Culturing

Field isolates of the target fungus (e.g., Cercospora beticola) are collected from infected plant tissues. Single-spore isolates are established and maintained on a suitable culture medium, such as potato dextrose agar (B569324) (PDA), at a controlled temperature and light cycle.

Fungicide Sensitivity Assay (EC50 Determination)

The in vitro sensitivity of fungal isolates to different fungicides is determined using a mycelial growth inhibition assay.

• Preparation of Fungicide Stock Solutions: Fungicides are dissolved in an appropriate solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create high-concentration stock solutions.

• Amendment of Culture Medium: The stock solutions are serially diluted and added to the molten culture medium (e.g., PDA) to achieve a range of final concentrations. A control medium with only the solvent is also prepared.

• Inoculation: A mycelial plug of a specific diameter is taken from the actively growing margin of a fungal colony and placed in the center of each fungicide-amended and control plate.

• Incubation: The plates are incubated under optimal growth conditions for the specific fungus.

• Data Collection and Analysis: The diameter of the fungal colony is measured in two perpendicular directions once the colony in the control plate has reached a predefined size. The percentage of mycelial growth inhibition is calculated relative to the control. The EC50 value (the concentration of the fungicide that inhibits 50% of mycelial growth) is then determined by probit analysis or by plotting the inhibition percentage against the log of the fungicide concentration.

Generation of Laboratory-Resistant Mutants

To further study resistance mechanisms, resistant mutants can be generated in the laboratory.

• Mutagenesis: A suspension of fungal spores is exposed to a mutagenic agent, such as ultraviolet (UV) radiation, to induce mutations. The dose of the mutagen is calibrated to achieve a specific survival rate (e.g., 50%).

• Selection: The mutagenized spores are plated on a culture medium amended with a discriminatory concentration of the fungicide (e.g., a concentration that inhibits the growth of the wild-type strain).

• Isolation and Characterization: Colonies that grow on the selective medium are isolated and their level of resistance is confirmed through EC50 determination. The genetic basis of resistance can then be investigated by sequencing the target gene (e.g., the β-tubulin gene).

Visualizing the Experimental Workflow and Fungal Response

The following diagrams illustrate the experimental workflow for cross-resistance analysis and the differential impact of Pyridachlometyl and benzimidazole fungicides on fungal microtubules.

Caption: Workflow for determining fungicide sensitivity and cross-resistance.

Caption: Differential binding and impact on fungal microtubules.

Conclusion and Implications for Resistance Management

The available data strongly indicates that Pyridachlometyl is not subject to cross-resistance with benzimidazole fungicides.[5][10][11] This is a direct result of its novel mode of action, targeting a different site on the tubulin protein.[5][7] For researchers and professionals in drug development and crop protection, this has several important implications:

• A New Tool for Resistance Management: Pyridachlometyl can be an effective tool for controlling fungal populations that have already developed resistance to benzimidazoles.

• Rotation and Mixture Strategies: To delay the development of resistance to Pyridachlometyl itself, it should be used in rotation or in mixtures with fungicides that have different modes of action.

• Future Drug Development: The success of Pyridachlometyl highlights the potential for discovering new antifungal agents by targeting different sites on established protein targets.

References

• 1. Benzimidazole fungicide - Wikipedia [en.wikipedia.org]
• 2. Mechanisms and significance of fungicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzimidazoles | FRAC [frac.info]
• 4. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 5. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 6. Discovery and biological profile of pyridachlometyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Pyridachlometyl and Mancozeb in the Management of Cercospora beticola

A comprehensive guide for researchers and crop protection professionals detailing the performance, mechanisms, and experimental validation of two key fungicides for the control of Cercospora leaf spot.

Introduction

Cercospora leaf spot (CLS), caused by the fungus Cercospora beticola, is a devastating foliar disease affecting sugar beets and other crops worldwide, leading to significant reductions in yield and quality.[1][2][3] For decades, fungicides have been the cornerstone of CLS management.[1][2][4] This guide provides a comparative analysis of two fungicides: mancozeb (B1675947), a long-standing multi-site protectant, and Pyridachlometyl, a novel fungicide with a unique mode of action. This comparison is intended to inform researchers, scientists, and drug development professionals on their respective performance, mechanisms, and application in integrated pest management strategies to combat Cercospora beticola.

Fungicide Profiles

Pyridachlometyl: A Novel Mode of Action

Pyridachlometyl is a new-generation fungicide that modulates tubulin dynamics, a novel mechanism of action that places it in FRAC Group 53.[5] It targets the building blocks of the fungal cytoskeleton, but its binding site on the tubulin dimer is distinct from that of other tubulin-targeting fungicides like benzimidazoles.[5][6][7] This unique binding site, potentially a vinblastine-binding site or one in close proximity, means there is no cross-resistance with existing fungicides, making it a valuable tool for resistance management.[6][7][8]

Mancozeb: A Multi-Site Protectant

Mancozeb is a non-systemic, broad-spectrum fungicide belonging to the dithiocarbamate (B8719985) chemical class and is classified under FRAC code M:03 for its multi-site activity.[9][10] Its mechanism of action involves the inactivation of sulfhydryl groups in amino acids and enzymes within fungal cells.[9][10] This disruption affects multiple biochemical processes, including lipid metabolism, respiration, and the production of ATP.[9] Due to its multi-site action, mancozeb has a low risk of developing resistance and is often used in tank mixes with single-site fungicides to manage resistance.[9][10]

Comparative Efficacy: Experimental Data

Field and greenhouse studies have demonstrated the efficacy of both Pyridachlometyl and mancozeb in controlling Cercospora beticola.

Table 1: Efficacy of Pyridachlometyl and Mancozeb in controlling Cercospora beticola in greenhouse pot tests. [11]

Treatment	Concentration (ppm)	Protective Effect (% control)	Curative Effect (% control)	Long-Term Activity (17 days) (% control)
Pyridachlometyl	200	97	41	86
133	98	39	79
Mancozeb	-	Comparable to Pyridachlometyl	Comparable to Pyridachlometyl	Comparable to Pyridachlometyl

Table 2: Field trial performance of Pyridachlometyl and Mancozeb against Cercospora beticola in Hokkaido, Japan. [7]

Treatment	Concentration	Performance
Pyridachlometyl	High	Comparable to or surpassing mancozeb
Mancozeb	Standard	Stable performance

Experimental Protocols

Greenhouse Pot Test for Fungicide Efficacy

A representative protocol for evaluating fungicide efficacy in a controlled greenhouse environment is as follows:

• Plant Cultivation: Sugar beet seedlings are grown in pots to a suitable stage (e.g., 4-5 leaf stage).

• Fungicide Application: Fungicides are applied to the plants at specified concentrations. For protective assays, application precedes inoculation. For curative assays, application follows inoculation.

• Inoculation: Plants are inoculated with a conidial suspension of Cercospora beticola.

• Incubation: Inoculated plants are maintained in a high-humidity environment to facilitate infection and disease development.

• Disease Assessment: Disease severity is evaluated at set time points post-inoculation by visually assessing the percentage of leaf area covered with lesions.

• Data Analysis: The percentage of disease control is calculated relative to an untreated control group.

Greenhouse Fungicide Efficacy Testing Workflow.

Field Trial Protocol for Fungicide Evaluation

Field trials are essential for assessing fungicide performance under real-world conditions. A general protocol is outlined below:

• Trial Design: A randomized complete block design with multiple replicates is typically used.

• Plot Establishment: Sugar beet plots are planted and maintained according to standard agricultural practices.

• Inoculation: Plots are often artificially inoculated with Cercospora beticola to ensure uniform disease pressure. This can be done using infected leaf material or a spore suspension.

• Fungicide Application: Fungicides are applied at specified rates and intervals using calibrated spray equipment.

• Disease Assessment: Disease severity is rated periodically throughout the season using a standardized scale (e.g., KWS scale of 1-9).[12]

• Yield and Quality Analysis: At harvest, root yield and sugar content are measured to determine the economic benefit of the fungicide treatments.

• Statistical Analysis: Data are subjected to statistical analysis (e.g., ANOVA) to determine significant differences between treatments.

Field Trial Fungicide Evaluation Workflow.

Signaling Pathways and Mode of Action

Pyridachlometyl: Targeting Microtubule Dynamics

Pyridachlometyl's fungicidal activity stems from its ability to bind to tubulin, the protein subunit of microtubules. This binding disrupts the normal dynamics of microtubule assembly and disassembly, which are crucial for various cellular processes in fungi, including cell division, growth, and intracellular transport. By interfering with these processes, Pyridachlometyl effectively inhibits fungal development.

Mode of Action of Pyridachlometyl on Fungal Tubulin.

Mancozeb: Multi-Site Inhibition

Mancozeb's broad-spectrum activity is due to its non-specific mode of action. It reacts with and inactivates numerous enzymes within the fungal cell that contain sulfhydryl (-SH) groups. This widespread enzyme inhibition disrupts a variety of essential metabolic pathways, ultimately leading to fungal cell death. This multi-site action makes it very difficult for the fungus to develop resistance through single-gene mutations.

Multi-Site Mode of Action of Mancozeb.

Conclusion and Future Outlook

Both Pyridachlometyl and mancozeb are effective fungicides for the management of Cercospora beticola. Mancozeb remains a valuable tool, particularly in resistance management programs, due to its multi-site mode of action. Pyridachlometyl, with its novel mode of action and high efficacy, presents a promising new option for growers, especially in regions where resistance to other fungicide classes is a concern.

The integration of fungicides with different modes of action, such as Pyridachlometyl and mancozeb, in a rotational or mixture strategy is crucial for sustainable and effective long-term control of Cercospora leaf spot. Further research should continue to explore optimal application timings, tank-mix combinations, and the long-term impact of these fungicides on Cercospora beticola populations.

References

• 1. Cercospora beticola: The intoxicating lifestyle of the leaf spot pathogen of sugar beet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sbreb.org [sbreb.org]
• 3. Evaluating Rhizobacterial Antagonists for Controlling Cercospora beticola and Promoting Growth in Beta vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assbt.org [assbt.org]
• 5. Pyridachlometyl has a novel anti‐tubulin mode of action which could be useful in anti‐resistance management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mancozeb Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 10. Replacing Mancozeb with Alternative Fungicides for the Control of Late Blight in Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 12. sbreb.org [sbreb.org]

Unlocking Enhanced Fungal Control: A Guide to the Synergistic Effects of Pyridachlometyl with Other Fungicides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl, a novel fungicide developed by Sumitomo Chemical, is emerging as a critical tool in the fight against fungal plant diseases. Its unique mode of action, the promotion of tubulin polymerization, sets it apart from existing fungicide classes and provides a vital resource for resistance management strategies. This guide offers an objective comparison of Pyridachlometyl's performance when combined with other fungicides, supported by available experimental data. We will delve into its mechanism of action, explore documented synergistic combinations, and provide detailed experimental protocols for assessing fungicide synergy.

A Novel Mode of Action: The Foundation for Synergy

Pyridachlometyl disrupts fungal cell division by promoting the polymerization of tubulin, a crucial protein for microtubule formation. This mechanism is distinct from other tubulin-targeting fungicides, such as benzimidazoles, which inhibit polymerization. This unique mode of action means that Pyridachlometyl does not exhibit cross-resistance with existing fungicide groups, including:

• Quinone outside Inhibitors (QoIs) , such as strobilurins.

• Demethylation Inhibitors (DMIs) , such as triazoles.

• Succinate Dehydrogenase Inhibitors (SDHIs) .

This lack of cross-resistance makes Pyridachlometyl an ideal partner for combination therapies, as it can effectively control fungal strains that have developed resistance to other fungicide classes.[1][2][3][4][5][6]

Evidence of Synergism: A Case Study with Thicyofen

A key indicator of Pyridachlometyl's potential for synergistic interactions comes from a patent detailing its combination with thicyofen. This composition has demonstrated a clear synergistic effect in the prevention and treatment of common bunt of wheat.

Table 1: Synergistic Composition of Pyridachlometyl and Thicyofen

Component A	Component B	Mass Ratio (A:B)	Target Disease	Observed Effect
Pyridachlometyl	Thicyofen	1-15 : 15-1	Common Bunt of Wheat	Synergistic

This documented synergy underscores the potential for enhanced efficacy when Pyridachlometyl is strategically combined with other fungicidal agents.

Broadspectrum Efficacy and Potential for Combination

Pyridachlometyl has demonstrated high antifungal activity against a wide range of pathogens, including those resistant to other fungicides. For instance, it shows high efficacy against strains of Cercospora beticola (the cause of Cercospora leaf spot in sugar beet) that are resistant to carbendazim (B180503) (a benzimidazole), difenoconazole (B1670550) (a DMI), and trifloxystrobin (B1683241) (a QoI).[1] This inherent efficacy against resistant strains makes it a powerful component in fungicide mixtures designed to provide broad-spectrum control and manage resistance.

While specific quantitative data on the synergistic effects with strobilurins, triazoles, and SDHIs in publicly available literature is limited, the lack of cross-resistance strongly suggests additive or synergistic effects are likely. The combination of different modes of action is a cornerstone of effective and sustainable disease management.

Experimental Protocols for Assessing Fungicide Synergy

To facilitate further research into the synergistic potential of Pyridachlometyl, this section provides detailed methodologies for key experiments.

The Checkerboard Assay

The checkerboard assay is a widely used in vitro method to systematically test combinations of two compounds and quantify their interaction.

Objective: To determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction between two fungicides (synergistic, additive, indifferent, or antagonistic).

Materials:

• 96-well microtiter plates

• Fungal inoculum

• Appropriate liquid growth medium (e.g., Potato Dextrose Broth, Sabouraud Dextrose Broth)

• Stock solutions of Pyridachlometyl and the test fungicide in a suitable solvent (e.g., DMSO)

• Incubator

• Microplate reader (optional)

Procedure:

• Preparation of Fungicide Dilutions: Prepare serial dilutions of Pyridachlometyl and the second fungicide in the growth medium.

• Plate Setup:

  • In a 96-well plate, add increasing concentrations of Pyridachlometyl along the x-axis and increasing concentrations of the second fungicide along the y-axis.

  • Each well will contain a unique combination of concentrations of the two fungicides.

  • Include wells with each fungicide alone to determine their individual Minimum Inhibitory Concentrations (MICs).

  • Include a drug-free well as a positive control for fungal growth and a media-only well as a negative control.

• Inoculation: Add a standardized fungal inoculum to each well.

• Incubation: Incubate the plate at the optimal temperature and duration for the specific fungus being tested.

• Data Collection: Determine the MIC of each fungicide alone and in combination. This can be done visually or by measuring absorbance with a microplate reader. The MIC is the lowest concentration that inhibits visible fungal growth.

• Calculation of the FIC Index:

  • FIC of Pyridachlometyl = (MIC of Pyridachlometyl in combination) / (MIC of Pyridachlometyl alone)

  • FIC of Fungicide X = (MIC of Fungicide X in combination) / (MIC of Fungicide X alone)

  • FIC Index = FIC of Pyridachlometyl + FIC of Fungicide X

Interpretation of Results:

• Synergy: FIC Index ≤ 0.5

• Additive: 0.5 < FIC Index ≤ 1.0

• Indifference: 1.0 < FIC Index ≤ 4.0

• Antagonism: FIC Index > 4.0

The Colby Method

The Colby method is used to calculate the expected additive effect of a fungicide mixture based on the performance of the individual components. The observed efficacy of the mixture is then compared to the expected efficacy to determine if synergy or antagonism is present.

Formula:

E = X + Y - (XY / 100)

Where:

• E = The expected percent control from the mixture if the effect is additive.

• X = The percent control from Pyridachlometyl applied alone.

• Y = The percent control from the second fungicide applied alone.

Procedure:

• Conduct a bioassay (e.g., in vivo on infected plants) with the following treatments:

  • Untreated control

  • Pyridachlometyl alone at a specific concentration

  • Second fungicide alone at a specific concentration

  • A mixture of Pyridachlometyl and the second fungicide at the same respective concentrations.

• Assess the percent disease control for each treatment compared to the untreated control.

• Calculate the expected percent control (E) using the Colby formula with the values of X and Y obtained from the individual fungicide treatments.

• Compare the observed percent control from the mixture with the calculated expected control (E).

Interpretation of Results:

• Synergy: Observed control > Expected control (E)

• Additive: Observed control = Expected control (E)

• Antagonism: Observed control < Expected control (E)

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptualization of experimental designs and the understanding of the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for the Checkerboard Assay to determine fungicide synergy.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The brief introduction of Pyridochlometyl._Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Pyridachlometyl's Novel Mode of Action: A Comparative Analysis Validated by Mutagenesis

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of Pyridachlometyl's performance against other fungicide classes. Through an examination of its unique mechanism of action, supported by experimental data from mutagenesis studies, this document elucidates the distinct advantages of Pyridachlometyl in overcoming existing fungicide resistance.

Pyridachlometyl represents a significant advancement in fungicide development, offering a novel mode of action that targets tubulin dynamics. Unlike traditional tubulin polymerization inhibitors, Pyridachlometyl actively promotes tubulin polymerization, leading to cytotoxicity and fungal cell death. This distinct mechanism has been rigorously validated through mutagenesis studies, which have pinpointed the specific genetic alterations that confer resistance, thereby confirming its unique binding site and mode of action. This guide delves into the experimental evidence that substantiates Pyridachlometyl's innovative approach to fungal disease control.

Comparative Efficacy Against Wild-Type and Resistant Fungal Strains

The performance of Pyridachlometyl has been extensively evaluated against various fungal pathogens, including strains resistant to existing fungicides. The following table summarizes the half-maximal effective concentration (EC50) values of Pyridachlometyl and comparator fungicides against the wheat pathogen Zymoseptoria tritici, including mutants with specific resistance-conferring mutations in the tubulin genes.

Fungicide Class	Active Ingredient	Fungal Strain	Genotype	EC50 (mg/L)
Pyridazine (Novel)	Pyridachlometyl	Wild-Type	-	0.02 - 0.2[1]
Resistant Mutant 1	β-tubulin: N219K	>10
Resistant Mutant 2	β-tubulin: Y222N	>10
Resistant Mutant 3	β-tubulin: Y222S	>10
Resistant Mutant 4	α-tubulin: P325H	>10
Resistant Mutant 5	α-tubulin: P325S	>10
Resistant Mutant 6	α-tubulin: P325T	>10
Benzimidazole (B57391)	Carbendazim	Wild-Type	-	<2[1]
Resistant Mutant	β-tubulin: Q134K, E198A/D/E, F200Y	>2[1]
Quinone outside Inhibitor (QoI)	Azoxystrobin	Wild-Type	-	0.009 - 29.140[2]
Resistant Mutant	Cytochrome b: G143A	High resistance
Succinate Dehydrogenase Inhibitor (SDHI)	Fluxapyroxad	Wild-Type	-	0.072 - 1.568[2]
Resistant Mutant	SdhB/C/D mutations	Reduced sensitivity

Experimental Protocols: Unveiling the Mechanism through Mutagenesis

The validation of Pyridachlometyl's novel mode of action heavily relies on the generation and characterization of resistant fungal mutants. The following is a detailed methodology for a key experiment cited in the validation process.

Protocol: UV Mutagenesis and Selection of Resistant Zymoseptoria tritici Mutants

This protocol outlines the procedure for inducing mutations in Z. tritici using ultraviolet (UV) radiation and subsequently selecting for strains resistant to Pyridachlometyl.

1. Fungal Culture Preparation:

• A wild-type strain of Zymoseptoria tritici is cultured on potato dextrose agar (B569324) (PDA) to obtain a sufficient quantity of conidia.

• Conidia are harvested and suspended in sterile saline solution. The concentration of the suspension is adjusted to a predetermined level (e.g., 1 x 10^6 conidia/mL).

2. UV Mutagenesis:

• Aliquots of the conidial suspension are spread onto the surface of PDA plates.

• The open plates are exposed to a controlled dose of UV-C radiation (e.g., 254 nm) known to induce a moderate level of cell death (e.g., 50-80%). The optimal UV dose is determined empirically in preliminary experiments.

• Following UV exposure, the plates are incubated in the dark to prevent photoreactivation of DNA damage.

3. Selection of Resistant Mutants:

• After incubation, the mutagenized conidia are harvested and plated onto PDA medium amended with a selective concentration of Pyridachlometyl. The selective concentration is typically determined as a concentration that completely inhibits the growth of the wild-type strain.

• Plates are incubated under optimal growth conditions until colonies of potential resistant mutants appear.

4. Confirmation of Resistance and Genetic Analysis:

• Resistant colonies are isolated and re-streaked on both fungicide-free and fungicide-containing media to confirm their stable resistance phenotype.

• The EC50 values of the confirmed resistant mutants are determined using a dose-response assay.

• Genomic DNA is extracted from the resistant mutants and the wild-type strain. The α-tubulin and β-tubulin genes are amplified by PCR and sequenced to identify any mutations.

• The identified mutations are then correlated with the resistance phenotype, providing direct evidence of the fungicide's target site.

Visualizing the Molecular Interactions and Experimental Logic

To further clarify the concepts discussed, the following diagrams, generated using the DOT language, illustrate the key signaling pathway, the experimental workflow for validating the mode of action, and the logical relationship confirming Pyridachlometyl's novelty.

Caption: Signaling pathway of microtubule dynamics and fungicide intervention.

Caption: Workflow for validating Pyridachlometyl's mode of action.

Caption: Logical relationship confirming Pyridachlometyl's novel action.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Sensitivity of Lithuanian Zymoseptoria tritici to Quinone Outside Inhibitor and Succinate Dehydrogenase Inhibitor Fungicides | MDPI [mdpi.com]

Pyridachlometyl: A Paradigm Shift in Managing QoI-Resistant Fungal Pathogens

A detailed comparative guide for researchers and drug development professionals on the performance of Pyridachlometyl against Quinone outside Inhibitor (QoI)-resistant fungal strains.

The escalating threat of fungicide resistance necessitates the development of novel active ingredients with alternative modes of action. Pyridachlometyl, a recently introduced fungicide, has demonstrated significant potential in controlling fungal strains that have developed resistance to Quinone outside Inhibitors (QoIs), a cornerstone of disease management in modern agriculture. This guide provides a comprehensive comparison of Pyridachlometyl's performance against QoI-resistant strains, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Against Key QoI-Resistant Pathogens

Pyridachlometyl has shown remarkable efficacy against a broad spectrum of fungal pathogens, including those with confirmed resistance to QoI fungicides. Its unique mode of action, targeting tubulin dynamics, circumvents the resistance mechanisms that render QoIs ineffective.

Comparative Efficacy Data

The following tables summarize the in vitro efficacy of Pyridachlometyl compared to a widely used QoI fungicide, Trifloxystrobin, against field isolates of Cercospora beticola, a significant pathogen in sugar beet cultivation known for widespread QoI resistance.

Table 1: In Vitro Efficacy (EC50 in µg/mL) of Pyridachlometyl and Trifloxystrobin against Cercospora beticola Isolates [1]

Fungicide	EC50 Range (µg/mL)	Distribution Profile
Pyridachlometyl	0.02 - 0.2	Unimodal
Trifloxystrobin	< 2.0 -> 2.0	Bimodal

EC50 (Effective Concentration 50): The concentration of a fungicide that inhibits 50% of the fungal growth.

The unimodal distribution of EC50 values for Pyridachlometyl indicates a consistent high level of sensitivity across the tested isolates, including those resistant to Trifloxystrobin.[1] In contrast, the bimodal distribution for Trifloxystrobin clearly distinguishes between sensitive and resistant populations.[1]

Field trials have further substantiated these in vitro findings. In the presence of DMI- and QoI-resistant strains of Cercospora beticola, Pyridachlometyl demonstrated high disease control efficiency.[1]

Unraveling the Mechanisms: A Tale of Two Pathways

The key to Pyridachlometyl's success against QoI-resistant strains lies in its fundamentally different mode of action.

Pyridachlometyl's Novel Anti-Tubulin Action

Pyridachlometyl disrupts fungal cell division and growth by promoting the polymerization of tubulin, a crucial component of the cytoskeleton.[2][3] This leads to the formation of abnormal, stabilized microtubules, ultimately causing cell cycle arrest and apoptosis.[4][5] Importantly, Pyridachlometyl binds to a site on the tubulin protein that is distinct from that of other tubulin-targeting fungicides like benzimidazoles, indicating a lack of cross-resistance.[4][5]

Caption: Pyridachlometyl's signaling pathway.

The QoI Pathway and the Rise of Resistance

QoI fungicides, such as strobilurins, act by inhibiting mitochondrial respiration.[6][7] They bind to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain, blocking the transfer of electrons and thereby halting ATP synthesis, which is essential for fungal survival.[6][7]

Resistance to QoI fungicides primarily arises from a single point mutation in the mitochondrial cytochrome b gene.[8][9] This mutation alters the Qo binding site, reducing the affinity of the fungicide and rendering it ineffective.

Caption: QoI fungicide mechanism and resistance.

Experimental Protocols: Assessing Fungicide Sensitivity

The following is a standardized protocol for determining the in vitro sensitivity of fungal isolates to fungicides using the agar (B569324) dilution method.

Agar Dilution Method for EC50 Determination

This method assesses the inhibitory effect of a fungicide on the mycelial growth of a fungus.

Materials:

• Pure fungal cultures

• Potato Dextrose Agar (PDA) or other suitable growth medium

• Technical grade fungicide (e.g., Pyridachlometyl, Trifloxystrobin)

• Sterile Petri dishes (90 mm)

• Sterile distilled water

• Solvent for fungicide (e.g., acetone (B3395972) or DMSO)

• Micropipettes and sterile tips

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the test fungicide in a suitable solvent at a high concentration (e.g., 10,000 µg/mL).

• Media Preparation: Autoclave the growth medium (e.g., PDA) and cool it to 50-55°C in a water bath.

• Fungicide Amendment: Add appropriate volumes of the fungicide stock solution to the molten agar to achieve a series of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with the solvent alone.

• Pouring Plates: Pour the amended and control agar into sterile Petri dishes and allow them to solidify.

• Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the growing edge of an actively growing fungal culture onto the center of each agar plate.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony on the control plate reaches near the edge of the plate.

• Analysis: Calculate the percentage of mycelial growth inhibition for each fungicide concentration relative to the control. Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the fungicide concentration and performing a regression analysis.

Caption: Experimental workflow for EC50 determination.

Conclusion

Pyridachlometyl represents a significant advancement in the fight against fungicide resistance. Its novel mode of action provides an effective solution for the control of QoI-resistant fungal strains, making it a valuable tool for integrated disease management strategies. For researchers and professionals in drug development, Pyridachlometyl serves as a compelling case study in overcoming target-site-based resistance through the exploration of new biochemical pathways. The continued investigation and strategic deployment of fungicides with diverse modes of action, like Pyridachlometyl, will be critical in ensuring sustainable crop protection and global food security.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Fungicide Resistance Assays for Fungal Plant Pathogens | Springer Nature Experiments [experiments.springernature.com]
• 5. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resistance.nzpps.org [resistance.nzpps.org]
• 7. Fungicide resistance assays for fungal plant pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular Mechanisms Underlying Fungicide Resistance in Citrus Postharvest Green Mold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Pyridachlometyl: A Comparative Analysis of Protective and Curative Fungicidal Effects

For Immediate Release

Takarazuka, Japan – A comprehensive review of available data on Pyridachlometyl, a novel fungicide from Sumitomo Chemical Co., Ltd., reveals its potent protective and curative activities against a broad spectrum of plant pathogenic fungi. This guide provides an objective comparison of Pyridachlometyl's performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in their understanding of this new fungicidal agent.

Executive Summary

Pyridachlometyl distinguishes itself through a novel mode of action, targeting the polymerization of tubulin in fungal cells. This mechanism is distinct from existing fungicide classes, such as Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), and Succinate Dehydrogenase Inhibitors (SDHIs), resulting in no cross-resistance.[1][2] Experimental data demonstrates that Pyridachlometyl exhibits strong protective (preventative) and effective curative (post-infection) properties against economically important plant pathogens. Notably, in studies on sugar beet Cercospora leaf spot, Pyridachlometyl's protective efficacy is comparable to the standard mancozeb (B1675947), while also showing significant curative action.[3] Furthermore, it has shown high efficacy against various powdery mildews and other fungal diseases.[3]

Data Presentation: Protective vs. Curative Efficacy

The following tables summarize the quantitative data on the protective and curative effects of Pyridachlometyl against key fungal pathogens.

Table 1: Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet [3]

Treatment Timing	Application Rate (ppm)	Disease Control (%)	Comparator: Mancozeb (2000 ppm)
Protective	200	97	Comparable
(3 days before inoculation)	133	98	Comparable
Curative	200	41	Comparable
(2 days post-inoculation)	133	39	Comparable

Table 2: Long-lasting Protective Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet (17 days before inoculation) [3]

Application Rate (ppm)	Disease Control (%)	Comparator: Mancozeb
200	86	High and comparable
133	79	High and comparable

Table 3: In Vitro Antifungal Spectrum of Pyridachlometyl (EC50 values)

Fungal Species	EC50 (mg/L)
Fulvia fulva	0.056
Cercospora kikuchii	0.034
Microdochium nivale	0.17
Botrytis cinerea	0.047
Sclerotinia sclerotiorum	0.22
Penicillium digitatum	0.040
Rhizoctonia solani	0.055
Zymoseptoria tritici	< 5
Podosphaera xanthii (Powdery Mildew)	High Efficacy (qualitative)

Mechanism of Action: A Novel Approach to Fungal Control

Pyridachlometyl's unique mode of action involves the promotion of tubulin polymerization, leading to the stabilization of microtubules.[2][4] This disruption of microtubule dynamics interferes with essential cellular processes in fungi, including cell division, polarity, and intracellular transport, ultimately leading to cell death.[1][5] This mechanism is fundamentally different from other anti-tubulin agents like benzimidazoles, which inhibit tubulin polymerization.[2]

Below is a diagram illustrating the proposed signaling pathway affected by Pyridachlometyl.

Caption: Pyridachlometyl's mechanism of action in a fungal cell.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Protective and Curative Efficacy against Cercospora beticola on Sugar Beet[3]

• Plant Material: Sugar beet seedlings were grown in pots until five true leaves were unfolded.

• Fungicide Application:

  • Protective (Preventive) Application: Pyridachlometyl and mancozeb were sprayed onto the leaves of the sugar beet seedlings at specified concentrations. Three days after the fungicide treatment, the plants were inoculated with the pathogen.

  • Curative (Post-infection) Application: Sugar beet seedlings were first inoculated with the pathogen. Two days after inoculation, Pyridachlometyl and mancozeb were sprayed onto the leaves at the specified concentrations.

• Inoculation: A conidial suspension of Cercospora beticola (1 × 10⁴ spores/mL) was prepared and sprayed onto the sugar beet leaves.

• Incubation and Disease Assessment: After inoculation, the plants were maintained in a controlled environment to allow for disease development. The disease severity in the untreated control plants was recorded (67% for the protective test and 32% for the post-infection test). The percentage of disease control for the treated plants was then calculated relative to the untreated control.

• Experimental Workflow:

Caption: Workflow for protective and curative efficacy testing.

Conclusion

Pyridachlometyl presents a significant advancement in fungicide technology, offering a novel mode of action that is effective against a wide array of fungal pathogens. Its demonstrated strong protective and curative properties, coupled with a lack of cross-resistance to existing fungicide classes, position it as a valuable tool for integrated pest management and resistance management strategies. Further research into its efficacy against a broader range of pathogens and in direct comparison with other modern fungicides will continue to elucidate its full potential in sustainable agriculture.

References

• 1. The role of microtubules in cellular organization and endocytosis in the plant pathogen Ustilago maydis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. aquila.usm.edu [aquila.usm.edu]
• 4. Assessing the Curative and Protective Impacts of Select Fungicides for Control of Powdery Mildew of Wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microtubules in the fungal pathogen Ustilago maydis are highly dynamic and determine cell polarity - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyridachlometyl: A Long-Term Efficacy Comparison in Field Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy of Pyridachlometyl with alternative fungicides under field conditions. The data presented is collated from various studies to offer an objective overview of its performance in managing key agricultural diseases. Detailed experimental methodologies are provided for cited trials, and signaling pathways are visualized to elucidate modes of action.

Executive Summary

Pyridachlometyl, a novel fungicide, demonstrates high and long-lasting efficacy against significant agricultural pathogens, including Cercospora beticola (causing Cercospora leaf spot in sugar beet) and powdery mildew in vegetables. Field trial data indicates that its performance is comparable, and in some instances superior, to established fungicides such as mancozeb. Its unique mode of action, promoting tubulin polymerization, offers a crucial tool for resistance management as it shows no cross-resistance to existing fungicide classes like Quinone outside inhibitors (QoIs), Demethylation inhibitors (DMIs), and Succinate dehydrogenase inhibitors (SDHIs).

Comparative Field Efficacy

The long-term efficacy of Pyridachlometyl has been evaluated in multiple field trials, primarily against Cercospora leaf spot in sugar beet and powdery mildew in cucurbits. This section compares its performance with other commercially available fungicides.

Control of Cercospora Leaf Spot (Cercospora beticola) in Sugar Beet

Field studies consistently show Pyridachlometyl provides excellent and persistent control of Cercospora leaf spot.

Table 1: Efficacy of Pyridachlometyl and Alternative Fungicides against Cercospora Leaf Spot in Sugar Beet

Fungicide (Active Ingredient)	Application Rate	Disease Control Efficacy (%)	Study Reference
Pyridachlometyl	200 ppm	86% (17 days after treatment)	Sumitomo Chemical Co., Ltd.
Mancozeb	-	Comparable to Pyridachlometyl	Sumitomo Chemical Co., Ltd.
Benzovindiflupyr + Difenoconazole	-	86.7 - 97.3% reduction in AUDPS	Pethybridge et al. (2017)[1]
Propiconazole	-	64% reduction in AUDPS	Pethybridge et al. (2017)[1]
Azoxystrobin	-	88.1% reduction in lesions/leaf	Pethybridge et al. (2017)[1]

*Area Under the Disease Progress Stairs (AUDPS) is a measure of disease severity over time.

Control of Powdery Mildew (Podosphaera xanthii) in Cucumber

Pyridachlometyl has shown strong performance in controlling powdery mildew in vegetable crops.

Table 2: Efficacy of Pyridachlometyl and Alternative Fungicides against Powdery Mildew in Cucumber

Fungicide (Active Ingredient)	Application Rate	Disease Control Efficacy (%)	Study Reference
Pyridachlometyl	-	High efficacy	Sumitomo Chemical Co., Ltd.
Boscalid	-	90% (7 days post-application)	HEBEI CHENGNONG BIOTECH CO.,LTD[2]
Azoxystrobin 23% SC	0.1%	67.72% (Percent Disease Control)	Wahul, S. M. (2018)[3]
Propiconazole 25% EC	0.1%	62.42% (Percent Disease Control)	Wahul, S. M. (2018)[3]
Boscalid + Pyraclostrobin	-	Provides 12-15 days of protection	HEBEI CHENGNONG BIOTECH CO.,LTD[2]

Experimental Protocols

The following sections detail the methodologies employed in the field trials cited in this guide.

General Fungicide Field Efficacy Trial Protocol

A standardized protocol is typically followed for evaluating fungicide efficacy in field conditions.

• Trial Design: Field trials are generally set up in a randomized complete block design with multiple replications (typically three or four) for each treatment, including an untreated control.

• Plot Size and Management: Plot dimensions and crop husbandry practices, such as fertilization and irrigation, are maintained uniformly across all treatments to minimize variability.

• Inoculation: In many trials, plots are artificially inoculated with the target pathogen to ensure uniform disease pressure. For instance, in Cercospora leaf spot trials, inoculum is often prepared from infected leaves collected the previous season and spread evenly across the trial area.

• Fungicide Application: Fungicides are applied at specified rates and intervals using calibrated sprayers to ensure accurate and consistent coverage. The number and timing of applications are determined by the specific objectives of the trial.

• Disease Assessment: Disease severity is assessed at regular intervals throughout the trial. This is often done using standardized rating scales that quantify the percentage of plant tissue affected by the disease. The Area Under the Disease Progress Curve (AUDPC) is then calculated from these sequential assessments to provide a quantitative measure of disease development over time.

• Data Analysis: The collected data is subjected to statistical analysis, typically Analysis of Variance (ANOVA), to determine the significance of differences between treatments.

Specific Protocol for Cercospora Leaf Spot Efficacy Trial in Sugar Beet

• Host Plant: A sugar beet variety susceptible to Cercospora beticola is used.

• Inoculum: Inoculum is prepared from dried, ground sugar beet leaves infected with C. beticola from the previous season. This is spread uniformly over the plots.

• Fungicide Application: Applications are typically initiated upon the first appearance of disease symptoms or at a predetermined growth stage. Subsequent applications are made at regular intervals (e.g., 10-14 days).

• Disease Severity Rating: Disease severity is rated on a scale of 1 to 10, where 1 indicates no disease and 10 represents severe infection with significant defoliation.

• Yield and Quality Analysis: At harvest, the middle rows of each plot are harvested to determine root yield. A subsample of roots is analyzed for sugar content and quality parameters.

Specific Protocol for Powdery Mildew Efficacy Trial in Cucumber

• Host Plant: A cucumber variety susceptible to Podosphaera xanthii is selected.

• Inoculation: Natural infection is often relied upon, but in some cases, artificial inoculation is performed by shaking spores from infected plants over the trial plots.

• Fungicide Application: Treatments usually commence when the first signs of powdery mildew are observed. Sprays are repeated at regular intervals (e.g., 7-14 days).

• Disease Assessment: Disease incidence (percentage of infected leaves) and severity (percentage of leaf area covered by mildew) are assessed on a sample of leaves from each plot.

• Yield Data: The number and weight of marketable fruits are recorded from the center of each plot.

Mode of Action and Signaling Pathways

Understanding the mode of action is critical for effective and sustainable disease management.

Pyridachlometyl: Tubulin Polymerization Promoter

Pyridachlometyl has a novel mode of action, targeting the polymerization of tubulin in fungal cells. Unlike many other fungicides that inhibit tubulin polymerization, Pyridachlometyl promotes it, leading to the stabilization of microtubules. This disruption of microtubule dynamics interferes with essential cellular processes such as mitosis and cell division, ultimately causing fungal cell death.

Caption: Mode of action of Pyridachlometyl.

Alternative Fungicides: Modes of Action

A key advantage of Pyridachlometyl is its unique mode of action, which helps in managing fungicide resistance. The following diagrams illustrate the modes of action of the compared alternative fungicides.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. Boscalid for Protecting Cucumbers from Powdery Mildew [cnagrochem.com]
• 3. biochemjournal.com [biochemjournal.com]

The Unseen Impact: A Comparative Guide to Pyridachlometyl and Its Alternatives on Soil Microorganisms

A critical examination of the effects of the novel fungicide Pyridachlometyl on non-target soil microorganisms remains a significant knowledge gap in agricultural science. Despite its development and registration, publicly accessible studies detailing its impact on crucial soil health indicators such as microbial biomass, enzyme activity, and community structure are currently unavailable. This guide, intended for researchers, scientists, and drug development professionals, aims to address this gap by providing a comparative framework. Due to the absence of direct data for Pyridachlometyl, this document will synthesize the known impacts of three widely used fungicides—Boscalid, Azoxystrobin, and Epoxiconazole—on non-target soil microorganisms. This information serves as a crucial benchmark for understanding the potential ecological ramifications of persistent fungicides and for guiding future research into the environmental footprint of new active ingredients like Pyridachlometyl.

Comparative Analysis of Fungicide Impacts on Soil Microbiota

The application of fungicides can lead to a range of effects on the complex microbial communities within the soil, from transient shifts to long-term alterations in structure and function. The following tables summarize the quantitative data on the impacts of Boscalid, Azoxystrobin, and Epoxiconazole.

Table 1: Impact of Boscalid on Soil Microbial Parameters

Parameter	Observed Effect	Concentration	Duration	Soil Type
Microbial Biomass	Transiently inhibited the growth of soil fungi.[1]	Not Specified	56 days	Not Specified
Enzyme Activity	Significantly inhibited phosphatase and β-D-glucosidase activities.[2]	10–200 mg kg⁻¹	60 days	Not Specified
Soil Respiration	Reduced soil respiration.[1][2]	10-100 mg kg⁻¹	Transient	Not Specified
Microbial Community	Significantly decreased soil microbial diversity.[2]	Recommended dosage	Not Specified	Not Specified

Table 2: Impact of Azoxystrobin on Soil Microbial Parameters

Parameter	Observed Effect	Concentration	Duration	Soil Type
Microbial Populations	Inhibited populations of cultivable bacteria and actinomycetes.[3]	0.1, 1.0, 10.0 mg kg⁻¹	28 days	Cambisol
No significant impact on fungal population.[3]	0.1, 1.0, 10.0 mg kg⁻¹	28 days	Cambisol
Enzyme Activity	Inhibited dehydrogenase activity.[3]	0.1, 1.0, 10.0 mg kg⁻¹	28 days	Cambisol
Activated catalase activity.[3]	0.1, 1.0, 10.0 mg kg⁻¹	28 days	Cambisol
Transiently inhibited urease activity.[3]	0.1, 1.0, 10.0 mg kg⁻¹	14 days	Cambisol
Soil Respiration	Inhibited soil respiration.[3]	1.0, 10.0 mg kg⁻¹	21-28 days	Cambisol
Nitrogen Cycle	Reduced potential nitrification and β-1,4-N-acetylglucosaminidase activity.[1][4]	Recommended and 5x recommended dose	Not Specified	Alkaline loam

Table 3: Impact of Epoxiconazole on Soil Microbial Parameters

Parameter	Observed Effect	Concentration	Duration	Soil Type
Microbial Abundance	Increased abundance of bacteria and fungi.[5]	0.0625, 0.625, 6.25 mg kg⁻¹	90 days	Wheat production soils
Microbial Community	Impacted microbial diversity and community structure.[5]	0.0625, 0.625, 6.25 mg kg⁻¹	90 days	Wheat production soils
Nitrogen Cycle	Increased abundance of nifH and amoA genes; increased NH₄⁺-N and NO₃⁻-N content.[5]	0.0625, 0.625, 6.25 mg kg⁻¹	90 days	Anyang soil
Carbon & Sulfur Cycles	Impacted functions of C, S, and manganese metabolisms.[5]	0.0625, 0.625, 6.25 mg kg⁻¹	90 days	Wheat production soils

Experimental Protocols

To ensure the comparability and reproducibility of studies on the ecotoxicological effects of fungicides, standardized and detailed experimental protocols are essential. The following outlines a general methodology for assessing the impact of fungicides on non-target soil microorganisms, based on established practices in the cited literature.

1. Soil Microcosm Setup:

• Soil Collection and Preparation: Soil is collected from a relevant agricultural setting, sieved to remove large debris, and homogenized. Key soil properties (pH, organic matter content, texture) are characterized.

• Fungicide Application: The test fungicide is applied to soil samples at various concentrations, typically including the recommended field application rate and multiples thereof (e.g., 5x, 10x). A control group without the fungicide is included.

• Incubation: The treated soil microcosms are incubated under controlled laboratory conditions (e.g., constant temperature and moisture) for a defined period, with subsamples taken at specific time points for analysis.

2. Analysis of Microbial Parameters:

• Microbial Biomass: Often determined by methods such as substrate-induced respiration (SIR), fumigation-extraction, or phospholipid fatty acid (PLFA) analysis.

• Soil Enzyme Activity: Specific enzyme assays are conducted to measure the activity of key enzymes involved in nutrient cycling, such as dehydrogenase (general microbial activity), urease (nitrogen cycle), and phosphatase (phosphorus cycle).

• Soil Respiration: Measured by quantifying the CO₂ evolution from the soil microcosms over time, indicating the overall metabolic activity of the microbial community.

• Microbial Community Structure: Assessed using molecular techniques such as high-throughput sequencing of marker genes (e.g., 16S rRNA for bacteria, ITS for fungi) to determine changes in diversity and the relative abundance of different microbial taxa.

• Nitrogen Transformation Studies: Quantification of key nitrogen cycle processes, such as nitrification (conversion of ammonium (B1175870) to nitrate) and denitrification, and the abundance of related functional genes (e.g., amoA, nifH).

Visualizing Experimental Design and Fungal Inhibition Pathways

To further clarify the experimental process and the mechanism of action of a well-studied fungicide, the following diagrams are provided.

Caption: A generalized experimental workflow for assessing the impact of fungicides on soil microorganisms.

Caption: The mode of action of Boscalid, inhibiting Complex II (Succinate Dehydrogenase) in the fungal mitochondrial electron transport chain.

References

• 1. [PDF] Response of Soil Microbiota, Enzymes, and Plants to the Fungicide Azoxystrobin | Semantic Scholar [semanticscholar.org]
• 2. The effect of the Falcon 460 EC fungicide on soil microbial communities, enzyme activities and plant growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridachlometyl (Ref: S-2190) [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

Safety & Regulatory Compliance

Proper Disposal of Pyridachlometyl: A Step-by-Step Guide for Laboratory Professionals

The following guide provides essential safety and logistical information for the proper disposal of Pyridachlometyl, a novel fungicide. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals who may handle this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Pyridachlometyl. Personal Protective Equipment (PPE) should be worn at all times during handling and disposal.

Table 1: Required Personal Protective Equipment (PPE)

Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Butyl rubber or PVA gloves are recommended. Nitrile gloves are not recommended.[1]
Eye Protection	Safety goggles or glasses	Must meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
Skin and Body Protection	Fully-buttoned lab coat	To prevent skin contact.
Respiratory Protection	Use in a well-ventilated area or with local exhaust ventilation	To prevent inhalation of dust or vapors.[3]

Step-by-Step Disposal Procedure

The proper disposal of Pyridachlometyl waste must be conducted in compliance with local, state, and federal regulations.

Step 1: Waste Collection

• All waste containing Pyridachlometyl, including pure forms and solutions, must be collected in a designated, sealable, and airtight waste container that is compatible with the chemical.[1]

• Attach a completed "Dangerous Waste" or "Hazardous Waste" label to the container as soon as the first waste is added.[1]

Step 2: Storage of Waste

• Store the waste container in a well-ventilated, designated hazardous waste accumulation area.[1]

• The storage area should be away from direct sunlight, heat, sparks, flames, or any other source of ignition.[1]

• Segregate Pyridachlometyl waste from incompatible materials such as strong oxidizers and acids.[1]

Step 3: Arrange for Professional Disposal

• The disposal of Pyridachlometyl waste must be handled by a licensed and authorized waste disposal contractor.[3]

• Provide the waste disposer with detailed information about the waste, including its composition and concentration, as specified in the Safety Data Sheet.[3]

• When the container is full or no longer in use, complete a Chemical Collection Request Form and arrange for its pickup by the designated waste management service.[1]

Step 4: Container Decontamination and Disposal

• Empty packaging completely before disposal.[3]

• Properly rinse the empty container. The rinse water should be collected and treated as hazardous waste.[4] Do not pour the rinse water down the drain or on the ground.[4]

• After thorough rinsing, the container can be taken for recycling, recovery, or disposal in accordance with local regulations.[3] Puncture the container to prevent reuse.[5]

Step 5: Spill Management

• In the event of a small spill, absorb the material with an inert, dry substance and place it in a sealed container for disposal as hazardous waste.[1]

• For large spills, evacuate the area immediately and contact your institution's Environmental Health & Safety (EH&S) office or emergency services.[1]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Pyridachlometyl.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. fishersci.com [fishersci.com]
• 3. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 4. Disposal of Pesticides [npic.orst.edu]
• 5. health.vic.gov.au [health.vic.gov.au]